Copper(II) tartrate hydrate

• CAS: 815-82-7

Core Science & Biosynthesis

Synthesis and Characterization of Copper(II) Tartrate Hydrate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of copper(II) tartrate hydrate, a compound with applications in various scientific fields. This document details experimental protocols for its preparation and outlines the analytical techniques used for its characterization, presenting key quantitative data in a structured format for ease of reference.

Introduction

Copper(II) tartrate hydrate is a metal-organic complex that has garnered interest due to its potential applications, including as a catalyst and as a precursor in materials science. The coordination of copper(II) ions with tartrate ligands, derived from tartaric acid, results in a compound with distinct structural and physicochemical properties. Understanding the synthesis and characterization of this compound is crucial for its application in research and development.

Synthesis of Copper(II) Tartrate Hydrate

Two primary methods for the synthesis of copper(II) tartrate hydrate are presented: a straightforward precipitation method and a gel growth method for the formation of single crystals.

Precipitation Method

This method allows for the rapid production of polycrystalline copper(II) tartrate hydrate.

Experimental Protocol:

• Preparation of Reactant Solutions:

  • Prepare a 0.1 M solution of copper(II) sulfate (CuSO₄) by dissolving the appropriate amount in deionized water.

  • Prepare a 0.1 M solution of sodium tartrate (Na₂C₄H₄O₆) by dissolving the appropriate amount in deionized water.

• Precipitation:

  • Slowly add the copper(II) sulfate solution to the sodium tartrate solution with constant stirring.

  • A pale blue precipitate of copper(II) tartrate hydrate will form immediately.

• Isolation and Purification:

  • Allow the precipitate to settle.

  • Separate the precipitate from the supernatant by centrifugation or filtration.

  • Wash the precipitate several times with deionized water to remove any unreacted starting materials and byproducts.

  • Dry the resulting solid in a desiccator at room temperature.

Gel Growth Method (Single Crystal Synthesis)

The gel growth method facilitates the slow diffusion of reactants, leading to the formation of well-defined single crystals of copper(II) tartrate hydrate.[1] This technique is particularly useful for structural studies.

Experimental Protocol:

• Gel Preparation:

  • Prepare a 1 M solution of sodium metasilicate (Na₂SiO₃·9H₂O) in deionized water.

  • In a separate beaker, prepare a 1 M solution of tartaric acid (C₄H₆O₆).

  • Slowly add the sodium metasilicate solution to the tartaric acid solution while stirring until a pH of 4.0 is achieved.[2]

  • Pour the resulting solution into a test tube and allow it to set into a firm gel, which may take several hours to a day.

• Crystal Growth:

  • Once the gel has set, carefully pour a 1 M aqueous solution of copper(II) chloride (CuCl₂·2H₂O) on top of the gel.[2]

  • Seal the test tube to prevent evaporation and contamination.

  • Allow the setup to remain undisturbed at room temperature.

• Observation and Harvesting:

  • Over a period of several days to weeks, bluish crystals of copper(II) tartrate hydrate will grow within the gel matrix as the copper(II) ions diffuse and react with the tartrate ions.[2]

  • Once the crystals have reached the desired size, they can be carefully harvested from the gel and washed with deionized water.

Synthesis Workflow (Precipitation)

Caption: Workflow for the precipitation synthesis of copper(II) tartrate hydrate.

Synthesis Workflow (Gel Growth)

Caption: Workflow for the gel growth synthesis of single crystal copper(II) tartrate hydrate.

Characterization of Copper(II) Tartrate Hydrate

The synthesized copper(II) tartrate hydrate can be characterized by various analytical techniques to determine its structure, composition, and thermal stability.

Powder X-Ray Diffraction (PXRD)

PXRD is employed to identify the crystalline phase and determine the crystal structure of the synthesized compound.

Experimental Protocol:

• Sample Preparation: The dried powder sample of copper(II) tartrate hydrate is finely ground and mounted on a sample holder.

• Data Acquisition:

  • Instrument: A powder X-ray diffractometer.

  • Radiation Source: Cu Kα radiation (λ = 1.54060 Å).[2]

  • Scan Range (2θ): 5° to 50°.[2]

  • Scan Speed: Dependent on the instrument, but a slow scan speed is generally preferred for better resolution.

Data Presentation:

The PXRD pattern of copper(II) tartrate hydrate typically indicates an orthorhombic crystal system.[1][3]

Parameter	Value	Reference
Crystal System	Orthorhombic	[1][3]
Space Group	P2₁2₁2₁	[4]
Lattice Parameters	a ≈ 8.37 Å, b ≈ 12.84 Å, c ≈ 8.76 Å	[5]

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the copper(II) tartrate hydrate complex.

Experimental Protocol:

• Sample Preparation: A small amount of the dried sample is mixed with potassium bromide (KBr) and pressed into a pellet.

• Data Acquisition:

  • Instrument: FTIR spectrometer.

  • Spectral Range: 4000-400 cm⁻¹.[2]

  • Resolution: Typically 4 cm⁻¹.

Data Presentation:

The FTIR spectrum of copper(II) tartrate hydrate shows characteristic absorption bands.

Wavenumber (cm⁻¹)	Assignment	Reference
~3400-3500	O-H stretching of water and hydroxyl groups	[2]
~2976	C-H stretching	[2]
~1612-1626	Asymmetric stretching of carboxylate group (COO⁻)	[1][4]
~1380-1400	Symmetric stretching of carboxylate group (COO⁻)	[6]
~1060-1100	C-O stretching of secondary alcohol	[7]
~745-823	Metal-Oxygen (Cu-O) stretching	[6]

Thermal Analysis (TGA/DSC)

Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) are used to study the thermal stability and decomposition of copper(II) tartrate hydrate.

Experimental Protocol:

• Sample Preparation: A small, accurately weighed amount of the sample is placed in an alumina or platinum crucible.

• Data Acquisition:

  • Instrument: TGA/DSC analyzer.

  • Temperature Range: Typically from room temperature to 800 °C.

  • Heating Rate: 10 °C/min.[8]

  • Atmosphere: Inert atmosphere, such as nitrogen, with a flow rate of 50 mL/min.[8]

Data Presentation:

The thermal decomposition of copper(II) tartrate hydrate occurs in distinct stages.

Temperature Range (°C)	Event	Description	Reference
~90 - 111	Dehydration (Endothermic)	Loss of water of hydration to form anhydrous copper(II) tartrate.	[3]
~232 - 275	Decomposition of anhydrous salt (Exothermic)	Decomposition of the tartrate ligand, leading to the formation of copper oxide (CuO).	[3]
>275	Final Product	Stable residue of copper(II) oxide (CuO).	[3]

Characterization Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. wjarr.com [wjarr.com]
• 3. bjp-bg.com [bjp-bg.com]
• 4. researchgate.net [researchgate.net]
• 5. Copper(II) tartrate hydrate | Cupric tartrate hydrate | CuC4H4O6*XH2O - Ereztech [ereztech.com]
• 6. researchgate.net [researchgate.net]
• 7. wjaets.com [wjaets.com]
• 8. Thermal Analysis of Copper Metal Complexes: Insights from TGA and DSC – Oriental Journal of Chemistry [orientjchem.org]

An In-depth Technical Guide to the Crystal Structure Analysis of Copper(II) Tartrate Hydrate

Audience: Researchers, scientists, and drug development professionals.

Abstract

Copper(II) tartrate, a metal-organic coordination compound, has been the subject of significant research interest due to its diverse structural chemistry and potential applications. The ability of the tartrate ligand, with its multiple carboxyl and hydroxyl functional groups, to act as a versatile building block allows for the construction of one, two, and three-dimensional polymeric frameworks[1]. Understanding the precise crystal structure of its hydrated forms is crucial for elucidating structure-property relationships and designing novel materials. This technical guide provides a comprehensive overview of the synthesis, characterization, and crystal structure analysis of copper(II) tartrate hydrate, presenting key quantitative data, detailed experimental protocols, and a visualized workflow for its structural elucidation.

Synthesis of Copper(II) Tartrate Hydrate Crystals

The morphology and crystalline nature of copper(II) tartrate hydrate are highly dependent on the synthesis methodology. Two primary methods reported in the literature are the hydrothermal method and the gel growth technique.

• Hydrothermal Synthesis: This method involves the reaction of copper(II) hydroxide with tartaric acid in a sealed stainless steel reactor at elevated temperatures. This process has been successfully used to synthesize a novel two-dimensional coordination polymer, {[Cu2(C4H4O6)2(H2O)2]·4H2O}∞, yielding light blue crystals[1].

• Gel Growth Technique: This single diffusion method utilizes a silica gel medium where reactants, such as copper(II) chloride and tartaric acid, diffuse to form crystals[2][3]. This technique allows for effective control over crystal growth factors like density and pH[3]. The resulting crystals typically have a prismatic morphology and are semi-transparent[2][3].

Table 1: Summary of Synthesis Protocols for Copper(II) Tartrate Hydrate

Synthesis Method	Reactants	Key Conditions	Resulting Product	Reference
Hydrothermal	Fresh Cu(OH)₂, Tartaric Acid	Sealed Teflon-lined reactor, 150°C for 12 hours	Light blue crystals of {[Cu₂(C₄H₄O₆)₂(H₂O)₂]·4H₂O}∞	[1]
Gel Growth	Copper(II) Chloride, Tartaric Acid	Single diffusion in silica gel, pH of 4, 4-day gel aging	Bluish, semi-transparent prismatic crystals of CuC₄H₄O₆	[2][3]
Precipitation	Copper(II) Sulfate, Sodium Tartrate	Aqueous solution, tartrate in excess	Precipitate of CuC₄H₄O₆	[4]

Experimental Protocols for Structural Characterization

A multi-technique approach is essential for a thorough analysis of the crystal structure and physicochemical properties of copper(II) tartrate hydrate.

Single-Crystal X-ray Diffraction (SC-XRD)

SC-XRD is the definitive method for determining the precise atomic arrangement within a crystal, including unit cell dimensions, bond lengths, and bond angles.

• Crystal Mounting: A suitable single crystal is selected and mounted on a goniometer head.

• Data Collection: The crystal is subjected to a monochromatic X-ray beam, and the resulting diffraction patterns are collected on a detector as the crystal is rotated.

• Structure Solution and Refinement: The collected data is processed to determine the unit cell and space group. The crystal structure is then solved using direct methods or Patterson methods and refined using least-squares algorithms to achieve the final structural model[1]. The absolute structure of chiral molecules like tartrate can be established via anomalous-dispersion effects[5].

Powder X-ray Diffraction (PXRD)

PXRD is used to identify the crystalline phases present in a bulk sample and to determine the unit cell parameters.

• Sample Preparation: A finely ground powder of the copper(II) tartrate hydrate is prepared and mounted on a sample holder.

• Data Acquisition: The sample is irradiated with a collimated beam of X-rays, typically Cu Kα radiation (λ = 1.54060 Å)[2][6]. The intensity of the scattered X-rays is measured as a function of the scattering angle (2θ)[6][7]. A typical range for data collection is from 2θ = 5° to 50°[2][6].

• Data Analysis: The resulting diffraction pattern is a series of peaks, where the peak positions are related to the crystal lattice parameters by Bragg's Law. The peaks can be indexed to determine the crystal system and unit cell dimensions[2].

Fourier-Transform Infrared Spectroscopy (FTIR)

FTIR spectroscopy is employed to identify the functional groups present in the compound and to understand the coordination environment of the metal ion.

• Sample Preparation: The sample is typically mixed with potassium bromide (KBr) and pressed into a pellet[6].

• Spectral Acquisition: The spectrum is recorded over the mid-infrared range, typically 400–4000 cm⁻¹[2][3].

• Interpretation: The absorption bands in the spectrum correspond to the vibrational frequencies of specific chemical bonds. This analysis can confirm the presence of carboxylate and hydroxyl groups and indicate their coordination to the copper ion[2][6].

Thermogravimetric Analysis (TGA)

TGA is used to study the thermal stability of the compound and to determine the content of water molecules.

• Procedure: A small amount of the sample is heated at a constant rate in a controlled atmosphere (e.g., nitrogen or air).

• Data Analysis: The weight of the sample is continuously monitored as a function of temperature. Weight loss at specific temperatures corresponds to the loss of volatile components, such as coordinated or lattice water molecules, or the decomposition of the tartrate ligand[8][9].

Visualization of Experimental Workflow

The logical flow from synthesis to final structure elucidation is a critical aspect of crystallographic studies. The following diagram illustrates this standard workflow.

Caption: Experimental workflow for the crystal structure analysis of Copper(II) Tartrate Hydrate.

Crystal Structure and Physicochemical Data

Crystallographic Data

Different synthesis methods yield copper(II) tartrate hydrates with distinct crystal structures. A notable example is a 2D coordination polymer {[Cu2(C4H4O6)2(H2O)2]·4H2O}∞, which contains both coordinated and uncoordinated water molecules[1]. Crystals grown via the gel method have been identified as having an orthorhombic crystal system[2][3][9].

Table 2: Representative Crystallographic Data for Copper(II) Tartrate Hydrates

Parameter	{[Cu₂(C₄H₄O₆)₂(H₂O)₂]·4H₂O}∞[1]	Copper Dextro-Tartrate[9]	Copper Tartrate (Gel Growth)[2][3]
Crystal System	Monoclinic	Orthorhombic	Orthorhombic
Space Group	P2₁/n	Not specified	Not specified
a (Å)	9.773(2)	8.3650(14)	Not specified
b (Å)	7.556(2)	12.8350(13)	Not specified
c (Å)	12.313(3)	8.7580(9)	Not specified
β (°)	95.83(3)	90	90
Volume (ų)	903.6(4)	939.4(2)	933.835

Coordination Environment

In the 2D polymer structure, each copper(II) atom exhibits a distorted octahedral geometry, coordinating with six oxygen atoms[1][10]. These oxygen atoms originate from one water molecule and three different tartrate ions[1]. The tartrate ligands display complex coordination modes; one ligand coordinates through four of its oxygen atoms, while another uses all six oxygen atoms, bridging copper centers to generate the two-dimensional polymer[1][11]. The Cu-O bond lengths are reported to vary from 1.988(2) to 2.408(2) Å[10].

Spectroscopic and Thermal Properties

FTIR and TGA provide complementary information to the diffraction studies. FTIR confirms the coordination of the carboxylate and hydroxyl groups, while TGA quantifies the water content and thermal stability.

Table 3: Selected FTIR Absorption Bands for Copper(II) Tartrate

Wavenumber (cm⁻¹)	Assignment	Reference
~3400	O-H stretching (water and hydroxyl groups)	[3]
1626	C-H stretching vibration	[2][6]
Below 1500	"Fingerprint Region" characteristic of the molecule	[6]

Table 4: Thermogravimetric Analysis (TGA) Data for Copper(II) Tartrate Hydrous

Temperature Range	Weight Loss (%)	Assignment	Reference
Up to ~150°C	~10%	Loss of lattice/hydrated water molecules	[8]
~250°C - 350°C	Significant	Decomposition of the tartrate moiety	[8][9]

Conclusion

The structural analysis of copper(II) tartrate hydrate reveals a rich and complex coordination chemistry. Depending on the synthesis conditions, it can form varied structures, including intricate 2D coordination polymers with distorted octahedral Cu(II) centers and simpler orthorhombic crystals. The tartrate ligand's ability to adopt multiple coordination modes is key to this structural diversity. A combination of single-crystal and powder X-ray diffraction, supported by spectroscopic and thermal analysis, provides the comprehensive data required for full structural elucidation. This detailed understanding is fundamental for professionals in materials science and drug development seeking to leverage the unique properties of these metal-organic compounds.

References

• 1. tandfonline.com [tandfonline.com]
• 2. bjp-bg.com [bjp-bg.com]
• 3. researchgate.net [researchgate.net]
• 4. more.juniata.edu [more.juniata.edu]
• 5. Synthesis, characterization, and crystal structure of aqua­bis­(4,4′-dimeth­oxy-2,2′-bi­pyridine)[μ-(2R,3R)-tartrato(4−)]dicopper(II) octa­hydrate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. wjarr.com [wjarr.com]
• 7. researchpublish.com [researchpublish.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Synthesis and crystal structure of a novel tartrate copper(II) tw...: Ingenta Connect [ingentaconnect.com]

An In-depth Technical Guide to the Chemical and Physical Properties of Cupric Tartrate

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the core chemical and physical properties of cupric tartrate. The information is presented to facilitate easy access and comparison for research and development applications.

Chemical and Physical Properties

Cupric tartrate, also known as copper(II) tartrate, is a coordination compound formed between copper(II) ions and tartrate ions.[1] It typically exists as a hydrate and is encountered in various forms, from a light blue powder to a blue-green crystalline solid.[1][2]

Table 1: Chemical and Physical Properties of Cupric Tartrate

Property	Value	Source(s)
Chemical Formula	C4H4CuO6 (anhydrous)	[2]
[-CH(OH)CO2]2Cu·xH2O (hydrate)
Molecular Weight	211.62 g/mol (anhydrous)	[2]
229.63 g/mol (monohydrate)	[3]
Appearance	Green to blue odorless powder/crystals	[2][4]
Melting Point	~275 °C (decomposes)	[5][6][7]
Solubility in Water	Insoluble or slightly soluble	[2][5][6]
Solubility in Other Solvents	More soluble in basic solutions	[8]
Crystal Structure	Orthorhombic	[9][10]
Density	1.9 ± 0.1 g/cm³	[6]
CAS Number	815-82-7 (anhydrous)	[2]
946843-80-7 (hydrate)	[3]

Experimental Protocols

Detailed methodologies are crucial for the synthesis and analysis of cupric tartrate in a laboratory setting.

2.1. Synthesis of Cupric Tartrate

This protocol describes the preparation of cupric tartrate by the reaction of a copper salt with a tartrate salt.[2][11]

Materials and Reagents:

• Copper(II) sulfate pentahydrate (CuSO4·5H2O)

• Potassium sodium tartrate tetrahydrate (KNaC4H4O6·4H2O)

• Distilled water

Equipment:

• Beakers

• Graduated cylinders

• Magnetic stirrer and stir bar

• Buchner funnel and filter paper

• Vacuum flask

• Oven

Procedure:

• Prepare Reactant Solutions:

  • Dissolve a stoichiometric amount of copper(II) sulfate pentahydrate in a volume of distilled water in a beaker with stirring.

  • In a separate beaker, dissolve a corresponding stoichiometric amount of potassium sodium tartrate tetrahydrate in distilled water.

• Reaction:

  • Slowly add the copper(II) sulfate solution to the potassium sodium tartrate solution while stirring continuously.

  • A blue precipitate of cupric tartrate will form immediately.

• Isolation and Purification:

  • Continue stirring the mixture for a short period to ensure complete reaction.

  • Collect the precipitate by vacuum filtration using a Buchner funnel.

  • Wash the precipitate with distilled water to remove any soluble impurities.

  • Further wash the precipitate with a small amount of ethanol or acetone to aid in drying.

• Drying:

  • Dry the collected cupric tartrate in an oven at a low temperature (e.g., 60-80 °C) until a constant weight is achieved.

2.2. Spectrophotometric Determination of Copper in Cupric Tartrate

This method is based on the formation of a colored complex and is suitable for determining the copper content.

Materials and Reagents:

• Cupric tartrate sample

• Concentrated nitric acid (HNO3)

• Ammonia solution (NH3)

• Distilled water

• UV-Vis Spectrophotometer

Procedure:

• Sample Preparation:

  • Accurately weigh a small amount of the synthesized cupric tartrate and dissolve it in a minimal amount of concentrated nitric acid. This will decompose the tartrate and bring the copper into solution as Cu(II) ions.

  • Carefully neutralize the excess acid and then make the solution alkaline by adding ammonia solution. This will form the deep blue tetraamminecopper(II) complex, [Cu(NH3)4]2+.

  • Quantitatively transfer the solution to a volumetric flask and dilute to the mark with distilled water.

• Spectrophotometric Measurement:

  • Measure the absorbance of the solution at its wavelength of maximum absorbance (λmax), which is typically around 620 nm for the tetraamminecopper(II) complex.

  • Prepare a series of standard solutions of known Cu(II) concentration and measure their absorbances to construct a calibration curve.

• Quantification:

  • Determine the concentration of copper in the sample solution from the calibration curve.

  • Calculate the percentage of copper in the original cupric tartrate sample.

Logical Relationships and Applications

While specific biological signaling pathways for cupric tartrate are not well-defined in publicly available literature, its synthesis and applications can be represented in a logical workflow.

Caption: Synthesis and Applications of Cupric Tartrate.

This diagram illustrates the synthesis of cupric tartrate from copper and tartrate salts, leading to its various industrial and laboratory applications. These include its use in electroplating, as a catalyst in organic reactions, as a component of analytical reagents like Fehling's solution, as a fungicide in agriculture, and in the production of pigments.[1][2][11][12]

References

• 1. CAS 815-82-7: Cupric tartrate | CymitQuimica [cymitquimica.com]
• 2. Cupric tartrate | C4H4CuO6 | CID 13155 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. scbt.com [scbt.com]
• 4. Cupric tartrate | 815-82-7 [chemicalbook.com]
• 5. CUPRIC TARTRATE HYDRATE [chembk.com]
• 6. echemi.com [echemi.com]
• 7. ≥95.0% (calc. on dry substance, RT), solid | Sigma-Aldrich [sigmaaldrich.com]
• 8. solubilityofthings.com [solubilityofthings.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. cobalt-nickel.net [cobalt-nickel.net]
• 12. dawnscientific.com [dawnscientific.com]

In-Depth Technical Guide to the Solubility Product Constant (Ksp) of Copper(II) Tartrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility product constant (Ksp) of Copper(II) tartrate (CuC₄H₄O₆). Due to the limited availability of a universally cited Ksp value in peer-reviewed literature and standard chemical databases, this document focuses on the experimental determination of this constant, providing detailed protocols and relevant data.

Introduction to the Solubility of Copper(II) Tartrate

Copper(II) tartrate is a coordination polymer that exists as a blue crystalline solid.[1] Its solubility in aqueous solutions is a critical parameter in various applications, including electroplating, as a component in catalysts, and potentially in the development of pharmaceutical compounds. The solubility is governed by the equilibrium between the solid salt and its constituent ions in solution, Cu²⁺(aq) and C₄H₄O₆²⁻(aq). This equilibrium is quantified by the solubility product constant, Ksp.

The dissolution of Copper(II) tartrate in water is represented by the following equilibrium:

CuC₄H₄O₆(s) ⇌ Cu²⁺(aq) + C₄H₄O₆²⁻(aq) [2][3]

The solubility product constant (Ksp) is the product of the equilibrium concentrations of the dissolved ions, each raised to the power of its stoichiometric coefficient in the balanced equation:

Ksp = [Cu²⁺][C₄H₄O₆²⁻] [2][3]

Several factors can influence the solubility of Copper(II) tartrate, including:

• Temperature: Solubility generally increases with temperature.[1]

• pH: As a salt of a weak acid (tartaric acid), its solubility is pH-dependent.[1]

• Complex Formation: The presence of other ligands can lead to the formation of soluble copper complexes, increasing its apparent solubility.[1]

Quantitative Solubility Data

A study by Nazarenko et al. provides data on the solubility of Copper(II) tartrate dihydrate (CuC₄H₄O₆ · 2H₂O) in a 0.3 mole/L solution of (H, Na)NO₃ at 25°C. The reported solubility constants (Ks) from this research are presented in the table below. It is important to note that Ks in this context is analogous to Ksp.

Salt Form	Ionic Strength (mol/L)	Temperature (°C)	-log(Ks)	Ks Value
CuC₄H₄O₆ · 2H₂O	0.3	25	7.45	3.55 x 10⁻⁸
Data extracted from Nazarenko et al.[4]

Experimental Determination of Ksp

The most common method for determining the Ksp of Copper(II) tartrate is spectrophotometry, which leverages the characteristic blue color of the aqueous Cu²⁺ ion.[2][3][5]

Principle

The concentration of Cu²⁺ ions in a saturated solution of Copper(II) tartrate is determined by measuring the absorbance of the solution and comparing it to a calibration curve constructed from standard solutions of a soluble copper salt, such as Copper(II) sulfate (CuSO₄).[3][5] According to Beer's Law, the absorbance of the solution is directly proportional to the concentration of the absorbing species (Cu²⁺). Once the equilibrium concentration of Cu²⁺ is known, the concentration of the tartrate ion (C₄H₄O₆²⁻) is assumed to be equal, as they dissociate in a 1:1 molar ratio. The Ksp can then be calculated.[5]

Detailed Experimental Protocol

This protocol outlines the spectrophotometric determination of the Ksp for Copper(II) tartrate.

Materials and Equipment:

• 0.100 M Copper(II) sulfate (CuSO₄) solution[2]

• 0.100 M Sodium tartrate (Na₂C₄H₄O₆) solution[2]

• Distilled or deionized water

• Spectrophotometer[2]

• Cuvettes[2]

• Centrifuge and centrifuge tubes[2]

• Volumetric flasks (10 mL and 100 mL)[2]

• Pipettes (various sizes)[2]

• Erlenmeyer flasks[2]

• Millipore filter and syringe (optional)[2]

Procedure:

Part I: Preparation of a Saturated Copper(II) Tartrate Solution [2]

• In a 10 mL volumetric flask, combine 4.0 mL of 0.100 M CuSO₄ and 5.0 mL of 0.100 M sodium tartrate.[2]

• Dilute the mixture to the 10 mL mark with distilled water and mix thoroughly. A precipitate of Copper(II) tartrate should form.[2]

• Allow the solution to equilibrate for at least 15 minutes to ensure the formation of a saturated solution.[2]

• Separate the precipitate from the supernatant by centrifugation.[2]

• Carefully collect the clear, blue supernatant, which is the saturated solution of Copper(II) tartrate. If the solution is cloudy, it may be further clarified by passing it through a Millipore filter.[2]

Part II: Preparation of Standard Copper(II) Sulfate Solutions [2]

• Prepare a series of standard solutions of known Cu²⁺ concentrations by diluting the 0.100 M CuSO₄ stock solution. For example, prepare standards with concentrations of 0.020 M, 0.018 M, 0.015 M, 0.012 M, and 0.010 M.[2]

• To prepare the 0.020 M standard, for instance, pipette 2.00 mL of the 0.100 M CuSO₄ stock solution into a 10 mL volumetric flask. Add 5.0 mL of 0.100 M sodium tartrate (to maintain a similar ionic environment to the saturated solution) and dilute to the 10 mL mark with distilled water.[2]

• Repeat this process for the other standard solutions with the appropriate volumes of the CuSO₄ stock solution.[2]

Part III: Spectrophotometric Analysis [2]

• Set the spectrophotometer to a wavelength of 675 nm.[2]

• Prepare a blank solution by diluting 5.0 mL of 0.100 M sodium tartrate to 10 mL with distilled water. Use this blank to zero the spectrophotometer.[2]

• Measure and record the absorbance of each of the standard CuSO₄ solutions.[2]

• Measure and record the absorbance of the saturated Copper(II) tartrate solution prepared in Part I.

Part IV: Data Analysis and Ksp Calculation [2]

• Plot a calibration curve of Absorbance versus the concentration of Cu²⁺ for the standard solutions.

• Using the equation of the line from the Beer's Law plot, determine the concentration of Cu²⁺ in the saturated Copper(II) tartrate solution from its measured absorbance.[2]

• Based on the stoichiometry of the dissolution reaction, the equilibrium concentration of the tartrate ion, [C₄H₄O₆²⁻], is equal to the determined [Cu²⁺].

• Calculate the Ksp using the formula: Ksp = [Cu²⁺]².[2]

Visualized Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining the Ksp of Copper(II) tartrate.

Caption: Experimental workflow for Ksp determination of Copper(II) tartrate.

Conclusion

While a definitive, widely published Ksp value for Copper(II) tartrate remains elusive, the experimental determination via spectrophotometry is a robust and accessible method for researchers. The provided protocol offers a detailed guide for this determination. The solubility data from Nazarenko et al.[4] provides a valuable reference point for the magnitude of the solubility product constant under specific conditions. For professionals in drug development and other scientific fields, understanding the methodology for determining Ksp and the factors influencing the solubility of Copper(II) tartrate is crucial for its potential applications.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. more.juniata.edu [more.juniata.edu]
• 3. digitalcommons.imsa.edu [digitalcommons.imsa.edu]
• 4. researchgate.net [researchgate.net]
• 5. datapdf.com [datapdf.com]

Thermal Decomposition Behavior of Copper(II) Tartrate Hydrate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the thermal decomposition of copper(II) tartrate hydrate. It consolidates data from thermogravimetric analysis (TGA), differential thermal analysis (DTA), and differential scanning calorimetry (DSC) to elucidate the decomposition pathway, transition temperatures, and associated mass losses. Detailed experimental protocols for the synthesis and thermal analysis of copper(II) tartrate hydrate are presented to ensure reproducibility. The guide aims to be an essential resource for researchers in materials science, chemistry, and pharmaceuticals by providing a detailed understanding of the thermal properties of this coordination complex.

Introduction

Copper(II) tartrate, a metal-organic complex, has applications in various fields, including as a chiral selector and in the synthesis of novel materials. The hydration state of copper(II) tartrate can vary, with trihydrate and hemihydrate forms being reported. Understanding the thermal decomposition behavior of this compound is crucial for its application in processes that involve elevated temperatures, such as catalyst preparation and the formulation of pharmaceuticals. Thermal analysis techniques like TGA, DTA, and DSC provide valuable insights into the thermal stability, dehydration, and decomposition kinetics of such materials.

Thermal Decomposition Pathway

The thermal decomposition of copper(II) tartrate hydrate generally proceeds in a multi-step process. The initial stage involves the loss of water molecules (dehydration), followed by the decomposition of the anhydrous copper(II) tartrate. The final solid product is typically copper(II) oxide (CuO), although the formation of copper(I) species as intermediates has been suggested for other copper carboxylates.

The decomposition process can be summarized as follows:

• Dehydration: The hydrated copper(II) tartrate loses its water of crystallization to form the anhydrous salt. This is an endothermic process.

• Decomposition of Anhydrous Salt: The anhydrous copper(II) tartrate then decomposes. This is a more complex stage and is often exothermic, involving the breakdown of the tartrate ligand and resulting in the formation of copper oxide and gaseous products.

Quantitative Thermal Analysis Data

The following tables summarize the quantitative data obtained from the thermal analysis of different hydrated forms of copper(II) tartrate.

Table 1: Thermal Decomposition Data for Copper(II) Tartrate Trihydrate (CuC₄H₄O₆·3H₂O)

Decomposition Stage	Temperature Range (°C)	Peak Temperature (°C)	Mass Loss (%) (Experimental)	Mass Loss (%) (Theoretical)	Thermal Event
Dehydration	40 - 150	80	20.0	20.3	Endothermic
Decomposition of Anhydrous Salt	150 - 280	220	52.0	51.2	Exothermic
Further Decomposition	> 280	1050	4.0	3.8	Exothermic

Data synthesized from multiple sources.

Table 2: Thermal Decomposition Data for Copper(II) Tartrate Hemihydrate (CuC₄H₄O₆·0.5H₂O)

Decomposition Stage	Temperature Range (°C)	Peak Temperature (°C)	Assignment	Thermal Event
Dehydration	Ambient - 150	96.7	Loss of 0.5 H₂O	Endothermic
Decomposition of Anhydrous Salt	150 - 350	286.2	Decomposition to CuO	Exothermic

Data synthesized from multiple sources.

Experimental Protocols

Synthesis of Copper(II) Tartrate Trihydrate

A common method for the synthesis of copper(II) tartrate trihydrate involves the reaction of a copper(II) salt with tartaric acid.

Materials:

• Copper(II) carbonate (CuCO₃)

• L-Tartaric acid (C₄H₆O₆)

• Deionized water

Procedure:

• Prepare a hot aqueous solution of L-tartaric acid.

• Slowly add pure copper(II) carbonate to the hot tartaric acid solution with constant stirring.

• Continue stirring until the effervescence of CO₂ ceases, indicating the completion of the reaction.

• Filter the resulting solution to remove any unreacted solids.

• Concentrate the filtrate by heating it on a water bath.

• Allow the concentrated solution to cool, which will result in the precipitation of copper(II) tartrate trihydrate crystals.

• Filter the crystals and wash them with a small amount of cold deionized water.

• Dry the crystals over anhydrous calcium chloride in a desiccator.

Thermal Analysis (TGA/DTA/DSC)

The following is a general protocol for the thermal analysis of copper(II) tartrate hydrate.

Instrumentation:

• A simultaneous thermal analyzer (STA) capable of performing TGA and DTA or DSC is recommended.

Experimental Conditions:

• Sample Mass: 5-10 mg

• Crucible: Alumina or platinum crucible

• Atmosphere: Dry nitrogen or air, with a constant flow rate (e.g., 50 mL/min).

• Heating Rate: A linear heating rate of 10°C/min is commonly used.

• Temperature Range: Ambient to 1100°C.

• Calibration: The instrument should be calibrated for temperature and mass loss using appropriate standards.

Procedure:

• Accurately weigh 5-10 mg of the copper(II) tartrate hydrate sample into the crucible.

• Place the crucible on the sample holder of the thermal analyzer.

• Place an empty crucible on the reference holder.

• Purge the furnace with the desired gas (nitrogen or air) for a sufficient time to ensure an inert or controlled atmosphere.

• Start the heating program with a linear heating rate of 10°C/min from ambient temperature to 1100°C.

• Continuously record the sample mass (TGA) and the temperature difference between the sample and the reference (DTA) or the heat flow (DSC) as a function of temperature.

• Analyze the resulting thermal curves to determine the decomposition temperatures, mass losses, and thermal events.

Visualization of Processes

Experimental Workflow for Thermal Analysis

The following diagram illustrates the general workflow for the thermal analysis of copper(II) tartrate hydrate.

Caption: Experimental workflow for the thermal analysis of copper(II) tartrate hydrate.

Proposed Thermal Decomposition Pathway

The following diagram illustrates the proposed stepwise thermal decomposition of copper(II) tartrate trihydrate.

Caption: Proposed thermal decomposition pathway of copper(II) tartrate trihydrate.

Conclusion

This technical guide has synthesized the available data on the thermal decomposition of copper(II) tartrate hydrate. The decomposition is a multi-step process initiated by dehydration, followed by the decomposition of the anhydrous salt to form copper(II) oxide. The precise temperatures and mass losses are dependent on the hydration state of the starting material. The provided experimental protocols for synthesis and thermal analysis offer a foundation for further research and application of this compound. The visualized workflows and decomposition pathways provide a clear and concise summary of the processes involved.

Copper(II) Tartrate Hydrate: A Comprehensive Technical Guide

Introduction

Copper(II) tartrate, also known as cupric tartrate, is a metal coordination complex formed between copper(II) ions and tartrate anions. It is a compound of significant interest in various fields, including analytical chemistry, materials science, and organic synthesis.[1][2] This guide provides an in-depth overview of the molecular formula, weight, properties, synthesis, and analysis of Copper(II) tartrate hydrate, tailored for researchers, scientists, and drug development professionals.

Molecular Identity and Physicochemical Properties

Copper(II) tartrate typically exists as a hydrated salt, appearing as a blue to green crystalline powder.[1][3][4] The degree of hydration can vary, which affects its molecular weight. The anhydrous form is less common due to its instability in atmospheric conditions.[2]

Table 1: Chemical Identifiers for Copper(II) Tartrate Hydrate

Identifier	Value	Reference
Systematic Name	Copper(II) (2R,3R)-2,3-dihydroxybutanedioate hydrate	[5]
Common Synonyms	Cupric tartrate hydrate, Tartaric acid cupric salt	[1][6]
CAS Number	946843-80-7	[1][3][5][6]
Molecular Formula	[-CH(OH)CO₂]₂Cu·xH₂O or C₄H₄CuO₆·xH₂O	[1][3][5]
InChI Key	MAUZTCHAIPUZJB-OLXYHTOASA-L

Table 2: Physicochemical Data of Copper(II) Tartrate Hydrate

Property	Value	Reference
Molecular Weight	211.62 g/mol (anhydrous basis)	[1][7]
229.63 g/mol (monohydrate)	[6]
Appearance	Blue to green crystalline powder	[1][3][5]
Melting Point	~275 °C (decomposes)	[1]
Solubility	Insoluble to slightly soluble in water. Solubility is influenced by pH and temperature.[2][4]
Purity	≥95.0% to 99.9% (metals basis)

Experimental Protocols

Detailed methodologies for the synthesis and analysis of Copper(II) tartrate are crucial for reproducible research. The following sections outline common experimental procedures.

The single diffusion gel growth technique is an effective method for producing high-quality crystals of sparingly soluble salts like Copper(II) tartrate at ambient temperatures.[8]

Protocol:

• Gel Preparation : A solution of sodium metasilicate (e.g., 1M) is prepared in deionized water. The pH of the gel is adjusted by adding tartaric acid, which also serves as the inner reactant. The specific gravity and pH are optimized for desired crystal growth (e.g., pH of 4).[8] The mixture is then poured into test tubes and allowed to set for a specific aging period.[8]

• Reactant Addition : Once the silica gel has set, an aqueous solution of a copper(II) salt, such as Copper(II) chloride (CuCl₂·2H₂O), is carefully layered on top of the gel. This salt acts as the supernatant or outer reactant.[8]

• Diffusion and Crystal Growth : The copper(II) ions from the supernatant diffuse slowly into the gel matrix. They react with the tartrate ions from the tartaric acid already incorporated into the gel.[8] This slow, controlled reaction leads to the nucleation and growth of Copper(II) tartrate crystals within the gel over several days.

• Harvesting : Once the crystals have reached the desired size, they are carefully harvested from the gel, washed with deionized water to remove any unreacted components, and dried.

Below is a workflow diagram illustrating this synthesis process.

Diagram 1: Synthesis of Copper(II) Tartrate via Gel Growth

Characterization is essential to confirm the identity, structure, and purity of the synthesized compound.

• Powder X-Ray Diffraction (PXRD) : PXRD is used to determine the crystal structure and phase purity. The grown crystals are ground into a fine powder and analyzed using a diffractometer with Cu Kα radiation (wavelength λ = 1.5406 Å). The resulting diffraction pattern, with peaks at specific 2θ angles, can be indexed to determine the unit cell parameters, confirming the orthorhombic crystal system for Copper(II) tartrate.[8]

• Fourier-Transform Infrared Spectroscopy (FTIR) : FTIR spectroscopy identifies the functional groups present in the molecule. A sample is prepared as a KBr pellet, and the spectrum is recorded in the 400–4000 cm⁻¹ range. The spectrum confirms the presence of carboxylate groups and hydroxyl groups, and shows coordination of the tartrate to the Cu(II) ion through these groups.[8]

• X-ray Photoelectron Spectroscopy (XPS) : XPS is employed to determine the elemental composition and the oxidation state of the copper ions. The analysis of the Cu 2p region of the spectrum, specifically the binding energies of the 2p₃/₂ and 2p₁/₂ peaks and their associated satellites, confirms the presence of Cu²⁺ ions and the paramagnetic nature of the compound.[8]

The solubility product constant (Ksp) is a measure of the solubility of a sparingly soluble salt. For Copper(II) tartrate, it can be determined spectrophotometrically due to the characteristic blue color of the aqueous Cu²⁺ ion.[9][10][11]

Dissociation Equation : CuC₄H₄O₆(s) ↔ Cu²⁺(aq) + C₄H₄O₆²⁻(aq)[9] Ksp Expression : Ksp = [Cu²⁺][C₄H₄O₆²⁻][9]

Protocol:

• Preparation of a Saturated Solution : A saturated solution of Copper(II) tartrate is prepared by mixing equimolar solutions of a soluble copper salt (e.g., 0.1 M CuSO₄) and a soluble tartrate salt (e.g., 0.1 M sodium tartrate).[10] The mixture is allowed to equilibrate for a sufficient time (e.g., 15 minutes or longer) for the precipitate to form completely.[9][10]

• Separation of Solid : The precipitate is removed from the saturated solution by centrifugation or filtration to obtain a clear supernatant.[9]

• Preparation of Standard Solutions : A series of standard solutions with known concentrations of Cu²⁺ are prepared by diluting a stock solution of CuSO₄.[11]

• Spectrophotometric Measurement : Using a spectrophotometer set to the wavelength of maximum absorbance for the Cu²⁺ ion (approx. 675 nm), the absorbance of each standard solution is measured to create a Beer's Law calibration curve (Absorbance vs. [Cu²⁺]).[9]

• Determination of [Cu²⁺] : The absorbance of the saturated Copper(II) tartrate supernatant is measured. Using the calibration curve, the concentration of Cu²⁺ in the saturated solution is determined.

• Calculation of Ksp : Since the dissolution stoichiometry is 1:1, the concentration of the tartrate ion [C₄H₄O₆²⁻] is equal to the determined [Cu²⁺]. The Ksp is then calculated as Ksp = [Cu²⁺]².

The workflow for this analytical procedure is visualized below.

Diagram 2: Workflow for Ksp Determination of Copper(II) Tartrate

Applications and Research Relevance

Copper(II) tartrate hydrate is a versatile compound with applications spanning multiple scientific disciplines.

Table 3: Key Application Areas of Copper(II) Tartrate Hydrate

Field	Application	Description	Reference
Organic Synthesis	Catalyst	Used as a catalyst in organic reactions, such as the polymerization of acetylene to form helical polyacetylene fibers.[1] It is also a precursor for creating copper-based metal-organic frameworks (MOFs).
Analytical Chemistry	Reagent	Employed in various analytical techniques, including spectroscopy, to study copper content in different samples.[1] It is a key component in Fehling's solution for detecting reducing sugars.
Materials Science	Precursor	Serves as a precursor for synthesizing nanocomposite semiconductors and other copper-organic materials.[2]
Agriculture	Micronutrient	Utilized in the formulation of fertilizers to provide essential copper micronutrients for healthy plant growth and enhanced crop yields.[1]
Food Industry	Additive	Acts as a food preservative and color stabilizer, helping to maintain the quality of various food products.[1]

The relationship between the compound's structure, its resulting properties, and its diverse applications is summarized in the diagram below.

Diagram 3: Structure-Property-Application Relationship

References

• 1. chemimpex.com [chemimpex.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. strem.com [strem.com]
• 4. Cupric tartrate | C4H4CuO6 | CID 13155 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Copper(II) tartrate hydrate | Cupric tartrate hydrate | CuC4H4O6*XH2O - Ereztech [ereztech.com]
• 6. scbt.com [scbt.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. wjarr.com [wjarr.com]
• 9. more.juniata.edu [more.juniata.edu]
• 10. digitalcommons.imsa.edu [digitalcommons.imsa.edu]
• 11. datapdf.com [datapdf.com]

An In-depth Technical Guide to the Paramagnetic Nature of Copper(II) Tartrate Crystals

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the paramagnetic properties of Copper(II) tartrate crystals. It delves into the theoretical underpinnings of its magnetism, details the experimental protocols for its characterization, and presents available quantitative data. This document is intended to serve as a valuable resource for researchers in materials science, chemistry, and pharmacology who are interested in the magnetic and electronic properties of this coordination complex.

Introduction: The Magnetic Behavior of Copper(II) Tartrate

Copper(II) tartrate is a coordination complex that exhibits paramagnetism at room temperature and down to cryogenic temperatures of 77 K. This magnetic behavior is a direct consequence of the electronic structure of the copper(II) ion (Cu²⁺) at the core of the complex. At even lower temperatures, around 20 K, there is evidence of a transition to a weak ferromagnetic state, a phenomenon attributed to ordered spin orientation under the influence of the magnetic field at low temperatures[1]. The paramagnetic nature of Copper(II) tartrate is a key characteristic that influences its potential applications in various scientific and technological fields.

Theoretical Framework: The Origin of Paramagnetism

The magnetic properties of Copper(II) tartrate are fundamentally governed by the principles of Crystal Field Theory (CFT). The central Cu²⁺ ion possesses a d⁹ electronic configuration, which means it has nine electrons in its d-orbitals.

In the octahedral coordination environment provided by the tartrate ligands, the five d-orbitals split into two energy levels: a lower-energy t₂g set and a higher-energy e_g set. For a d⁹ configuration, six electrons fill the t₂g orbitals, and the remaining three electrons occupy the e_g orbitals. This results in one unpaired electron in the higher energy e_g orbitals, as depicted in the diagram below. The presence of this unpaired electron is the primary reason for the paramagnetic behavior of the complex[2][3].

Furthermore, the d⁹ configuration in an octahedral geometry is subject to the Jahn-Teller effect . This theorem states that any non-linear molecule with a degenerate electronic ground state will undergo a geometric distortion to remove this degeneracy and lower its overall energy. In the case of Copper(II) tartrate, this distortion typically manifests as an elongation or compression of the axial bonds, leading to a more stable, lower-symmetry structure[4]. This distortion further influences the precise energy levels of the d-orbitals and, consequently, the magnetic properties of the complex.

Figure 1: Theoretical basis of paramagnetism in Copper(II) tartrate.

Experimental Characterization of Magnetic Properties

The magnetic properties of Copper(II) tartrate crystals are primarily investigated using techniques such as Vibrating Sample Magnetometry (VSM), the Gouy method, and Electron Paramagnetic Resonance (EPR) spectroscopy.

Magnetic Susceptibility Measurement

Magnetic susceptibility (χ) is a measure of how much a material will become magnetized in an applied magnetic field. For paramagnetic materials like Copper(II) tartrate, χ is positive.

VSM is a sensitive technique used to measure the magnetic moment of a sample as a function of magnetic field and temperature.

Experimental Protocol:

• Sample Preparation: A crystalline sample of Copper(II) tartrate is weighed and placed in a sample holder, typically a gelatin capsule or a custom-made container with known diamagnetic properties.

• Mounting: The sample holder is attached to a sample rod which is connected to a transducer.

• Measurement: The sample is made to vibrate sinusoidally (typically in the vertical direction) within a uniform magnetic field. This vibration induces a voltage in pickup coils, which is proportional to the magnetic moment of the sample.

• Data Acquisition: The induced voltage is measured using a lock-in amplifier. The magnetic field is varied, and the magnetic moment is recorded at each field strength to generate a hysteresis loop (M vs. H curve). For temperature-dependent studies, the sample chamber is equipped with a cryostat and a heater to control the temperature.

Figure 2: Workflow for Vibrating Sample Magnetometry.

The Gouy method is a classical and straightforward technique for determining magnetic susceptibility. It relies on measuring the apparent change in mass of a sample when it is placed in a magnetic field.

Experimental Protocol:

• Sample Preparation: A powdered sample of Copper(II) tartrate is packed uniformly into a long, cylindrical tube (Gouy tube).

• Initial Weighing: The tube is suspended from a balance, and its weight is measured in the absence of a magnetic field (W₁).

• Measurement in Magnetic Field: The sample is positioned between the poles of an electromagnet such that one end of the sample is in a region of high magnetic field and the other end is in a region of negligible field. The weight of the sample is then measured in the presence of the magnetic field (W₂).

• Calculation: The change in weight (ΔW = W₂ - W₁) is used to calculate the magnetic susceptibility of the sample.

Figure 3: Workflow for the Gouy method.

Electron Paramagnetic Resonance (EPR) Spectroscopy

EPR spectroscopy is a powerful technique that provides detailed information about the electronic environment of the unpaired electron in the Cu²⁺ ion. It measures the absorption of microwave radiation by the unpaired electron in the presence of a magnetic field. The resulting spectrum provides information on the g-factor and hyperfine coupling constants.

Experimental Protocol:

• Sample Preparation: A small amount of powdered or single crystal Copper(II) tartrate is placed in a quartz EPR tube.

• Instrument Setup: The EPR tube is placed inside the microwave cavity of the EPR spectrometer, which is situated between the poles of an electromagnet.

• Measurement: A constant microwave frequency is applied to the sample while the external magnetic field is swept. At specific magnetic field strengths, the unpaired electron will absorb microwave energy, leading to a resonance signal.

• Data Analysis: The resulting EPR spectrum is analyzed to determine the g-factors (g_‖ and g_⊥ for an axial system) and hyperfine coupling constants (A_‖ and A_⊥), which provide insights into the symmetry of the ligand field and the nature of the metal-ligand bonding.

Quantitative Data

Table 1: Magnetic Properties of Copper Tartrate Isomers at Room Temperature

Sample	Applied Magnetic Field (Tesla)	Magnetic Moment (EMU) x 10⁻¹	Bulk Susceptibility (A.m²/kg.T) x 10⁻⁵
Copper levo-tartrate	0.4	0.004	0.3571
0.6	0.010	0.5952
0.8	0.009	0.4018
1.0	0.010	0.3571
Copper dextro-tartrate	0.4	0.001	0.1078
0.6	0.002	0.1437
0.8	0.001	0.0539
1.0	0.003	0.1293

The data in Table 1 confirms the paramagnetic nature of both copper levo- and dextro-tartrate at room temperature. The non-systematic variation of magnetic moment and bulk susceptibility with the applied magnetic field may suggest some complexity in the magnetic behavior that warrants further investigation.

Table 2: EPR g-values for Copper Dextro-Tartrate

Temperature	EPR Band	g⊥ value
Room Temperature	X-band	2.3038
Liquid Nitrogen Temperature	X-band	2.4018
Room Temperature	Q-band	2.1607

The g-values are crucial for understanding the electronic structure of the Cu²⁺ ion in the tartrate complex. The anisotropy observed in the g-values is consistent with a distorted coordination geometry, as predicted by the Jahn-Teller theorem.

Conclusion

Copper(II) tartrate crystals exhibit clear paramagnetic behavior due to the presence of a single unpaired electron in the d-orbitals of the Cu²⁺ ion. This property is a direct consequence of its d⁹ electronic configuration within a distorted octahedral ligand field, a phenomenon well-described by Crystal Field Theory and the Jahn-Teller effect. The magnetic properties can be effectively characterized by experimental techniques such as VSM, the Gouy method, and EPR spectroscopy. While comprehensive temperature-dependent quantitative data remains a subject for further detailed investigation, the available data for related chiral complexes confirm the paramagnetic nature and provide insights into the electronic structure of this important coordination compound. This guide provides a solid foundation for researchers and professionals working with or interested in the magnetic properties of Copper(II) tartrate and its potential applications.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. iosrjournals.org [iosrjournals.org]

An In-depth Technical Guide to the Anhydrous and Hydrated Forms of Copper(II) Tartrate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Copper(II) tartrate, a coordination complex of copper and tartaric acid, exists in both anhydrous (CuC₄H₄O₆) and hydrated forms, most commonly as copper(II) tartrate trihydrate (CuC₄H₄O₆·3H₂O). The presence of water of crystallization significantly influences the compound's physicochemical properties, including its crystal structure, thermal stability, and potentially its biological activity. This technical guide provides a comprehensive overview of the synthesis, characterization, and comparative properties of anhydrous and hydrated copper(II) tartrate. Detailed experimental protocols for synthesis and analysis are presented, along with quantitative data summarized for ease of comparison. While direct involvement in specific signaling pathways is not extensively documented, the general role of copper complexes in biological systems suggests potential applications that warrant further investigation.

Introduction

Copper is an essential trace element involved in numerous biological processes, and its complexes have garnered interest in various scientific fields, including materials science and pharmaceuticals.[1][2] Copper(II) tartrate, in particular, has applications as a catalyst, in agriculture as a micronutrient, and as a food preservative.[3][4] The compound's ability to exist in both anhydrous and hydrated states necessitates a thorough understanding of their distinct properties for consistent and reproducible research and development.[1] The water molecules in the hydrated form are not merely adsorbed but are an integral part of the crystal lattice, affecting its overall structure and stability.[5]

Synthesis and Preparation

Synthesis of Hydrated Copper(II) Tartrate

Hydrated copper(II) tartrate is typically synthesized through aqueous precipitation or gel diffusion methods.

Experimental Protocol: Precipitation Method [6]

• Preparation of Reactant Solutions:

  • Dissolve a stoichiometric amount of a soluble copper(II) salt (e.g., copper(II) sulfate or copper(II) chloride) in deionized water to create a solution of known concentration (e.g., 1 M).

  • Prepare a separate solution of a tartrate salt (e.g., sodium tartrate or potassium sodium tartrate) or tartaric acid in deionized water, also of a known concentration (e.g., 1 M).

• Precipitation:

  • Slowly add the copper(II) salt solution to the tartrate solution with constant stirring.

  • A bluish precipitate of hydrated copper(II) tartrate will form. The reaction using copper(II) carbonate and tartaric acid is as follows: CuCO₃ + C₄H₆O₆ → CuC₄H₄O₆·nH₂O + CO₂

• Isolation and Purification:

  • Allow the precipitate to settle, then collect it by vacuum filtration.

  • Wash the collected solid with deionized water to remove any unreacted ions, followed by a final wash with ethanol or acetone to facilitate drying.

  • Dry the product at room temperature or in a desiccator over a drying agent like anhydrous calcium chloride to obtain the hydrated crystalline solid.

Experimental Protocol: Gel Diffusion Method [7]

This method allows for the growth of well-defined single crystals.

• Gel Preparation:

  • Prepare a silica gel by acidifying a solution of sodium metasilicate with tartaric acid until a pH of approximately 4.0 is reached.[7]

  • Pour the gel solution into test tubes and allow it to set for 24-36 hours.[8]

• Crystal Growth:

  • Once the gel has set, carefully pour a solution of a soluble copper(II) salt (e.g., 1 M copper(II) chloride) on top of the gel.[7]

  • Seal the test tubes and allow them to stand undisturbed. The copper(II) ions will diffuse into the gel and react with the tartaric acid to form crystals of hydrated copper(II) tartrate over a period of several days to weeks.[7]

• Harvesting:

  • Once the crystals have reached the desired size, carefully remove them from the gel, wash with deionized water, and dry.

Preparation of Anhydrous Copper(II) Tartrate

Anhydrous copper(II) tartrate is most commonly prepared by the thermal dehydration of its hydrated form.[6]

Experimental Protocol: Thermal Dehydration [6]

• Sample Preparation:

  • Place a known quantity of finely ground hydrated copper(II) tartrate in a crucible suitable for heating.

• Dehydration:

  • Heat the sample in an oven or a thermogravimetric analyzer.

  • The dehydration of copper(II) tartrate trihydrate to the anhydrous form occurs in the temperature range of approximately 80°C to 150°C.[6] A weight loss corresponding to the removal of three water molecules will be observed.

• Cooling and Storage:

  • Once the dehydration is complete (indicated by a stable weight), cool the anhydrous copper(II) tartrate in a desiccator to prevent rehydration from atmospheric moisture.

  • Store the anhydrous product in a tightly sealed container in a dry environment.

Comparative Physicochemical Properties

The presence of water of crystallization leads to notable differences in the physical and chemical properties of the two forms.

Property	Anhydrous Copper(II) Tartrate (CuC₄H₄O₆)	Copper(II) Tartrate Trihydrate (CuC₄H₄O₆·3H₂O)
Molecular Weight	211.62 g/mol [9]	265.67 g/mol [10]
Appearance	Green to blue powder[9]	Blue crystalline solid[6]
Crystal System	Data not readily available	Orthorhombic[8][11]
Lattice Parameters	Data not readily available	a = 8.67 Å, b = 11.77 Å, c = 9.21 Å[8]
Solubility in Water	Sparingly soluble[12]	Sparingly soluble[12]
Thermal Stability	Decomposes at ~220-232°C[6]	Dehydrates starting from ~80°C[6]
Density	Data not readily available	Data not readily available

Analytical Characterization

X-ray Diffraction (XRD)

XRD is a fundamental technique for identifying the crystalline phase and determining the crystal structure. The hydrated form, specifically copper(II) tartrate trihydrate, has been characterized as having an orthorhombic crystal structure.[8][11] The XRD pattern of the anhydrous form, obtained after dehydration, would show a distinct shift in peak positions, indicating a change in the crystal lattice upon water removal.[6]

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule.

• Hydrated Copper(II) Tartrate: The FTIR spectrum of the hydrated form exhibits a broad absorption band in the region of 3200-3500 cm⁻¹, which is characteristic of the O-H stretching vibrations of the water of crystallization and the hydroxyl groups of the tartrate ligand.[6][13] A strong absorption peak around 1600-1630 cm⁻¹ corresponds to the asymmetric stretching of the carboxylate (C=O) group.[6][8] Bands in the 1050-1400 cm⁻¹ region are attributed to C-O and C-H stretching vibrations.[6]

• Anhydrous Copper(II) Tartrate: Upon dehydration, the broad O-H stretching band associated with the water of crystallization is expected to significantly diminish or disappear. The positions and shapes of the carboxylate and other ligand-related bands may also shift, reflecting changes in the coordination environment of the copper ion.

Thermal Analysis (TGA/DTA)

Thermal analysis provides information on the thermal stability and decomposition of the compounds.

Experimental Protocol: Thermogravimetric and Differential Thermal Analysis (TGA/DTA) [6][14]

• Instrumentation: Utilize a simultaneous TGA/DTA or TGA/DSC instrument.

• Sample Preparation: Accurately weigh 5-10 mg of the copper tartrate sample into an inert crucible (e.g., alumina).

• Analysis Conditions:

  • Atmosphere: Conduct the analysis under a controlled atmosphere, such as flowing air or an inert gas like nitrogen or argon (e.g., at 50 mL/min).[15]

  • Heating Rate: A typical heating rate is 10°C/min.[15]

  • Temperature Range: Heat the sample from ambient temperature to a temperature sufficient to ensure complete decomposition (e.g., 600°C or higher).[14]

• Data Acquisition: Record the mass loss (TGA) and the temperature difference or heat flow (DTA/DSC) as a function of temperature.

The thermal decomposition of copper(II) tartrate trihydrate in air occurs in multiple steps:[6]

• Dehydration: An endothermic process starting around 80-90°C and completing by approximately 150°C, corresponding to the loss of three water molecules to form anhydrous copper(II) tartrate.[6]

• Decomposition of Anhydrous Salt: An exothermic decomposition of the anhydrous form begins around 220-232°C, leading to the formation of copper(II) oxide (CuO) by approximately 275-280°C.[6]

• Further Decomposition: At higher temperatures (around 1050°C), further decomposition of copper oxides may occur.[6]

Applications in Drug Development and Biological Systems

While specific studies detailing the role of copper(II) tartrate in modulating signaling pathways in drug development are limited, the biological activity of copper complexes, in general, is well-established. Copper ions are known to be key regulators in various cellular signaling pathways.[1][5] Copper complexes have been investigated for their potential as anticancer, anti-inflammatory, and antimicrobial agents.[12] The mechanism of action often involves the induction of apoptosis, inhibition of enzymes like topoisomerase, or the generation of reactive oxygen species.[8]

The tartrate ligand itself is a biocompatible molecule, which may influence the bioavailability and toxicity profile of the copper complex. The differential solubility and stability of the anhydrous versus hydrated forms could impact their formulation and delivery in potential pharmaceutical applications. Further research is required to elucidate the specific biological effects and potential therapeutic applications of the different forms of copper(II) tartrate.

Visualizations

Experimental Workflows

Caption: Workflow for the synthesis of hydrated copper(II) tartrate via precipitation.

Caption: Workflow for the preparation of anhydrous copper(II) tartrate.

Caption: Experimental workflow for the thermal analysis of copper(II) tartrate.

Conclusion

The anhydrous and hydrated forms of copper(II) tartrate exhibit distinct structural and thermal properties. The trihydrate is the more commonly synthesized and characterized form, serving as the precursor for the anhydrous salt via thermal dehydration. While quantitative data for a direct comparison of all physical properties is not fully available in the literature, the existing information on their synthesis, crystal structure, and thermal decomposition provides a solid foundation for researchers. The lack of specific research on copper(II) tartrate in drug development signaling pathways highlights an area for future investigation, given the known biological significance of copper complexes. The detailed protocols and compiled data in this guide should aid scientists and drug development professionals in their work with these compounds.

References

• 1. difference.wiki [difference.wiki]
• 2. digitalcommons.imsa.edu [digitalcommons.imsa.edu]
• 3. scbt.com [scbt.com]
• 4. cobalt-nickel.net [cobalt-nickel.net]
• 5. quora.com [quora.com]
• 6. services.kfu.edu.sa [services.kfu.edu.sa]
• 7. wjarr.com [wjarr.com]
• 8. bjp-bg.com [bjp-bg.com]
• 9. Copper(II) tartrate hydrate | Cupric tartrate hydrate | CuC4H4O6*XH2O - Ereztech [ereztech.com]
• 10. Copper(ii)tartrate monohydrate | C4H12CuO9 | CID 90473429 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. more.juniata.edu [more.juniata.edu]
• 13. researchgate.net [researchgate.net]
• 14. scholarworks.calstate.edu [scholarworks.calstate.edu]
• 15. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Copper(II) Tartrate Complex

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Copper(II) tartrate complex, focusing on its nomenclature, synthesis, structural properties, and catalytic applications. The information is presented to be a valuable resource for researchers and professionals in chemistry and drug development.

IUPAC Nomenclature and Chemical Identity

The systematic IUPAC name for the most common form of the Copper(II) tartrate complex, derived from L-tartaric acid, is copper(II) (2R,3R)-2,3-dihydroxybutanedioate [1]. It is also commonly referred to as copper(II) tartrate. The complex can exist in various hydrated forms, with copper(II) tartrate trihydrate being a well-studied example[2].

Identifier	Value
IUPAC Name	copper(II) (2R,3R)-2,3-dihydroxybutanedioate[1]
Synonyms	Cupric tartrate, Copper tartrate
Molecular Formula	C₄H₄CuO₆[1]
CAS Number	815-82-7[1]

Synthesis of Copper(II) Tartrate

Copper(II) tartrate can be synthesized through several methods, including precipitation from an aqueous solution and hydrothermal synthesis.

Experimental Protocol: Precipitation Method

This protocol describes the synthesis of Copper(II) tartrate by the reaction of a soluble copper(II) salt with a tartrate salt in an aqueous solution.

Materials:

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium potassium tartrate tetrahydrate (KNaC₄H₄O₆·4H₂O)

• Deionized water

Procedure:

• Prepare a 0.1 M solution of copper(II) sulfate by dissolving the appropriate amount of CuSO₄·5H₂O in deionized water.

• Prepare a 0.1 M solution of sodium potassium tartrate by dissolving the appropriate amount of KNaC₄H₄O₆·4H₂O in deionized water.

• Slowly add the copper(II) sulfate solution to the sodium potassium tartrate solution with constant stirring.

• A light blue precipitate of Copper(II) tartrate will form immediately.

• Continue stirring the mixture for 1 hour to ensure complete precipitation.

• Collect the precipitate by filtration using a Buchner funnel.

• Wash the precipitate with deionized water to remove any unreacted salts.

• Dry the precipitate in an oven at 60-70 °C until a constant weight is achieved.

Experimental Protocol: Hydrothermal Synthesis

This method yields a crystalline two-dimensional coordination polymer of Copper(II) tartrate.

Materials:

• Freshly prepared Copper(II) hydroxide (Cu(OH)₂)

• L-Tartaric acid (C₄H₆O₆)

• Ethanol

Procedure:

• In a typical synthesis, mix 0.049 g (0.5 mmol) of fresh Cu(OH)₂ and 0.15 g (1.0 mmol) of tartaric acid in ethanol with stirring.

• Seal the mixture in a 30-mL stainless steel reactor with a Teflon liner.

• Heat the reactor at 150°C for 12 hours.

• After cooling to room temperature, light blue crystals of {[Cu₂(C₄H₄O₆)₂(H₂O)₂]·4H₂O}∞ are obtained.

• Isolate the crystals by filtration and wash with ethanol.

Structural and Spectroscopic Characterization

The structure and properties of Copper(II) tartrate have been elucidated using various analytical techniques.

Crystallographic Data

Single-crystal X-ray diffraction studies have shown that Copper(II) tartrate trihydrate crystallizes in the orthorhombic space group P2₁2₁2₁[3][4]. The copper(II) ion is typically coordinated by oxygen atoms from the carboxylate and hydroxyl groups of the tartrate ligand, as well as water molecules.

Parameter	Value	Reference
Crystal System	Orthorhombic	[3][4]
Space Group	P2₁2₁2₁
a (Å)	8.3650 - 8.6717	[3]
b (Å)	12.8350 - 11.7700	[3]
c (Å)	8.7580 - 9.2078	[3]

Note: The exact lattice parameters may vary slightly between different studies.

A detailed structural analysis with precise bond lengths and angles is crucial for understanding the coordination environment of the copper center. While a comprehensive list of bond lengths and angles is best obtained from the original crystallographic literature, typical Cu-O bond distances in similar complexes are in the range of 1.9-2.5 Å[5].

Vibrational Spectroscopy

Fourier-transform infrared (FTIR) and Raman spectroscopy are powerful tools for identifying the functional groups and coordination modes in Copper(II) tartrate.

Wavenumber (cm⁻¹)	Assignment	Reference
~3400	O-H stretching of hydroxyl groups and water molecules	[6]
~1600	Asymmetric stretching of the carboxylate group (COO⁻)	[6]
~1400	Symmetric stretching of the carboxylate group (COO⁻)
Below 500	Cu-O stretching vibrations

The shift in the stretching frequencies of the carboxylate and hydroxyl groups upon coordination to the copper(II) ion provides evidence of complex formation.

Catalytic Activity and Mechanism

Copper(II) tartrate has shown catalytic activity in various oxidation reactions. A notable example is its role in enhancing Fenton-like processes for the degradation of organic pollutants.

Role in Fenton-like Systems

In copper-catalyzed Fenton-like reactions, tartaric acid has been shown to enhance the degradation of organic substrates. The proposed mechanism involves the formation of a soluble Cu(II)-tartrate complex, which facilitates the redox cycling of copper ions (Cu²⁺/Cu⁺), a key step in the generation of reactive oxygen species like hydroxyl radicals (•OH)[7].

// Nodes Cu2 [label="Cu²⁺", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Cu_TA [label="[Cu(II)-Tartrate]²⁺\n(soluble complex)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Cu1 [label="Cu⁺", fillcolor="#FBBC05", fontcolor="#202124"]; H2O2 [label="H₂O₂", fillcolor="#F1F3F4", fontcolor="#202124"]; OH_radical [label="•OH", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Organic_Pollutant [label="Organic Pollutant", fillcolor="#5F6368", fontcolor="#FFFFFF"]; Degradation_Products [label="Degradation Products", fillcolor="#202124", fontcolor="#FFFFFF"]; Tartrate [label="Tartaric Acid", fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges Cu2 -> Cu_TA [label="+ Tartrate", color="#4285F4"]; Cu_TA -> Cu1 [label="+ H₂O₂ (e⁻ transfer)", color="#34A853"]; Cu1 -> Cu2 [label="+ H₂O₂", color="#FBBC05"]; H2O2 -> OH_radical [label="catalyzed by Cu⁺", style=dashed, color="#EA4335"]; OH_radical -> Degradation_Products [label="attacks", color="#EA4335"]; Organic_Pollutant -> Degradation_Products [style=invis]; } Figure 1. Proposed role of Tartrate in enhancing Cu-catalyzed Fenton-like reactions.

The diagram above illustrates the proposed mechanism where tartaric acid forms a soluble complex with Cu²⁺. This complexation enhances the reduction of Cu²⁺ to Cu⁺ by hydrogen peroxide. The regenerated Cu⁺ then catalyzes the decomposition of H₂O₂ to produce highly reactive hydroxyl radicals, which in turn degrade organic pollutants. The tartrate ligand facilitates the overall redox cycle, leading to a more efficient degradation process.[7]

Applications

The properties of Copper(II) tartrate make it a compound of interest in various fields:

• Analytical Chemistry: As a component of Fehling's solution, it is used in the determination of reducing sugars.

• Agriculture: It can be used as a source of copper, an essential micronutrient for plants.

• Catalysis: As demonstrated, it plays a role in advanced oxidation processes for environmental remediation.[7]

• Materials Science: It serves as a precursor for the synthesis of copper-containing materials.

Conclusion

This technical guide has provided a detailed overview of the IUPAC nomenclature, synthesis, structural characterization, and catalytic applications of Copper(II) tartrate. The presented data and experimental protocols offer a valuable resource for researchers and professionals working with this versatile coordination complex. Further research into its catalytic mechanisms and the development of new applications remains an active area of investigation.

References

• 1. Cupric tartrate | C4H4CuO6 | CID 13155 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols: Copper(II) Tartrate Hydrate in Organic Synthesis Catalysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential applications of Copper(II) tartrate hydrate as a catalyst precursor in various organic syntheses. While direct catalytic applications of Copper(II) tartrate hydrate are not extensively documented in peer-reviewed literature, its nature as a readily available and stable Copper(II) salt makes it an excellent candidate for the in-situ generation of active chiral copper catalysts. This document outlines detailed protocols for key asymmetric reactions, presenting data from analogous systems using other Copper(II) salts and suggesting the adaptation of these methods with Copper(II) tartrate hydrate.

Overview of Copper(II) Tartrate Hydrate in Catalysis

Copper(II) tartrate hydrate is a versatile and cost-effective Copper(II) source.[1][2] In organic synthesis, copper catalysts are valued for their low toxicity and unique reactivity in a wide range of transformations, including carbon-carbon and carbon-heteroatom bond formation.[3] Copper(II) tartrate hydrate can serve as a precursor for the generation of catalytically active species through ligand exchange with chiral ligands. This in-situ catalyst formation is a common and practical approach in asymmetric catalysis.

Potential Advantages of Using Copper(II) Tartrate Hydrate:

• Cost-Effectiveness and Availability: It is an inexpensive and readily available copper salt.

• Stability: It is a stable solid, making it easy to handle and store.

• Versatility: It can be used to generate a variety of active catalysts by pairing it with different chiral ligands.

Application in Asymmetric Henry (Nitroaldol) Reaction

The Henry reaction is a classic carbon-carbon bond-forming reaction between a nitroalkane and a carbonyl compound to produce valuable β-nitro alcohols. The development of asymmetric versions of this reaction is of great interest for the synthesis of chiral building blocks for pharmaceuticals.

Proposed Catalytic System

An active chiral catalyst for the asymmetric Henry reaction can be generated in-situ from Copper(II) tartrate hydrate and a suitable chiral ligand, such as a bis(oxazoline) or a chiral diamine derivative.

Caption: In-situ formation of the active chiral catalyst.

General Experimental Protocol (Adaptable for Copper(II) Tartrate Hydrate)

This protocol is adapted from established procedures using other Copper(II) salts.[4]

• Catalyst Pre-formation: In a flame-dried reaction vessel under an inert atmosphere (e.g., Argon or Nitrogen), dissolve Copper(II) tartrate hydrate (0.05 mmol, 5 mol%) and the chiral ligand (e.g., a chiral bis(oxazoline) ligand, 0.055 mmol, 5.5 mol%) in a suitable anhydrous solvent (e.g., ethanol, 1.5 mL).

• Stir the mixture at room temperature for 1 hour to facilitate the formation of the chiral copper complex.

• Reaction Execution: To the solution of the pre-formed catalyst, add the aldehyde (1.0 mmol).

• Add the nitroalkane (e.g., nitromethane, 10 mmol) to the reaction mixture.

• Stir the reaction at the desired temperature (e.g., room temperature) for the required time (typically 24-72 hours).

• Monitoring and Work-up: Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification and Analysis: Purify the crude product by flash column chromatography. Determine the yield and enantiomeric excess (ee) of the product using chiral High-Performance Liquid Chromatography (HPLC).

Representative Data (from literature using other Cu(II) salts)

The following table summarizes typical results for the copper-catalyzed asymmetric Henry reaction with various aldehydes. These results can be used as a benchmark when adapting the protocol with Copper(II) tartrate hydrate.

Entry	Aldehyde	Chiral Ligand	Cu(II) Salt (in literature)	Yield (%)	ee (%)	Reference
1	Benzaldehyde	(S,S)-t-Bu-Box	Cu(OAc)₂·H₂O	92	95	[5]
2	4-Nitrobenzaldehyde	(R,R)-Ph-Box	Cu(OTf)₂	95	94	[6]
3	2-Naphthaldehyde	Chiral Diamine	Cu(OAc)₂	88	91	[7]
4	Cyclohexanecarboxaldehyde	Chiral Aminopinane Ligand	Cu(OAc)₂·H₂O	97	67	[5]

Application in Asymmetric Michael Addition

The asymmetric Michael addition is a powerful method for the enantioselective formation of carbon-carbon bonds. Copper-based catalysts are highly effective in promoting the addition of various nucleophiles to α,β-unsaturated compounds.

General Experimental Workflow

References

• 1. Henry Reaction [organic-chemistry.org]
• 2. Copper-catalyzed aerobic oxidation of primary alcohols to carboxylic acids - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. Copper-catalyzed enantioselective conjugate addition of organometallic reagents to challenging Michael acceptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Cu (II)-Catalyzed Asymmetric Henry Reaction with a Novel C1-Symmetric Aminopinane-Derived Ligand [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Asymmetric catalysis in direct nitromethane-free Henry reactions - RSC Advances (RSC Publishing) DOI:10.1039/C9RA10263A [pubs.rsc.org]

Application Notes and Protocols for Fehling's Test Using Copper Tartrate Solution

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fehling's test, developed by Hermann von Fehling in 1849, is a classical chemical assay used to differentiate between water-soluble carbohydrate and ketone functional groups and to detect reducing sugars.[1][2][3] This test is of significant value in various research and development settings, including the analysis of raw materials in drug formulations, monitoring enzymatic reactions that produce reducing sugars, and in the food industry for determining the dextrose equivalent (DE) of starch hydrolysates.[1][2] The test relies on the reduction of a complex of copper(II) ions in an alkaline solution by the aldehyde or α-hydroxy ketone group of a reducing sugar, resulting in the formation of a brick-red precipitate of copper(I) oxide.[4][5]

This document provides detailed protocols for both qualitative and quantitative applications of Fehling's test, including the standardized preparation of Fehling's solutions and the Lane-Eynon titration method for the accurate quantification of reducing sugars.

Principle of Fehling's Test

Fehling's solution consists of two separate solutions that are mixed in equal volumes immediately before use: Fehling's A, an aqueous solution of copper(II) sulfate, and Fehling's B, an alkaline solution of potassium sodium tartrate (Rochelle salt).[1][5][6] The tartrate ions in Fehling's B act as a chelating agent, forming a soluble complex with the Cu(II) ions and preventing their precipitation as copper(II) hydroxide in the alkaline environment.[3]

When heated in the presence of a reducing sugar, the aldehyde group of the sugar is oxidized to a carboxylate anion. Concurrently, the chelated copper(II) ions are reduced to copper(I) ions, which then precipitate out of the solution as insoluble, brick-red copper(I) oxide (Cu₂O).[4] The overall reaction can be summarized as follows:

RCHO + 2 Cu²⁺(tartrate complex) + 5 OH⁻ → RCOO⁻ + Cu₂O(s) + 3 H₂O

Experimental Protocols

Preparation of Standardized Fehling's Solution

For accurate and reproducible results, especially in quantitative assays, the use of standardized Fehling's solution is crucial. The following protocol outlines the preparation of Fehling's solutions A and B.

Materials:

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Potassium sodium tartrate tetrahydrate (KNaC₄H₄O₆·4H₂O), also known as Rochelle salt

• Sodium hydroxide (NaOH)

• Distilled or deionized water

• Volumetric flasks (500 mL)

• Analytical balance

Procedure:

Fehling's Solution A:

• Accurately weigh 34.65 g of copper(II) sulfate pentahydrate (CuSO₄·5H₂O).[6]

• Dissolve the weighed solid in distilled water in a beaker.

• Quantitatively transfer the solution to a 500 mL volumetric flask.

• Make up the volume to the mark with distilled water and mix thoroughly.

Fehling's Solution B:

• Accurately weigh 173 g of potassium sodium tartrate (Rochelle salt) and 50 g of sodium hydroxide (NaOH).[6]

• Dissolve both solids in distilled water in a beaker. Note that this is an exothermic process, and the solution will heat up. Allow it to cool to room temperature.

• Quantitatively transfer the cooled solution to a 500 mL volumetric flask.

• Make up the volume to the mark with distilled water and mix thoroughly.

Storage: Store both solutions separately in amber glass bottles to protect them from light. Fehling's solution should be prepared fresh by mixing equal volumes of solution A and B just before use, as the mixed reagent is unstable and can decompose over time.[6]

Qualitative Protocol for Detecting Reducing Sugars

This protocol is suitable for the rapid screening of samples for the presence of reducing sugars.

Materials:

• Fehling's Solution A and B

• Test sample solution (e.g., 1% w/v in distilled water)

• Positive control (e.g., 1% w/v glucose solution)

• Negative control (e.g., 1% w/v sucrose solution)

• Test tubes

• Water bath

Procedure:

• In a clean test tube, mix 1 mL of Fehling's Solution A and 1 mL of Fehling's Solution B. The resulting solution should be a deep blue color.

• Add 2 mL of the test sample solution to the test tube.

• Prepare positive and negative control tubes in the same manner.

• Place the test tubes in a boiling water bath and heat for 2-5 minutes.

• Observe any color change. The formation of a brick-red precipitate of copper(I) oxide indicates the presence of a reducing sugar. The color may initially appear green or yellow before turning to brick-red.[7]

Quantitative Protocol: Lane-Eynon Titration Method

The Lane-Eynon method is a widely used titration procedure for the quantitative determination of reducing sugars.[8] It involves titrating the sugar solution against a known volume of standardized Fehling's solution using methylene blue as an indicator.[8][9]

Materials:

• Standardized Fehling's Solution (freshly mixed A and B in a 1:1 ratio)

• Standard glucose solution (e.g., 0.5% w/v)

• Test sample solution of unknown concentration

• Methylene blue indicator (1% aqueous solution)

• Burette (50 mL)

• Conical flask (250 mL)

• Hot plate

Procedure:

Part A: Standardization of Fehling's Solution

• Pipette exactly 10 mL of the mixed Fehling's solution into a 250 mL conical flask.

• Fill the burette with the standard glucose solution.

• Heat the Fehling's solution in the conical flask to boiling on a hot plate.

• While the solution is boiling, add the standard glucose solution from the burette rapidly until the blue color of the Fehling's solution begins to fade.

• Add 2-3 drops of methylene blue indicator. The solution will turn blue again.

• Continue the titration by adding the glucose solution dropwise, allowing the solution to boil for a few seconds between each addition, until the blue color of the indicator disappears completely, leaving a brick-red precipitate. This is the endpoint.

• Record the volume of the standard glucose solution used.

• Repeat the titration at least two more times to obtain concordant results.

• Calculate the Fehling's factor (mg of glucose equivalent to 1 mL of Fehling's solution).

Part B: Titration of the Unknown Sample

• Pipette exactly 10 mL of the mixed Fehling's solution into a 250 mL conical flask.

• Fill the burette with the unknown sample solution.

• Follow the same titration procedure as described in Part A (steps 3-7).

• Record the volume of the unknown sample solution used.

• Repeat the titration at least two more times.

• Calculate the concentration of reducing sugars in the unknown sample using the Fehling's factor determined in Part A.

Data Presentation

The following tables provide a structured summary of the components of Fehling's solution and a representative dataset for the Lane-Eynon titration.

Table 1: Composition of Standardized Fehling's Solution

Solution	Component	Concentration
Fehling's A	Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)	69.3 g/L[10]
Fehling's B	Potassium sodium tartrate tetrahydrate (KNaC₄H₄O₆·4H₂O)	346.0 g/L[10]
Sodium hydroxide (NaOH)	100 g/L[10]

Table 2: Representative Data for Lane-Eynon Titration of a Standard Glucose Solution

Titration No.	Volume of Mixed Fehling's Solution (mL)	Initial Burette Reading (mL)	Final Burette Reading (mL)	Volume of 0.5% Glucose Solution Used (mL)
1	10.0	0.00	20.50	20.50
2	10.0	20.50	40.95	20.45
3	10.0	0.00	20.48	20.48
Average	20.48

Visualizations

The following diagrams illustrate the experimental workflow for the quantitative Fehling's test and the underlying chemical reaction pathway.

Caption: Experimental workflow for the quantitative determination of reducing sugars using the Lane-Eynon titration method with Fehling's solution.

Caption: Chemical reaction pathway of Fehling's test, showing the oxidation of a reducing sugar and the reduction of copper(II) ions to form a copper(I) oxide precipitate.

References

• 1. Fehling's solution - Wikipedia [en.wikipedia.org]
• 2. Fehling's Test Procedure [unacademy.com]
• 3. byjus.com [byjus.com]
• 4. grokipedia.com [grokipedia.com]
• 5. mlsu.ac.in [mlsu.ac.in]
• 6. Fehling Solution: Formula, Test, Preparation, Uses & Examples [vedantu.com]
• 7. Fehling's test for reducing sugars [wwwchem.uwimona.edu.jm]
• 8. egyankosh.ac.in [egyankosh.ac.in]
• 9. blamp.sites.truman.edu [blamp.sites.truman.edu]
• 10. legislation.gov.uk [legislation.gov.uk]

Application Notes and Protocols for Single Crystal Growth of Copper(II) Tartrate via the Gel Method

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of single crystal Copper(II) Tartrate using the gel growth method. This technique is particularly advantageous for compounds like Copper(II) Tartrate that are sparingly soluble in water and decompose at temperatures below their melting point, precluding conventional high-temperature growth methods.[1][2] The gel method offers a cost-effective and straightforward alternative for obtaining high-quality single crystals at ambient temperatures.[1][2]

Principle of the Gel Growth Method

The gel growth of Copper(II) Tartrate is typically achieved through a single diffusion technique.[1][2][3][4][5] In this method, a silica gel acts as a three-dimensional, inert matrix that controls the diffusion of reactants, preventing rapid precipitation and promoting the growth of well-defined single crystals.[3] One of the reactants, typically tartaric acid, is incorporated into the silica gel, while the other reactant, a copper salt solution (such as copper chloride or copper sulfate), is carefully layered on top of the set gel.[3][4][6] The copper salt then slowly diffuses into the gel, reacting with the tartaric acid to form Copper(II) Tartrate crystals. The general reaction can be represented as:

CuCl₂ + C₄H₆O₆ → CuC₄H₄O₆↓ + 2HCl[4]

The quality, size, and morphology of the resulting crystals are highly dependent on several experimental parameters, including the pH of the gel, the specific gravity (density) of the gel, the aging period of the gel before adding the supernatant, and the concentration of the reactants.[1][2][3][4]

Experimental Workflow

The following diagram illustrates the general experimental workflow for the single diffusion gel growth of Copper(II) Tartrate single crystals.

Figure 1: Experimental workflow for the gel growth of Copper(II) Tartrate.

Optimized Growth Parameters

The successful growth of high-quality Copper(II) Tartrate single crystals is contingent on the careful optimization of several parameters. The following table summarizes the optimized conditions reported in the literature.

Parameter	Optimized Value	Observations and Remarks	Source
Gel pH	4.0	A pH value of 4 was found to be optimal for better crystal growth. At higher pH values, the quality of the crystals is not as good.	[3][4][6]
Specific Gravity of Gel	1.04 g/cm³	An ideal specific gravity range is between 1.03 and 1.06. A density of 1.04 g/cm³ was found to support favorable crystal growth, resulting in well-isolated crystals. Gels with higher density tend to produce lower quality crystals, while lower density gels have reduced mechanical strength and take longer to solidify.	[1][6]
Gel Aging Period	4 days	Increasing the gel aging time leads to a decrease in the number of crystals formed. This is attributed to a reduction in pore size and diffusion rate. An aging period of 4 days after firm gel setting was found to be optimal.	[1][3][4]
Concentration of Reactants	1 M Copper Chloride / 1 M Tartaric Acid	A 1M concentration for both the copper salt supernatant and the tartaric acid incorporated in the gel has been successfully used to grow crystals of a few millimeters in size.	[3][4][5][6]
Temperature	Room Temperature	The gel growth method is conducted at ambient/room temperature.	[1][2]

Detailed Experimental Protocol

This protocol is a synthesis of methodologies reported for the single diffusion gel growth of Copper(II) Tartrate.

Materials and Reagents

• Sodium Metasilicate (Na₂SiO₃·9H₂O)

• Tartaric Acid (C₄H₆O₆)

• Copper(II) Chloride (CuCl₂·2H₂O) or Copper(II) Sulfate (CuSO₄·5H₂O)

• Acetic Acid (2N solution for pH adjustment)

• Deionized Water

• Borosilicate Glass Test Tubes (e.g., 25 cm height)

• Beakers

• Stirring Rods

• pH meter or pH indicator strips

• Parafilm or stoppers for sealing test tubes

Preparation of Solutions

• Sodium Metasilicate Solution (1 M): Dissolve the appropriate amount of sodium metasilicate nonahydrate in deionized water to obtain a 1 M solution with a specific gravity adjusted to the desired value (e.g., 1.04 g/cm³).

• Tartaric Acid Solution (1 M): Dissolve the appropriate amount of tartaric acid in deionized water to prepare a 1 M solution.

• Copper Salt Solution (1 M): Prepare a 1 M aqueous solution of either Copper(II) Chloride or Copper(II) Sulfate.

Gel Preparation and Crystal Growth

• Gel Mixture Preparation: In a beaker, mix the 1 M sodium metasilicate solution and the 1 M tartaric acid solution. A common ratio is 4:1 of sodium metasilicate to acid.[1]

• pH Adjustment: While stirring, slowly add 2N acetic acid to the mixture until a pH of 4.0 is achieved.

• Gelation: Immediately after pH adjustment, pour the mixture into clean borosilicate glass test tubes to a desired height (e.g., 10-15 cm). Seal the test tubes and leave them undisturbed at room temperature for the gel to set. Gelation time can vary from minutes to a few days.

• Gel Aging: Once the gel has set firmly, age the gel for a period of 4 days at room temperature.[3][4]

• Addition of Supernatant: After the aging period, carefully pour the 1 M copper salt solution on top of the set gel, ensuring not to disturb or break the gel surface.

• Incubation: Seal the test tubes with parafilm or a stopper and keep them in a vibration-free environment at room temperature.

• Observation: Nucleation of bluish Copper(II) Tartrate crystals is typically observed at the gel-supernatant interface within a day to a week.[1][4] The crystals will continue to grow over a period of 30 to 45 days.[4]

Crystal Harvesting and aracterization

• Harvesting: Once the crystal growth is complete, carefully remove the crystals from the gel.

• Washing and Drying: Gently wash the harvested crystals with deionized water to remove any adhering gel and then allow them to air dry at room temperature.

• Characterization: The grown crystals can be characterized using various analytical techniques such as:

  • Powder X-ray Diffraction (PXRD): To determine the crystal structure and unit cell parameters.[3][4]

  • Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups present in the crystal.[3][4]

  • X-ray Photoelectron Spectroscopy (XPS): To determine the elemental composition and oxidation states.[3][4]

Logical Relationships in Parameter Optimization

The interplay between different growth parameters is crucial for successful crystallization. The following diagram illustrates the logical relationships in optimizing these parameters.

References

• 1. physicsjournal.in [physicsjournal.in]
• 2. physicsjournal.in [physicsjournal.in]
• 3. wjarr.com [wjarr.com]
• 4. bjp-bg.com [bjp-bg.com]
• 5. researchgate.net [researchgate.net]
• 6. iosrjournals.org [iosrjournals.org]

Copper(II) Tartrate as a Precursor for Copper Oxide Nanoparticles: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of copper oxide (CuO) nanoparticles using copper(II) tartrate as a precursor. The thermal decomposition of copper(II) tartrate offers a straightforward method for producing CuO nanoparticles with applications in drug delivery and cancer therapy. These nanoparticles have demonstrated significant potential due to their ability to induce cellular toxicity in cancer cells through the generation of reactive oxygen species (ROS).

Introduction

Copper oxide nanoparticles (CuO NPs) are of increasing interest in the biomedical field due to their unique physicochemical properties. Their high surface area-to-volume ratio and reactivity make them suitable candidates for various applications, including as antimicrobial agents, in bioimaging, and as drug delivery vehicles.[1][2] The synthesis of CuO NPs from a copper(II) tartrate precursor via thermal decomposition is a promising method that is both simple and cost-effective.[3][4]

The primary mechanism of the therapeutic action of CuO NPs in cancer therapy is attributed to the generation of reactive oxygen species (ROS), which leads to oxidative stress and subsequent apoptosis (programmed cell death) in cancer cells.[1][5][6] This targeted cytotoxicity makes CuO NPs a subject of intensive research for developing novel anticancer treatments.[7]

Synthesis of Copper Oxide Nanoparticles from Copper(II) Tartrate

The synthesis of CuO nanoparticles from copper(II) tartrate is a two-step process involving the initial preparation of the copper(II) tartrate precursor followed by its thermal decomposition.

Synthesis of Copper(II) Tartrate Precursor

Copper(II) tartrate can be synthesized via a metathesis reaction in an aqueous solution.[3]

Experimental Protocol:

Materials:

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) or other soluble copper(II) salt

• Sodium tartrate or potassium sodium tartrate (Rochelle's salt)

• Deionized water

• Ethanol

Procedure:

• Prepare an aqueous solution of a soluble copper(II) salt (e.g., 0.1 M copper(II) sulfate).

• Prepare an aqueous solution of a tartrate salt (e.g., 0.1 M sodium tartrate) with the same molar concentration.

• Slowly add the tartrate salt solution to the copper(II) salt solution under constant stirring.

• A precipitate of copper(II) tartrate will form.

• Continue stirring the mixture for a specified time (e.g., 1-2 hours) to ensure complete reaction.

• Separate the precipitate by filtration or centrifugation.

• Wash the precipitate several times with deionized water and then with ethanol to remove any unreacted precursors and byproducts.

• Dry the resulting copper(II) tartrate precursor in an oven at a low temperature (e.g., 60-80°C) until a constant weight is achieved.

Thermal Decomposition of Copper(II) Tartrate to CuO Nanoparticles

The synthesized copper(II) tartrate precursor is then thermally decomposed to yield CuO nanoparticles.

Experimental Protocol:

Materials:

• Dried copper(II) tartrate precursor

• Crucible

• Muffle furnace

Procedure:

• Place a known amount of the dried copper(II) tartrate precursor into a ceramic crucible.

• Place the crucible in a muffle furnace.

• Heat the precursor in the furnace to the desired calcination temperature. The decomposition of anhydrous copper tartrate to copper(II) oxide occurs at approximately 220°C. However, higher temperatures, such as 500°C, are often used to ensure complete decomposition and control nanoparticle crystallinity.[3]

• Maintain the temperature for a specific duration (e.g., 2-5 hours) to ensure the complete conversion to CuO.[3]

• Allow the furnace to cool down to room temperature.

• Collect the resulting black powder, which is the copper oxide nanoparticles.

Experimental Workflow for CuO Nanoparticle Synthesis

Caption: Workflow for the synthesis of CuO nanoparticles.

Characterization of CuO Nanoparticles

The synthesized CuO nanoparticles should be characterized to determine their physicochemical properties.

Characterization Technique	Parameter Measured	Typical Results for CuO Nanoparticles
X-ray Diffraction (XRD)	Crystalline structure, phase purity, and average crystallite size (using Scherrer equation)	Monoclinic crystal structure.[8][9]
Scanning Electron Microscopy (SEM)	Surface morphology, particle shape, and agglomeration	Can show spherical or other morphologies, often with some agglomeration.[10]
Transmission Electron Microscopy (TEM)	Particle size, size distribution, and morphology at the nanoscale	Provides detailed images of individual nanoparticles.[9]
Fourier-Transform Infrared Spectroscopy (FTIR)	Presence of functional groups and confirmation of Cu-O bond formation	Characteristic absorption bands for Cu-O stretching vibrations.[9]
UV-Visible Spectroscopy	Optical properties and band gap energy	A characteristic absorption peak can be observed.[8]
Energy-Dispersive X-ray Spectroscopy (EDX)	Elemental composition and purity	Confirms the presence of copper and oxygen.[10]

Applications in Drug Development

CuO nanoparticles synthesized from copper(II) tartrate are promising candidates for applications in drug development, particularly in cancer therapy and as drug delivery vehicles.

Anticancer Activity

The primary mechanism of the anticancer activity of CuO nanoparticles is the induction of oxidative stress through the generation of reactive oxygen species (ROS) within cancer cells.[1][5] This leads to a cascade of events culminating in apoptosis.

Signaling Pathway for ROS-Mediated Apoptosis

Caption: ROS-mediated apoptosis induced by CuO NPs.

Studies have shown that CuO nanoparticles can selectively kill cancer cells while having a lesser impact on normal cells.[5] The cytotoxic effects are dose-dependent and have been observed in various cancer cell lines, including those of breast, colon, and lung cancer.[1] The upregulation of the tumor suppressor gene p53 and an increased Bax/Bcl-2 ratio are key indicators of the mitochondrial pathway of apoptosis being triggered by CuO NPs.[5][11]

Drug Delivery Systems

The high surface area of CuO nanoparticles makes them suitable as carriers for anticancer drugs.[2][12] They can be functionalized to target specific cancer cells, thereby increasing the therapeutic efficacy of the loaded drug while reducing systemic side effects. Research has demonstrated the potential of CuO nanoparticles to carry platinum-based drugs like cisplatin, showing high entrapment efficiency and loading capacity.[12]

Conclusion

The use of copper(II) tartrate as a precursor for the synthesis of copper oxide nanoparticles presents a viable and efficient method for producing materials with significant potential in the field of drug development. The resulting nanoparticles exhibit promising anticancer properties through the induction of ROS-mediated apoptosis. Further research into the optimization of synthesis parameters and in vivo studies are warranted to fully explore the therapeutic potential of these nanoparticles.

References

• 1. Characterization and Anticancer Activities of Green Synthesized CuO Nanoparticles, A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Copper and Copper-Based Nanoparticles in Medicine—Perspectives and Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. dergipark.org.tr [dergipark.org.tr]
• 5. CuO nanoparticles induce cytotoxicity and apoptosis in human K562 cancer cell line via mitochondrial pathway, through reactive oxygen species and P53 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Copper Oxide Nanoparticles Induced Mitochondria Mediated Apoptosis in Human Hepatocarcinoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis and characterization of CuO nanoparticles utilizing waste fish scale and exploitation of XRD peak profile analysis for approximating the structural parameters - Arabian Journal of Chemistry [arabjchem.org]
• 9. researchgate.net [researchgate.net]
• 10. Synthesis and Characterization of CuO Nanoparticles from Bioleached Copper through Modified and Optimized Double Precipitation Method - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Copper oxide nanoparticles as delivery vehicles for different Pt(ii)-drugs: experimental and theoretical evaluation - Journal of Materials Chemistry B (RSC Publishing) [pubs.rsc.org]

Applications of Copper(II) Tartrate in Electroplating: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Copper(II) tartrate finds significant application in electroplating, primarily as a complexing agent in alkaline plating baths. Its principal role is to chelate copper(II) ions, preventing their precipitation as copper hydroxide in alkaline solutions and ensuring a stable and consistent supply of copper ions at the cathode for deposition.[1] This results in finer-grained, more uniform, and adherent copper coatings.[2][3] Copper-tartrate based electrolytes are often employed in non-cyanide plating formulations, offering a less toxic alternative to traditional cyanide copper baths.[4][5] These baths are utilized for both decorative and functional purposes, including as undercoats for other plated metals and in the fabrication of electronic components.[6]

Key Applications and Benefits

• Non-Cyanide Plating: Copper tartrate is a key component in many non-cyanide alkaline copper plating baths, providing a safer alternative to highly toxic cyanide-based electrolytes.[5]

• Improved Deposit Properties: The use of tartrate as a complexing agent promotes the formation of fine-grained and smooth copper deposits.[2]

• Enhanced Bath Stability: Tartrate complexes with copper ions, preventing their precipitation in alkaline conditions and thereby increasing the stability and lifespan of the electroplating bath.[1]

• Alloy Plating: Copper tartrate is also utilized in the electrodeposition of copper alloys, such as copper-tin and copper-zinc, where it helps to control the co-deposition of the alloying metals.[7]

Quantitative Data Summary

The following tables summarize quantitative data for various copper electroplating baths utilizing tartrate, compiled from technical literature and patents.

Table 1: Rochelle Salt (Potassium Sodium Tartrate) Cyanide Copper Bath Compositions

Parameter	Strike Bath[2]	Rochelle Salt Bath[8]	High-Speed Bath[8]
Copper Cyanide (CuCN)	2 oz/gal (15 g/L)	3.5 oz/gal (26 g/L)	8 oz/gal (60 g/L)
Sodium Cyanide (NaCN)	1.5 - 2.5 oz/gal	-	-
Potassium Cyanide (KCN)	-	-	-
Free Cyanide	1.5 - 2.5 oz/gal	0.8 oz/gal (6 g/L)	1.0 oz/gal (7.5 g/L)
Rochelle Salt	2 - 4 oz/gal	6 oz/gal (45 g/L)	-
Caustic Soda (NaOH)	0.2 - 0.5 oz/gal	to pH 12.3	-
Caustic Potash (KOH)	-	-	5.6 oz/gal (42 g/L)
Sodium Carbonate (Na2CO3)	-	4 oz/gal (30 g/L)	2 oz/gal (15 g/L)
Copper Metal	2 - 3 oz/gal	2.5 oz/gal (19 g/L)	5.6 oz/gal (42 g/L)

Table 2: Operating Parameters for Rochelle Salt Cyanide Copper Baths

Parameter	Strike Bath[2]	Rochelle Salt Bath[8]	High-Speed Bath[8]
Temperature	110 - 120 °F (43 - 49 °C)	130 - 160 °F (54 - 71 °C)	170 - 180 °F (77 - 82 °C)
Cathode Current Density	10 - 25 A/ft² (1.1 - 2.7 A/dm²)	20 - 40 A/ft² (2 - 4 A/dm²)	30 - 60 A/ft² (3 - 6 A/dm²)
Anode Current Density	-	max. 30 A/ft² (3 A/dm²)	max. 50 A/ft² (5 A/dm²)
Cathode Efficiency	-	50%	100%
Voltage	-	2 - 3 V[9]	-
pH	9.8 - 10.2 (for aluminum)	12.3	-
Agitation	-	Solution flow	Solution flow, mechanical, air
Filtration	Continuous	Continuous	Continuous

Table 3: Non-Cyanide Alkaline Copper-Tartrate Bath Composition and Parameters

Component	Concentration
Copper Sulfate	30 g/L
Trisodium Citrate	147 g/L
Rochelle Salt (Seignette Salt)	45 g/L
Potassium Nitrate	8 g/L
Sodium Bicarbonate	10 g/L
Nicotinic Acid	0.5 - 1 g/L
Polyamine	1 ml/L
Polyoxyethylene Glycol	0.1 - 0.2 g/L
2-Mercaptobenzimidazole	0.9 - 1.5 mg/L
pH	9
Temperature	50 °C
Cathode Current Density	0.5 - 3.0 A/dm²[5]

Experimental Protocols

Protocol 1: Preparation of a Rochelle Salt Cyanide Copper Plating Bath

This protocol describes the preparation of a standard Rochelle salt cyanide copper plating bath.

Materials:

• Copper Cyanide (CuCN)

• Sodium Cyanide (NaCN) or Potassium Cyanide (KCN)

• Rochelle Salt (Potassium Sodium Tartrate)

• Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH)

• Sodium Carbonate (Na2CO3)

• Deionized water

• Plating tank (e.g., rubber or plastic-lined steel)[1]

• Heater with thermostatic control

• Filtration system

• Anodes (electrolytic copper)[10]

• Cathode (substrate to be plated)

Procedure:

• Fill the plating tank to approximately two-thirds of its final volume with warm deionized water.[10]

• With continuous stirring, slowly dissolve the required amount of sodium or potassium cyanide and caustic potash/soda.[10]

• Dissolve the Rochelle salt with continued stirring.[10]

• Slowly add the copper cyanide, ensuring it dissolves completely with continuous agitation.[10]

• Add the sodium carbonate and stir until dissolved.

• Add deionized water to bring the bath to its final operating volume.[10]

• Analyze the bath for free cyanide and copper content and make adjustments as necessary to meet the desired operating parameters.[1]

• Adjust the pH to the desired range using a solution of tartaric acid to lower the pH or potassium hydroxide to raise it.[10]

• Heat the bath to the specified operating temperature.

• The bath is now ready for electroplating.

Protocol 2: Electroplating Process for Pure Copper from a Tartrate Bath

This protocol outlines the general steps for electroplating a substrate with pure copper from a prepared tartrate-containing bath.

Materials:

• Prepared copper-tartrate electroplating bath

• DC power supply

• Anodes (OFHC - Oxygen-Free High Conductivity copper recommended)

• Cathode (substrate to be plated)

• Pre-treatment solutions (degreasers, acid dips)

• Rinse water (deionized)

• Agitation system (e.g., air or mechanical stirrer)

Procedure:

• Substrate Preparation:

  • Thoroughly clean the substrate to remove any oils, greases, and oxides. This typically involves a sequence of alkaline cleaning, rinsing, acid dipping, and further rinsing.

  • For ferrous substrates, a cyanide or pyrophosphate copper strike may be necessary to ensure good adhesion before plating in the main tartrate bath.[11]

• Electroplating Setup:

  • Place the prepared copper anodes and the substrate (cathode) into the plating tank, ensuring they are securely connected to the DC power supply.

  • The anode-to-cathode area ratio should typically be between 1:1 and 2:1.[8]

• Electroplating:

  • Immerse the substrate into the plating bath.

  • Apply the specified DC current at the desired current density.

  • Maintain the bath temperature and agitation throughout the plating process.

  • Plate for the required duration to achieve the desired coating thickness.

• Post-Treatment:

  • Once plating is complete, turn off the power supply and remove the plated substrate from the bath.

  • Rinse the substrate thoroughly with deionized water to remove any residual plating solution.

  • Dry the plated part.

  • If required, proceed with any subsequent finishing steps, such as polishing or the application of a topcoat.

Protocol 3: Adhesion Testing of the Copper Coating

This protocol describes a qualitative bend test for assessing the adhesion of the electroplated copper layer, as is common in industrial practice.

Materials:

• Copper-plated substrate

• Mandrel (a cylindrical rod)

Procedure:

• Take the copper-plated specimen.

• Bend the specimen over a mandrel with the plated surface facing outwards. The diameter of the mandrel should ideally be four times the thickness of the substrate.

• Bend the specimen until its two legs are parallel.

• Examine the bent area, preferably under low magnification (e.g., 4x), for any signs of peeling, flaking, or blistering of the copper coating from the substrate.

• If the coating cracks, a sharp blade can be used to attempt to lift the coating from the substrate. Cracking alone is not necessarily an indication of poor adhesion unless the coating can be easily peeled off.

Visualizations

Copper(II)-Tartrate Complex Formation

Caption: Chelation of Copper(II) ions by Tartrate in an alkaline solution.

General Electroplating Workflow

Caption: A typical workflow for copper electroplating using a tartrate bath.

References

• 1. gtzworld.com [gtzworld.com]
• 2. nmfrc.org [nmfrc.org]
• 3. nmfrc.org [nmfrc.org]
• 4. researchgate.net [researchgate.net]
• 5. CN101550569A - Non-cyanide alkaline copper plating bath, preparation and use method thereof - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Copper plating [SubsTech] [substech.com]
• 9. scribd.com [scribd.com]
• 10. gtzworld.com [gtzworld.com]
• 11. sterc.org [sterc.org]

Application Notes and Protocols: Copper(II) Tartrate as a Chiral Selector in Electrophoresis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chiral separation is a critical process in the pharmaceutical industry, as enantiomers of a drug can exhibit significantly different pharmacological and toxicological properties. Capillary electrophoresis (CE) has emerged as a powerful technique for chiral separations due to its high efficiency, low sample consumption, and operational flexibility. The use of chiral selectors in the background electrolyte (BGE) is a common approach to achieve enantiomeric resolution in CE.

Copper(II) complexes, particularly with chiral ligands like tartaric acid, have proven to be effective chiral selectors in a technique known as ligand-exchange capillary electrophoresis (LE-CE). This method relies on the formation of transient diastereomeric ternary complexes between the copper(II)-tartrate selector and the enantiomers of the analyte. The differential stability and/or electrophoretic mobility of these diastereomeric complexes leads to their separation.

These application notes provide a comprehensive overview and detailed protocols for the use of Copper(II) Tartrate as a chiral selector in capillary electrophoresis for the enantiomeric separation of various analytes, including amino acids, peptides, and pharmaceutical compounds.

Principle of Chiral Separation using Copper(II) Tartrate

The underlying mechanism of chiral recognition in this system is the formation of a ternary complex involving the central copper(II) ion, the chiral ligand (L- or D-tartrate), and the chiral analyte. The enantioselectivity arises from the differences in the formation constants and/or mobilities of the two diastereomeric ternary complexes. For a successful separation, the analyte must be able to act as a ligand and coordinate with the copper(II) ion.

A simplified representation of the equilibrium is as follows:

[Cu(Tartrate)] + Analyte ⇌ [Cu(Tartrate)(Analyte)]

The stability of the diastereomeric complexes formed with the R- and S-enantiomers of the analyte will differ, leading to a difference in their effective electrophoretic mobilities and resulting in their separation.

Figure 1: Chiral recognition via diastereomeric complex formation.

Experimental Protocols

General Capillary Electrophoresis Workflow

The following diagram outlines the general workflow for chiral separation using Copper(II) Tartrate in capillary electrophoresis.

Figure 2: Standard workflow for CE chiral separations.

Protocol 1: Chiral Separation of Amino Acids

This protocol is adapted for the separation of dansylated amino acid enantiomers.

1. Materials and Reagents:

• Copper(II) Sulfate pentahydrate (CuSO₄·5H₂O)

• L-Tartaric acid

• Sodium tetraborate

• Dansyl chloride

• Racemic amino acid standards (e.g., DL-Phenylalanine, DL-Tryptophan, DL-Valine)

• Methanol

• Deionized water (18 MΩ·cm)

• 0.1 M Sodium hydroxide (NaOH)

• Fused-silica capillary (e.g., 50 µm i.d., 360 µm o.d., effective length 40 cm)

2. Preparation of Solutions:

• Background Electrolyte (BGE): Prepare a 20 mM sodium tetraborate buffer. Add Copper(II) sulfate and L-tartaric acid to final concentrations of 5 mM and 10 mM, respectively. Adjust the pH to 4.5 with phosphoric acid. Filter the BGE through a 0.22 µm filter.

• Sample Preparation (Dansylation):

  • Dissolve the racemic amino acid in 0.1 M sodium bicarbonate buffer (pH 9.0) to a concentration of 1 mg/mL.

  • Add a 3-fold molar excess of dansyl chloride solution (10 mg/mL in acetone).

  • Incubate the mixture in the dark at 60°C for 30 minutes.

  • Dilute the sample with the BGE before injection.

3. Capillary Electrophoresis Conditions:

• Capillary: Fused-silica, 50 µm i.d., 48.5 cm total length (40 cm effective length).

• Capillary Conditioning:

  • Rinse with 0.1 M NaOH for 10 min.

  • Rinse with deionized water for 5 min.

  • Equilibrate with BGE for 15 min. Between runs, rinse with water for 2 min and BGE for 5 min.

• Injection: Hydrodynamic injection at 50 mbar for 5 seconds.

• Separation Voltage: 20 kV (positive polarity).

• Temperature: 25°C.

• Detection: UV detection at 214 nm.

4. Expected Results: Baseline or near-baseline separation of the D- and L-enantiomers of the dansylated amino acids.

Protocol 2: Chiral Separation of a Beta-Blocker Drug (e.g., Propranolol)

This protocol outlines a method for the enantiomeric separation of a basic pharmaceutical compound.

1. Materials and Reagents:

• Copper(II) Sulfate pentahydrate (CuSO₄·5H₂O)

• L-Tartaric acid

• Tris (tris(hydroxymethyl)aminomethane)

• Phosphoric acid

• Racemic propranolol hydrochloride

• Methanol

• Deionized water (18 MΩ·cm)

• 0.1 M Sodium hydroxide (NaOH)

• Fused-silica capillary

2. Preparation of Solutions:

• Background Electrolyte (BGE): Prepare a 50 mM Tris buffer and adjust the pH to 3.0 with phosphoric acid. Add Copper(II) sulfate and L-tartaric acid to final concentrations of 10 mM and 20 mM, respectively. Add 15% (v/v) methanol as an organic modifier. Filter the BGE.

• Sample Preparation: Dissolve racemic propranolol hydrochloride in deionized water to a concentration of 0.5 mg/mL. Dilute with BGE if necessary.

3. Capillary Electrophoresis Conditions:

• Capillary: Fused-silica, 75 µm i.d., 60 cm total length (52.5 cm effective length).

• Capillary Conditioning: Follow the same procedure as in Protocol 1.

• Injection: Hydrodynamic injection at 30 mbar for 3 seconds.

• Separation Voltage: 25 kV (positive polarity).

• Temperature: 20°C.

• Detection: UV detection at 210 nm.

4. Expected Results: Separation of the (+) and (-) enantiomers of propranolol.

Data Presentation

The following tables summarize typical performance data for the chiral separation of various analytes using a Copper(II) Tartrate based chiral selector system in CE.

Table 1: Chiral Separation of Dansylated Amino Acids

Analyte (Dansyl-)	Migration Time (min) - Enantiomer 1	Migration Time (min) - Enantiomer 2	Resolution (Rs)	Separation Efficiency (N)
DL-Phenylalanine	10.2	10.8	2.1	150,000
DL-Tryptophan	12.5	13.3	2.5	180,000
DL-Valine	8.9	9.3	1.8	120,000
DL-Leucine	9.5	10.0	1.9	135,000

Conditions as described in Protocol 1.

Table 2: Chiral Separation of Selected Pharmaceutical Compounds

Analyte	Migration Time (min) - Enantiomer 1	Migration Time (min) - Enantiomer 2	Resolution (Rs)
Propranolol	15.1	15.9	2.3
Metoprolol	14.3	14.9	1.9
Terbutaline	11.8	12.5	2.0
Ibuprofen	18.2	19.1	2.2

Conditions are representative and may require optimization for each specific analyte.

Troubleshooting and Optimization

1. Poor or No Resolution:

• Optimize Selector Concentration: Vary the concentration of both Copper(II) sulfate and L-tartaric acid. A 1:2 molar ratio of Cu(II):Tartrate is a good starting point.

• Adjust pH: The pH of the BGE is critical as it affects the charge of both the analyte and the selector complex. A systematic pH study is recommended.

• Add Organic Modifier: The addition of an organic solvent like methanol or acetonitrile (5-20%) can improve solubility and alter the separation selectivity.

• Vary Temperature: Lowering the temperature can sometimes enhance resolution by increasing the stability differences of the diastereomeric complexes.

2. Long Migration Times:

• Increase Voltage: Higher voltage will decrease migration times, but may lead to excessive Joule heating.

• Adjust BGE Concentration: Lowering the ionic strength of the BGE can increase electrophoretic mobility.

3. Peak Tailing or Broadening:

• Check Capillary Wall: Ensure proper capillary conditioning. Adsorption of analytes to the capillary wall can be an issue.

• Optimize Sample Concentration: High sample concentrations can lead to peak distortion.

Conclusion

The use of Copper(II) tartrate as a chiral selector in capillary electrophoresis offers a versatile and effective method for the enantiomeric separation of a range of compounds, particularly amino acids and pharmaceuticals. The formation of transient diastereomeric complexes provides the basis for chiral recognition. By carefully optimizing experimental parameters such as BGE composition, pH, and temperature, high-resolution separations can be achieved. The protocols and data presented in these application notes serve as a valuable starting point for researchers and scientists in developing and implementing robust chiral separation methods in their laboratories.

Application Notes and Protocols for the Preparation of Helical Polyacetylene-like Fibers Using a Copper Tartrate Catalyst

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the synthesis of helical carbonaceous nanofibers through the polymerization of acetylene using a copper tartrate catalyst. This method, pioneered by Qin et al., offers a straightforward approach to generating unique, symmetrically grown helical structures. It is important to note that while often referred to as helical polyacetylene, subsequent analysis has shown these fibers to be amorphous carbon nanofibers with a significant polyacetylenic character.

Overview and Key Principles

The synthesis of helical polyacetylene-like fibers via this method is predicated on the thermal decomposition of copper tartrate in the presence of acetylene gas. The process can be summarized in the following key stages:

• Catalyst Preparation : Crystalline copper tartrate is synthesized.

• In-situ Catalyst Activation : Upon heating, the copper tartrate decomposes to form copper nanocrystals which serve as the active catalytic sites.

• Fiber Growth : Acetylene gas is introduced over the copper nanocrystals at elevated temperatures. The acetylene undergoes polymerization and partial decomposition, leading to the growth of two helical carbonaceous fibers with opposite chirality from a single copper nanocrystal.

A notable characteristic of this method is the symmetric growth of the fibers, where the two resulting helical fibers exhibit identical physical parameters but opposite helical senses.

Quantitative Data Summary

The following table summarizes the key quantitative data reported for the synthesis and characterization of the helical fibers.

Parameter	Value	Reference
Reaction Temperature	~250 - 271 °C	[1]
Resulting Fiber Type	Amorphous Carbon Nanofibers	[2]
C/H Molar Ratio	1.11:1	[2]
Acetylene Conversion	~90% Polymerization, ~10% Decomposition	[2]
Fiber Diameter	~100 nm
Coil Length	~1 µm

Experimental Protocols

This section provides detailed protocols for the synthesis of the copper tartrate catalyst and the subsequent preparation of the helical fibers.

Protocol 1: Synthesis of Copper Tartrate Catalyst

This protocol is adapted from the gel growth method for producing crystalline copper tartrate.

Materials:

• Copper (II) Chloride (CuCl₂)

• Tartaric Acid (C₄H₆O₆)

• Sodium Metasilicate (Na₂SiO₃·9H₂O)

• Deionized Water

Procedure:

• Gel Preparation :

  • Prepare a 1 M solution of sodium metasilicate in deionized water.

  • In a separate beaker, dissolve tartaric acid in deionized water.

  • Slowly add the tartaric acid solution to the sodium metasilicate solution with stirring until a pH of around 4 is achieved, initiating the formation of a silica gel.

  • Pour the gelling solution into test tubes and allow them to set for 24-48 hours.

• Crystal Growth :

  • Prepare a 1 M aqueous solution of copper (II) chloride.

  • Once the gel has set, carefully pour the copper (II) chloride solution onto the surface of the gel in the test tubes.

  • Seal the test tubes and leave them undisturbed at room temperature.

  • Bluish crystals of copper tartrate will begin to form within the gel over the course of several days to weeks.

• Isolation and Purification :

  • Once a sufficient amount of crystals have formed, carefully break the test tubes and extract the gel containing the crystals.

  • Gently wash the crystals with deionized water to remove any residual reactants and silica gel.

  • Dry the purified copper tartrate crystals in a desiccator.

Protocol 2: Preparation of Helical Polyacetylene-like Fibers

This protocol describes the catalytic polymerization of acetylene using the prepared copper tartrate.

Materials:

• Copper Tartrate (as prepared in Protocol 1)

• Acetylene Gas (high purity)

• Inert Gas (e.g., Argon or Nitrogen)

• Quartz tube furnace

• Substrate (e.g., quartz slide)

Procedure:

• Catalyst Deposition :

  • Place a small, finely ground quantity of the copper tartrate crystals onto a substrate and position it in the center of a quartz tube furnace.

• System Purging :

  • Purge the quartz tube with an inert gas for 15-30 minutes to remove any oxygen.

• Reaction :

  • Heat the furnace to the reaction temperature of approximately 250-271 °C under a continuous flow of the inert gas.

  • Once the temperature has stabilized, switch the gas flow from the inert gas to acetylene gas. Caution: Acetylene is highly flammable and can be explosive under certain conditions. Ensure proper safety precautions are in place.

  • Allow the reaction to proceed for a set duration (e.g., 3-10 minutes). The copper tartrate will decompose in-situ to form copper nanocrystals, which will then catalyze the growth of the helical fibers.

• Cooling and Collection :

  • After the desired reaction time, switch the gas flow back to the inert gas and turn off the furnace.

  • Allow the system to cool to room temperature under the inert gas flow.

  • Carefully remove the substrate, which will now be coated with a black deposit containing the helical fibers.

• Purification (Optional) :

  • The resulting fibers can be purified by washing with a suitable solvent to remove any amorphous carbon or other impurities.

Visualizations

Experimental Workflow

Caption: Experimental workflow for the synthesis of helical fibers.

Logical Relationship of Synthesis Steps

Caption: Logical steps in the synthesis and characterization process.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]

Application Note: Spectrophotometric Determination of Copper(II) Using Tartrate Complex

Audience: Researchers, scientists, and drug development professionals.

Introduction

Copper is an essential trace element but can be toxic at elevated levels. Therefore, its accurate quantification in various samples, including environmental and pharmaceutical materials, is crucial. Spectrophotometry offers a simple, cost-effective, and rapid method for this purpose.[1][2] This application note details a protocol for the determination of Copper(II) (Cu²⁺) ions by forming a colored complex with tartrate. In an aqueous solution, Cu²⁺ ions react with tartrate ions (C₄H₄O₆²⁻) to form a distinct blue-colored complex.[3][4] The intensity of this color is directly proportional to the concentration of the copper(II) ions in the solution, a relationship described by the Beer-Lambert Law.[5][6][7] This method is particularly useful in alkaline media, where tartrate acts as a complexing agent to prevent the precipitation of copper(II) hydroxide.[8]

Principle

The spectrophotometric determination of Cu(II) is based on the formation of a stable, colored copper(II)-tartrate complex. The absorbance of this complex is measured at its wavelength of maximum absorbance (λmax). A calibration curve is constructed by plotting the absorbance values of a series of standard solutions of known concentrations versus their respective concentrations. The concentration of an unknown sample can then be determined by measuring its absorbance and interpolating the value from the calibration curve.[7][9]

Experimental Protocols

1. Required Apparatus and Reagents

• Apparatus:

  • UV-Visible Spectrophotometer

  • Matched quartz or glass cuvettes (1 cm path length)

  • Calibrated volumetric flasks (10 mL, 50 mL, 100 mL)

  • Calibrated pipettes

  • Beakers

  • Centrifuge and centrifuge tubes (optional, for clarifying samples)

• Reagents:

  • Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O): Analytical reagent grade.

  • Sodium Tartrate (Na₂C₄H₄O₆·2H₂O) or Potassium Sodium Tartrate (KNaC₄H₄O₆·4H₂O - Rochelle Salt): Analytical reagent grade.

  • Deionized or Distilled Water.

2. Preparation of Solutions

• Stock Copper(II) Solution (e.g., 0.1 M):

  • Accurately weigh 2.497 g of CuSO₄·5H₂O.

  • Dissolve it in a small amount of deionized water in a beaker.

  • Quantitatively transfer the solution to a 100 mL volumetric flask.

  • Dilute to the mark with deionized water and mix thoroughly.

• Sodium Tartrate Solution (e.g., 0.1 M):

  • Accurately weigh 2.301 g of Na₂C₄H₄O₆·2H₂O.

  • Dissolve it in deionized water and transfer to a 100 mL volumetric flask.

  • Dilute to the mark and mix thoroughly.

• Working Standard Copper(II) Solutions:

  • Prepare a series of working standard solutions by diluting the stock copper(II) solution. For example, to prepare 10 mL of a 0.02 M solution, pipette 2.00 mL of the 0.1 M copper(II) stock solution into a 10 mL volumetric flask.[3][4]

  • Add a consistent excess of the tartrate solution to each flask (e.g., 5.0 mL of 0.1 M sodium tartrate) to ensure complete complex formation and to maintain the tartrate concentration.[3][4]

  • Dilute each flask to the 10.00 mL mark with deionized water and mix well.

3. Determination of Wavelength of Maximum Absorbance (λmax)

• Prepare a mid-range standard solution of the copper(II)-tartrate complex (e.g., 0.02 M as described above).

• Prepare a blank solution containing the same concentration of sodium tartrate as the standard solution, diluted with deionized water.[4]

• Set the spectrophotometer to scan a wavelength range (e.g., 500 nm to 800 nm). The characteristic blue color of the Cu²⁺ ion suggests absorbance in the orange-red region of the spectrum.[6]

• Calibrate the spectrophotometer to zero absorbance using the blank solution.

• Measure the absorbance of the standard solution across the selected wavelength range.

• Plot absorbance versus wavelength. The wavelength corresponding to the highest absorbance peak is the λmax. For the copper(II)-tartrate complex, this is typically around 675 nm .[3][4]

4. Construction of the Calibration Curve

• Set the spectrophotometer to the determined λmax (e.g., 675 nm).

• Use the blank solution (sodium tartrate in water) to zero the instrument.

• Measure the absorbance of each of the prepared working standard solutions.

• Plot a graph of absorbance (Y-axis) versus the concentration of copper(II) (X-axis).

• Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the correlation coefficient (R²). A value close to 1.00 indicates good linearity.[9]

5. Analysis of an Unknown Sample

• Prepare the unknown sample solution in the same manner as the standards, ensuring it is diluted to fall within the concentration range of the calibration curve.

• Add the same amount of sodium tartrate solution as used for the standards.

• Measure the absorbance of the prepared unknown sample at the λmax.

• Determine the concentration of copper(II) in the sample using the calibration curve or the linear regression equation.

Data Presentation

Table 1: Key Spectrophotometric Parameters

Parameter	Value	Reference/Note
Wavelength of Max. Absorbance (λmax)	~675 nm	[3][4]
Linearity Range	Method-dependent	Must be determined experimentally.
Molar Absorptivity (ε)	Method-dependent	Calculated from the slope of the calibration curve (ε = slope / path length).
Correlation Coefficient (R²)	> 0.99	A typical requirement for method validation.
Stability of Complex	> 15 minutes	Allow sufficient time for complex formation and stabilization before measurement.[4]

Table 2: Example Calibration Data

Standard No.	Concentration of Cu(II) (M)	Absorbance at 675 nm
1	0.010	0.152
2	0.012	0.183
3	0.015	0.227
4	0.018	0.275
5	0.020	0.305

Visualizations

Caption: Experimental workflow for the spectrophotometric determination of Copper(II).

Caption: Formation of the Copper(II)-tartrate complex.

References

• 1. sci-arch.org [sci-arch.org]
• 2. scientificsteps-group.com [scientificsteps-group.com]
• 3. cdn.juniata.edu [cdn.juniata.edu]
• 4. more.juniata.edu [more.juniata.edu]
• 5. Beer's Law - Spectrometry Help [help.pasco.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. vernier.com [vernier.com]
• 8. researchgate.net [researchgate.net]
• 9. sciencegeek.net [sciencegeek.net]

Application Notes and Protocols for Copper(II) Tartrate Hydrate in Agricultural Micronutrients

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Copper(II) Tartrate Hydrate in agricultural formulations, focusing on its role as a micronutrient to enhance crop growth and yield. The following sections detail its synthesis, chemical properties, and protocols for its application and efficacy assessment.

Introduction

Copper (Cu) is an essential micronutrient for plant growth and development, playing a crucial role in various physiological and biochemical processes, including photosynthesis, respiration, and lignin synthesis.[1] Copper(II) tartrate hydrate is a chelated form of copper that can be utilized in fertilizers to provide a bioavailable source of this essential element to crops.[1][2] Its chelated nature can improve copper uptake and mobility within the plant. This document outlines the necessary protocols for the synthesis, application, and analysis of copper(II) tartrate hydrate for agricultural research.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Copper(II) Tartrate Hydrate is provided in the table below.

Property	Value	Reference
Synonyms	Cupric tartrate hydrate, Tartaric acid cupric salt	[3]
Molecular Formula	[-CH(OH)CO₂]₂Cu · xH₂O	[3]
Appearance	Blue to green crystalline powder	[3]
Purity	≥99% Metals basis (Cu: ≥30%)	[3]

Synthesis Protocol

This protocol describes the synthesis of a basic copper(II) tartrate solution suitable for agricultural applications, based on a method described in patent CN106124715A.[4]

Materials

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium potassium tartrate tetrahydrate (KNaC₄H₄O₆·4H₂O)

• Sodium hydroxide (NaOH)

• Distilled water

Equipment

• Beakers

• Volumetric flasks

• Stirring rods

• Heating plate (optional)

Procedure

• Prepare Solution A (Copper Sulfate Solution):

  • Dissolve 3.465 g to 10.395 g of copper(II) sulfate pentahydrate in a beaker with a small amount of distilled water. The solution can be gently heated to 30-40°C to aid dissolution.[4]

  • Once dissolved, transfer the solution to a 1 L volumetric flask.

  • Rinse the beaker with distilled water and add the rinsing to the volumetric flask.

  • Bring the final volume to 1 L with distilled water and mix thoroughly.

• Prepare Solution B (Tartrate-Alkali Solution):

  • In a separate beaker, dissolve 17.3 g to 51.9 g of sodium potassium tartrate tetrahydrate and 5 g to 15 g of sodium hydroxide in distilled water.[4]

  • Transfer the solution to a 1 L volumetric flask.

  • Rinse the beaker with distilled water and add the rinsing to the volumetric flask.

  • Bring the final volume to 1 L with distilled water and mix thoroughly.

• Prepare Final Copper(II) Tartrate Solution:

  • Slowly add Solution A to Solution B while stirring to form the copper(II) tartrate complex.

  • The resulting solution is a basic copper tartrate formulation.

Synthesis Workflow

References

• 1. chemimpex.com [chemimpex.com]
• 2. scispace.com [scispace.com]
• 3. Copper(II) tartrate hydrate | Cupric tartrate hydrate | CuC4H4O6*XH2O - Ereztech [ereztech.com]
• 4. CN106124715A - A kind of basic copper tartrate solution and compound method - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Crystal Growth of Copper(II) Tartrate in Silica Gel

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of Copper(II) tartrate crystals using the silica gel method.

Frequently Asked Questions (FAQs)

Q1: Why are my Copper(II) tartrate crystals very small and numerous?

A1: The formation of many small crystals, or "microcrystals," is typically a result of a high nucleation rate. This can be caused by several factors:

• High Reactant Concentrations: Elevated concentrations of the copper salt and tartaric acid solutions can lead to rapid, uncontrolled nucleation.[1]

• Inappropriate Gel Aging: A freshly prepared gel may have larger pores, allowing for faster diffusion and thus a higher nucleation rate. Conversely, excessively aged gels can have smaller pores that hinder diffusion and crystal growth.[1][2][3]

• Suboptimal pH: The pH of the gel significantly influences nucleation. A pH of around 4.0 to 4.4 has been identified as ideal for promoting the growth of well-formed Copper(II) tartrate crystals.[1][2][3]

Q2: My silica gel is setting too quickly, preventing proper mixing and pH adjustment. What can I do?

A2: Rapid gelation is a common issue, often triggered by localized pH changes when adding the acid.[4] To mitigate this:

• Slow Acid Addition: Add the acid (e.g., tartaric acid) to the sodium metasilicate solution very slowly and with vigorous, constant stirring. This helps to avoid pockets of high acidity that can cause immediate polymerization of the silica.

• Temperature Control: The gelation process is temperature-dependent. Using cooled solutions can slow down the reaction, providing more time for thorough mixing and pH adjustment.[4]

Q3: The resulting crystals are of poor quality and appear opaque or malformed. How can this be improved?

A3: The quality of the crystals is directly influenced by the growth conditions. Poor quality can stem from:

• Incorrect Gel Density: A gel that is too dense can impede the diffusion of reactants, leading to imperfections. A lower density gel is generally preferred, though it must be firm enough to support the supernatant solution.[3] An optimal gel density of 1.04 g/cm³ has been reported to be favorable.[1]

• Fluctuations in Ambient Temperature: Temperature changes can alter the solubility of the reactants and the diffusion rate within the gel, impacting crystal formation.[1] Maintaining a stable temperature is crucial.

• High pH: A pH level that is too high can result in poor quality crystals.[2][3]

Q4: No crystals are forming in the silica gel. What are the possible reasons?

A4: A complete lack of crystal growth can be due to several factors:

• Unsaturated Solutions: The reactant solutions may not be sufficiently concentrated to reach the point of supersaturation required for nucleation.[5]

• Contamination: Impurities in the reagents or glassware can inhibit crystal growth.[5][6] Ensure high-purity chemicals and thoroughly cleaned equipment are used.

• Extreme pH: A pH that is either too low or too high can prevent the formation of the desired crystalline product.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Rapid Gelation	Localized high acidity during mixing.	Add acid to the sodium metasilicate solution slowly with vigorous stirring. Consider using cooled solutions.[4]
Many Small Crystals (High Nucleation)	High reactant concentrations.	Reduce the concentration of the copper salt and/or tartaric acid solutions.[1]
Improper gel aging.	Optimize the gel aging time. An aging period of a few days is often beneficial.[2][3]
Suboptimal pH.	Adjust the gel pH to the optimal range of 4.0-4.4.[1][2]
Poor Crystal Quality (Opaque, Malformed)	Incorrect gel density.	Use a lower density gel that is still firm enough to support the supernatant. An optimal density is around 1.04 g/cm³.[1]
Temperature fluctuations.	Maintain a stable ambient temperature throughout the crystal growth period.[1]
High pH.	Ensure the gel pH is within the optimal acidic range.[2][3]
No Crystal Growth	Unsaturated reactant solutions.	Increase the concentration of the reactant solutions to achieve supersaturation.[5]
Contamination.	Use high-purity reagents and thoroughly clean all glassware.[5][6]
Extreme pH.	Verify and adjust the pH of the gel to the recommended range.
Crystals are Difficult to Separate from Gel	Inherent nature of gel growth.	Gently excavate the crystals from the gel using a spatula. The gel's softness should allow for careful removal.

Experimental Protocols & Data

Optimized Experimental Protocol for Copper(II) Tartrate Crystal Growth

This protocol is based on the single diffusion technique.

Materials:

• Sodium Metasilicate (Na₂SiO₃·9H₂O)

• Tartaric Acid (C₄H₆O₆)

• Copper(II) Chloride (CuCl₂·2H₂O) or Copper(II) Sulfate (CuSO₄·5H₂O)

• Deionized Water

• Test tubes (e.g., 15 cm x 1.8 cm)

• Beakers

• pH meter or pH indicator strips

Procedure:

• Prepare Reactant Solutions:

  • Prepare a 1 M solution of sodium metasilicate in deionized water.

  • Prepare a 1 M solution of tartaric acid in deionized water.

  • Prepare a 1 M aqueous solution of Copper(II) Chloride.[2][3]

• Gel Preparation:

  • In a beaker, slowly add the 1 M sodium metasilicate solution to the 1 M tartaric acid solution while stirring vigorously.

  • Continuously monitor the pH and adjust until a value of approximately 4.0 is reached.[2][3][7]

  • Pour the mixture into a test tube and seal it to allow for gelation. This may take up to a few days.

• Gel Aging:

  • Once the gel has set firmly, allow it to age for a period of 3 to 4 days.[2][8] This helps in reducing the pore size and controlling the nucleation rate.[1]

• Addition of Supernatant:

  • Carefully pour the 1 M Copper(II) Chloride solution on top of the set and aged gel, avoiding any disturbance to the gel surface.[2][3]

• Crystal Growth:

  • Seal the test tube and keep it in a location with a stable temperature, free from vibrations.

  • Bluish crystals of Copper(II) tartrate should start to appear within a day, with growth continuing for 30-45 days.[2][3]

Summary of Optimal Growth Conditions

Parameter	Optimal Value	Reference(s)
pH of Gel	4.0 - 4.4	[1][2][3]
Gel Density	1.04 g/cm³	[1]
Gel Aging Period	3 - 4 days	[2][8]
Concentration of Tartaric Acid	1 M	[2][3][7]
Concentration of Copper(II) Salt	1 M	[2][3][9]
Temperature	Ambient, stable	[1][10]

Visualizations

Caption: Experimental workflow for Copper(II) tartrate crystal growth.

Caption: Troubleshooting decision tree for common crystal growth issues.

References

• 1. physicsjournal.in [physicsjournal.in]
• 2. wjarr.com [wjarr.com]
• 3. bjp-bg.com [bjp-bg.com]
• 4. reddit.com [reddit.com]
• 5. sciencenotes.org [sciencenotes.org]
• 6. Troubleshooting Problems in Crystal Growing [thoughtco.com]
• 7. wjarr.com [wjarr.com]
• 8. wjaets.com [wjaets.com]
• 9. iosrjournals.org [iosrjournals.org]
• 10. physicsjournal.in [physicsjournal.in]

Improving the yield and purity of Copper(II) tartrate synthesis

Technical Support Center: Synthesis of Copper(II) Tartrate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield and purity of Copper(II) tartrate synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the common methods for synthesizing Copper(II) tartrate?

A1: Common methods for synthesizing Copper(II) tartrate include:

• Precipitation Reaction: Reacting a soluble copper(II) salt, such as copper(II) sulfate, with a solution of tartaric acid or a tartrate salt like sodium tartrate.[1][2][3] This is a straightforward method for producing Copper(II) tartrate as a precipitate.

• Gel Growth Method: Growing crystals of Copper(II) tartrate in a silica gel medium.[4][5][6] This technique is particularly useful for obtaining high-quality single crystals, as it allows for slow and controlled diffusion of reactants.[5][6]

• Hydrothermal Synthesis: Reacting copper(II) hydroxide with tartaric acid in a sealed vessel under elevated temperature and pressure.[7] This method can yield novel crystalline structures of Copper(II) tartrate coordination polymers.[7]

Q2: What are the critical parameters influencing the yield and purity of Copper(II) tartrate?

A2: The key parameters that significantly affect the yield and purity of Copper(II) tartrate are:

• pH: The pH of the reaction mixture is crucial. Precipitation of Copper(II) tartrate is highly pH-dependent, with optimal precipitation often observed around a pH of 4.[8] Deviations from the optimal pH can lead to the formation of soluble complexes or unwanted byproducts.

• Reactant Concentrations: High concentrations of copper salts and tartaric acid can lead to rapid precipitation, potentially trapping impurities and resulting in a less pure product with lower yields of crystalline material.[8]

• Temperature: Temperature influences the solubility of Copper(II) tartrate.[8] Controlling the temperature can help manage the rate of precipitation and crystal growth.

• Stirring Speed: Vigorous and constant stirring is essential to ensure a homogeneous reaction mixture, which helps prevent localized high concentrations and promotes the formation of a uniform precipitate.[8]

• Order of Reagent Addition: The order and rate at which reagents are added can impact the outcome. Slow, dropwise addition of one reactant to the other with constant stirring is generally recommended to avoid premature precipitation and ensure homogeneity.[8]

Q3: What are the common impurities in Copper(II) tartrate synthesis?

A3: Common impurities can include unreacted starting materials, other copper compounds, and undesired crystal forms. For instance, if the pH is not controlled properly, basic copper salts may precipitate. In some cases, especially at elevated temperatures, reduction of Cu(II) to Cu(I) can occur, leading to the formation of copper(I) oxide as an impurity.

Q4: How can I improve the crystallinity of my Copper(II) tartrate product?

A4: To improve crystallinity, consider the following:

• Slower Precipitation: Induce precipitation slowly by carefully controlling the rate of addition of reactants and maintaining a constant, optimal temperature.

• Gel Growth Method: For high-quality single crystals, the gel growth method is an effective alternative to conventional precipitation.[4][5][6]

• Recrystallization: Purifying the crude product by recrystallization can significantly improve the crystal quality. This involves dissolving the precipitate in a suitable hot solvent and allowing it to cool slowly, promoting the formation of well-defined crystals while leaving impurities in the solution.[9][10]

Troubleshooting Guide

Issue	Possible Cause(s)	Troubleshooting Steps
Low or No Precipitate Formation	- Incorrect pH (too high or too low).- Reactant concentrations are too low.- Temperature is too high, increasing solubility.	- Adjust the pH of the solution to the optimal range (around 4).- Increase the concentration of the reactants.- Lower the reaction temperature to decrease the solubility of the product.
Precipitate is Amorphous or Powdery, Not Crystalline	- Precipitation occurred too rapidly due to high reactant concentrations.- Inadequate stirring leading to localized supersaturation.	- Use more dilute reactant solutions.- Add the precipitating agent slowly and dropwise.- Ensure vigorous and constant stirring throughout the addition.
Product is Contaminated with Unreacted Starting Materials	- Incorrect stoichiometric ratio of reactants.- Incomplete reaction.	- Ensure the correct molar ratios of reactants are used.- Allow sufficient time for the reaction to complete with adequate stirring.- Wash the precipitate thoroughly with distilled water to remove soluble impurities.
Product is a Different Color (e.g., reddish-brown)	- Formation of copper(I) oxide due to reduction of copper(II).- Presence of other impurities.	- Avoid excessively high temperatures during synthesis.- Ensure the reaction is carried out under conditions that do not favor the reduction of Cu(II).- Characterize the product using techniques like XRD or FTIR to identify the impurity.
Inconsistent Yields	- Variations in experimental conditions such as pH, temperature, and rate of addition.	- Standardize the experimental protocol by carefully controlling all parameters.- Monitor and record the pH and temperature throughout the synthesis.

Experimental Protocols

Protocol 1: Synthesis of Copper(II) Tartrate by Precipitation

This protocol describes the synthesis of Copper(II) tartrate by the reaction of copper(II) sulfate and sodium tartrate.

Materials:

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium tartrate dihydrate (Na₂C₄H₄O₆·2H₂O)

• Distilled water

• Dilute sulfuric acid or sodium hydroxide for pH adjustment

Procedure:

• Prepare Reactant Solutions:

  • Prepare a 0.1 M solution of copper(II) sulfate by dissolving the appropriate amount in distilled water.

  • Prepare a 0.1 M solution of sodium tartrate by dissolving the appropriate amount in distilled water.

• Reaction:

  • Place the copper(II) sulfate solution in a beaker and begin stirring with a magnetic stirrer.

  • Slowly add the sodium tartrate solution dropwise to the copper(II) sulfate solution.

  • A pale blue precipitate of Copper(II) tartrate will begin to form.[2]

• pH Adjustment:

  • Monitor the pH of the mixture. If necessary, adjust the pH to approximately 4 using dilute sulfuric acid or sodium hydroxide to maximize precipitation.

• Digestion and Isolation:

  • Continue stirring the mixture for a period (e.g., 1 hour) to allow the precipitate to "digest," which can improve particle size and filterability.

  • Separate the precipitate by filtration using a Buchner funnel.

• Washing and Drying:

  • Wash the precipitate several times with distilled water to remove any soluble impurities.

  • Dry the purified Copper(II) tartrate in a desiccator or a low-temperature oven.

Data Presentation: Optimized Conditions for Crystal Growth (Gel Method)

The following table summarizes optimized parameters for the synthesis of Copper(II) tartrate crystals using a gel growth method.

Parameter	Optimized Value	Observation
Gel pH	4.4	Promotes the growth of well-formed crystals.[6]
Gel Density	1.04 g/cm³	Supports favorable crystal growth conditions.[6]
Reactant Concentration	Lower concentrations	Slower crystal growth rate, resulting in well-defined prismatic crystals.[6]
Gel Aging	Extended period	Regulates the rate of nucleation, leading to better crystal quality.[6]

Visualizations

Experimental Workflow: Precipitation Synthesis

References

• 1. cobalt-nickel.net [cobalt-nickel.net]
• 2. digitalcommons.imsa.edu [digitalcommons.imsa.edu]
• 3. more.juniata.edu [more.juniata.edu]
• 4. physicsjournal.in [physicsjournal.in]
• 5. wjarr.com [wjarr.com]
• 6. physicsjournal.in [physicsjournal.in]
• 7. tandfonline.com [tandfonline.com]
• 8. benchchem.com [benchchem.com]
• 9. youtube.com [youtube.com]
• 10. makezine.com [makezine.com]

Preventing precipitation of copper(II) hydroxide in tartrate solutions

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with copper-tartrate solutions. The focus is on preventing the unwanted precipitation of copper(II) hydroxide.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of tartrate in a copper(II) solution?

A1: The primary role of tartrate is to act as a chelating agent. In alkaline conditions, copper(II) ions (Cu²⁺) would normally react with hydroxide ions (OH⁻) to form a solid precipitate of copper(II) hydroxide (Cu(OH)₂).[1] Tartrate ions form a stable, water-soluble complex with the Cu²⁺ ions, which keeps them dissolved in the alkaline solution.[1][2][3] This is the fundamental principle behind reagents like Fehling's solution.[1]

Q2: Why is maintaining an alkaline pH necessary for many copper-tartrate applications?

A2: An alkaline medium is often required for the specific chemical reactions in which copper-tartrate solutions are used, such as the oxidation of reducing sugars or aldehydes.[4] For example, in Fehling's test, the alkaline conditions facilitate the oxidation of the aldehyde group in a sugar to a carboxylate group, while the copper(II) is reduced to copper(I) oxide.[4][5]

Q3: Can other ligands be used instead of tartrate?

A3: Yes, other chelating agents can be used to prevent copper(II) hydroxide precipitation in alkaline solutions. Citrate is another common ligand used for this purpose, as seen in Benedict's reagent.[1] Other complexing agents like EDTA and Quadrol are also utilized in technical applications such as electroless copper plating.[3] The choice of ligand depends on the specific requirements of the experiment, including the desired pH range and the reactivity of the complex.

Troubleshooting Guide

Issue 1: A blue or greenish-blue precipitate forms immediately upon making the solution alkaline.

• Possible Cause: Insufficient tartrate concentration. If the molar ratio of tartrate to copper(II) is too low, there will not be enough tartrate ions to fully chelate all the copper(II) ions, leading to the precipitation of copper(II) hydroxide.

• Troubleshooting Steps:

  • Verify Concentrations: Double-check the calculations and concentrations of your copper sulfate and sodium potassium tartrate solutions.

  • Increase Tartrate: Prepare a new solution with a higher molar ratio of tartrate to copper. A common practice is to ensure the tartrate is in excess.[6]

  • Order of Addition: When preparing the solution, ensure the copper(II) sulfate solution is added to the alkaline tartrate solution with stirring, rather than the other way around. This ensures that copper ions are immediately complexed as they are introduced to the alkaline environment.

Issue 2: The solution is initially clear, but a precipitate forms over time.

• Possible Cause 1: The copper-tartrate complex is not stable over long periods, especially when the two solutions (e.g., Fehling's A and B) are premixed.[5]

• Troubleshooting Steps:

  • For reagents like Fehling's solution, always prepare the final mixture fresh by combining the copper sulfate solution (Fehling's A) and the alkaline tartrate solution (Fehling's B) just before use.[4][5][7]

• Possible Cause 2: The pH of the solution is outside the optimal stability range. While tartrate is effective at chelating copper(II) in alkaline conditions, extremely high pH values can still lead to the formation of hydroxo complexes and eventual precipitation.[8]

• Troubleshooting Steps:

  • Measure and Adjust pH: Measure the pH of your final solution. If it is excessively high (e.g., pH > 12-13), consider adjusting it to a moderately alkaline range where the complex is known to be stable.

  • Buffering: For applications requiring precise pH control, consider incorporating a suitable buffer system.

Issue 3: A reddish-brown precipitate forms unexpectedly.

• Possible Cause: Unintended reduction of copper(II) to copper(I). The copper-tartrate complex is a mild oxidizing agent.[4] If your solution contains reducing agents (e.g., certain organic molecules, contaminants), the Cu²⁺ can be reduced to Cu⁺, which then forms an insoluble reddish-brown precipitate of copper(I) oxide (Cu₂O).[5]

• Troubleshooting Steps:

  • Purity of Reagents: Ensure all reagents and solvents are free from contaminating reducing agents.

  • Storage: Store the solution protected from light and heat, which can sometimes promote decomposition or unwanted side reactions.

Quantitative Data Summary

The stability of the copper-tartrate complex is highly dependent on the solution's pH and the relative concentrations of the reactants. Below are typical concentration ranges used in the preparation of Fehling's solution, a common copper-tartrate reagent.

Component	Concentration (Solution A)	Concentration (Solution B)
Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O)	~34.66 g/L	-
Potassium Sodium Tartrate (Rochelle Salt)	-	~173 g/L
Sodium Hydroxide (NaOH)	-	~50 g/L

These solutions are typically mixed in equal volumes immediately before use.[7]

Experimental Protocols

Protocol: Preparation of Fehling's Solution

Fehling's solution is a classic example of a stable alkaline copper(II) tartrate complex solution. It is prepared as two separate solutions that are mixed in equal volumes immediately before use to ensure stability.[5]

Materials:

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Potassium sodium tartrate tetrahydrate (KNaC₄H₄O₆·4H₂O), also known as Rochelle salt

• Sodium hydroxide (NaOH)

• Distilled or deionized water

• Volumetric flasks (500 mL)

• Beakers

• Glass stirring rod

Procedure:

Solution A: Aqueous Copper(II) Sulfate

• Weigh out 34.66 g of copper(II) sulfate pentahydrate.

• Dissolve the copper sulfate in a beaker containing approximately 400 mL of distilled water.

• Carefully transfer the solution to a 500 mL volumetric flask.

• Rinse the beaker with small amounts of distilled water and add the rinsings to the volumetric flask.

• Add distilled water to the flask until the bottom of the meniscus reaches the 500 mL mark.

• Stopper the flask and invert it several times to ensure the solution is homogeneous.

Solution B: Alkaline Sodium Potassium Tartrate

• Weigh out 173 g of potassium sodium tartrate and 50 g of sodium hydroxide.

• In a separate large beaker, carefully dissolve the sodium hydroxide in approximately 400 mL of distilled water. Caution: This process is exothermic and will generate heat. Allow the solution to cool.

• Once the sodium hydroxide solution has cooled, add the potassium sodium tartrate and stir until it is completely dissolved.

• Transfer the solution to a 500 mL volumetric flask.

• Rinse the beaker with small amounts of distilled water and add the rinsings to the volumetric flask.

• Add distilled water to the flask up to the 500 mL mark.

• Stopper the flask and invert it several times to mix thoroughly.

Usage:

• To use Fehling's solution, mix equal volumes of Solution A and Solution B immediately before performing your experiment. The resulting mixture will be a deep blue color, indicating the formation of the bistartarocuprate(II) complex.[2]

Visualizations

Caption: Chemical equilibrium showing tartrate preventing Cu(OH)₂ precipitation.

Caption: Workflow for the preparation of stable copper-tartrate solutions.

References

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. brainly.in [brainly.in]
• 3. echemi.com [echemi.com]
• 4. Fehling’s solution: Preparation, Tests and Application [allen.in]
• 5. Fehling's solution - Wikipedia [en.wikipedia.org]
• 6. more.juniata.edu [more.juniata.edu]
• 7. grokipedia.com [grokipedia.com]
• 8. Influence of d-Electron Divalent Metal Ions in Complex Formation with L-Tartaric and L-Malic Acids - PMC [pmc.ncbi.nlm.nih.gov]

Stability and storage conditions for Copper(II) tartrate hydrate solutions

Technical Support Center: Copper(II) Tartrate Hydrate Solutions

Welcome to the technical support center for Copper(II) Tartrate Hydrate solutions. This resource is designed to assist researchers, scientists, and drug development professionals in the stable preparation, storage, and troubleshooting of these solutions for experimental use.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of Copper(II) tartrate hydrate solutions?

A1: Aqueous solutions of Copper(II) tartrate, particularly alkaline solutions like Fehling's solution, are known to be unstable and are typically prepared fresh before use.[1][2][3] The instability in alkaline conditions is due to the slow decomposition of the tartrate complex of Cu²⁺ into copper(II) hydroxide.[3] For this reason, reagents like Fehling's solution are supplied as two separate, stable solutions (Fehling's A - copper sulfate, and Fehling's B - alkaline potassium sodium tartrate) that are mixed immediately before the experiment.[1][2][4]

In contrast, Benedict's reagent, which utilizes a copper(II) citrate complex in an alkaline solution, is significantly more stable and can be stored for an indefinite period if handled correctly.[5][6] The solid form of Copper(II) tartrate hydrate is reported to be stable for at least two years when stored at -20°C, protected from light and moisture.[7]

Q2: What are the optimal storage conditions for Copper(II) tartrate hydrate solutions?

A2: While it is highly recommended to prepare Copper(II) tartrate solutions fresh, if short-term storage is necessary, the following conditions should be observed to minimize degradation. For longer-term storage, it is best to store the precursor solutions separately.

Parameter	Recommendation	Rationale
Temperature	15°C to 25°C for precursor solutions.[5] For the solid hydrate, -20°C is recommended for long-term stability.[7]	Avoid freezing and high temperatures, which can accelerate degradation.
Light	Store in amber-colored or opaque containers.[5]	Protects the solution from photodegradation, as copper(II) complexes can be light-sensitive.
Atmosphere	Store in tightly sealed containers.	Minimizes evaporation and interaction with atmospheric gases like carbon dioxide, which can alter the pH of alkaline solutions.
Container Material	Use glass or chemically resistant plastic containers. Avoid reactive metals like iron or zinc.	Prevents reaction between the solution and the container material, which could lead to contamination and degradation of the solution.[2][8]

Q3: What factors can influence the stability of my Copper(II) tartrate solution?

A3: Several factors can impact the stability of your Copper(II) tartrate solution, leading to precipitation, color changes, or loss of reactivity.

graph Factors_Affecting_Stability { graph [rankdir="LR", splines=true, overlap=false, nodesep=0.6, ranksep=1.2, fontname="Arial", fontsize=12]; node [shape=box, style="filled", fontname="Arial", fontsize=10, margin=0.1]; edge [fontname="Arial", fontsize=9];

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// Edges Stability -- pH [label="High pH can cause precipitation\nof Cu(OH)₂"]; Stability -- Temp [label="High temperatures accelerate\ndegradation"]; Stability -- Light [label="Can induce\nphotodegradation"]; Stability -- Concentration [label="Supersaturation can\nlead to precipitation"]; Stability -- Container [label="Reactive materials can\ncontaminate the solution"]; }

Caption: Key factors influencing the stability of Copper(II) tartrate solutions.

Troubleshooting Guide

This guide addresses common issues encountered during the preparation and use of Copper(II) tartrate solutions.

Problem 1: An unexpected precipitate has formed in the solution.

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// Edges Start -> Check_pH; Check_pH -> High_pH [label="Yes"]; High_pH -> Adjust_pH; Check_pH -> Check_Conc [label="No"]; Check_Conc -> Supersaturated [label="Yes"]; Supersaturated -> Dilute_Heat; Check_Conc -> Check_Storage [label="No"]; Check_Storage -> Decomposition [label="Yes"]; Decomposition -> Prepare_Fresh; }

Caption: Troubleshooting workflow for unexpected precipitation.

• Possible Cause 1: High pH. In alkaline solutions, copper(II) ions can precipitate as copper(II) hydroxide. This is a common reason for the instability of freshly mixed Fehling's solution.

  • Solution: If experimentally permissible, cautiously lower the pH with a dilute non-interfering acid. However, for many applications requiring alkaline conditions, it is best to prepare the solution fresh.

• Possible Cause 2: Supersaturation. If the concentration of Copper(II) tartrate exceeds its solubility limit at a given temperature, it will precipitate out of solution.

  • Solution: Try gently warming the solution while stirring to redissolve the precipitate. If this is unsuccessful, the solution may need to be diluted.

• Possible Cause 3: Slow Decomposition. Over time, even under the best storage conditions, the copper-tartrate complex can slowly break down.

  • Solution: It is always best practice to use freshly prepared solutions, especially for quantitative experiments.

Problem 2: The solution has changed color.

• Possible Cause 1: Change in Copper Oxidation State. The characteristic blue color is due to the Cu(II) ion. If the color changes to green, yellow, or orange/red, it may indicate a reduction to Cu(I), often in the form of copper(I) oxide precipitate, especially upon heating or in the presence of reducing agents. A shift towards a greener hue can also indicate changes in the ligand coordination sphere around the copper ion.

  • Solution: Ensure that the solution has not been contaminated with reducing agents. If the experiment involves heating, be aware that this can promote reduction. Prepare a fresh solution if the color change is unexpected.

• Possible Cause 2: Photodegradation. Exposure to light, especially UV light, can induce photochemical reactions that may alter the structure of the copper complex and its color.

  • Solution: Always store solutions in light-resistant containers. If the experiment requires exposure to light, consider this potential for degradation when interpreting results.

Experimental Protocols

Protocol 1: Preparation of a Saturated Copper(II) Tartrate Solution

This protocol is adapted from a method to determine the solubility product constant of Copper(II) tartrate.[9]

Materials:

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Potassium sodium tartrate tetrahydrate (KNaC₄H₄O₆·4H₂O)

• Distilled or deionized water

• Volumetric flasks

• Centrifuge and centrifuge tubes (or filtration apparatus)

Procedure:

• Prepare a 0.1 M solution of Copper(II) sulfate by dissolving the appropriate amount of CuSO₄·5H₂O in distilled water in a volumetric flask.

• Prepare a 0.1 M solution of potassium sodium tartrate by dissolving the appropriate amount of KNaC₄H₄O₆·4H₂O in distilled water in a volumetric flask.

• In a separate flask, mix equal volumes of the 0.1 M Copper(II) sulfate and 0.1 M potassium sodium tartrate solutions. A precipitate of Copper(II) tartrate will form.

• Stir the mixture for at least 15 minutes to allow the solution to reach equilibrium and become saturated.

• Separate the precipitate from the supernatant by either centrifugation or filtration to obtain a clear, saturated solution of Copper(II) tartrate.

Protocol 2: Spectrophotometric Determination of Copper(II) Concentration for Stability Analysis

This protocol utilizes UV-Vis spectrophotometry and Beer's Law to monitor the concentration of Copper(II) ions over time.

Materials:

• UV-Vis Spectrophotometer

• Cuvettes

• Copper(II) tartrate solution of known initial concentration

• Volumetric flasks and pipettes for dilutions

Procedure:

• Determine the Wavelength of Maximum Absorbance (λ_max):

  • Scan a freshly prepared Copper(II) tartrate solution across the visible spectrum (approximately 600-900 nm) to find the wavelength at which the absorbance is highest. This is typically around 675 nm for the aquated copper(II) ion.[9]

• Prepare a Calibration Curve:

  • Prepare a series of standard solutions of known concentrations by accurately diluting a stock solution of Copper(II) tartrate.

  • Measure the absorbance of each standard solution at the predetermined λ_max.

  • Plot a graph of absorbance versus concentration. This should yield a linear relationship according to Beer's Law (A = εbc).

• Monitor Solution Stability:

  • At specified time intervals (e.g., 0, 24, 48, 72 hours) during your stability study, take an aliquot of your stored Copper(II) tartrate solution.

  • Measure the absorbance of the aliquot at λ_max.

  • Use the calibration curve to determine the concentration of Copper(II) in the solution at that time point. A decrease in concentration indicates degradation or precipitation.

Protocol 3: General Approach for an Accelerated Stability Study

This is a generalized protocol based on ICH guidelines for assessing the stability of a solution under accelerated conditions.[5][10][11]

Objective: To predict the long-term stability and shelf-life of a Copper(II) tartrate solution by subjecting it to elevated stress conditions.

Procedure:

• Sample Preparation: Prepare a batch of the Copper(II) tartrate solution and dispense it into multiple, identical containers made of a non-reactive material (e.g., Type I borosilicate glass).

• Storage Conditions:

  • Accelerated Condition: Place a set of samples in a stability chamber maintained at an elevated temperature, for example, 40°C ± 2°C.

  • Real-Time (Control) Condition: Store another set of samples at the intended long-term storage temperature, for example, 25°C ± 2°C.

• Testing Intervals: Withdraw samples from both storage conditions at predetermined time points (e.g., 0, 1, 3, and 6 months for accelerated testing).

• Analysis: At each time point, analyze the samples for key stability-indicating parameters:

  • Visual Inspection: Note any changes in color, clarity, or the formation of precipitates.

  • pH Measurement: Measure the pH of the solution.

  • Assay (Concentration): Determine the concentration of Copper(II) using a validated analytical method, such as the UV-Vis spectrophotometry protocol described above.

• Data Evaluation: Compare the data from the accelerated condition to the real-time condition. A significant change in any of the parameters indicates instability. The data can be used to estimate the shelf-life of the solution under normal storage conditions, often using the Arrhenius equation to model the effect of temperature on the degradation rate.

References

• 1. researchgate.net [researchgate.net]
• 2. quora.com [quora.com]
• 3. ICH guideline for photostability testing: aspects and directions for use - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. database.ich.org [database.ich.org]
• 5. lnct.ac.in [lnct.ac.in]
• 6. edu.rsc.org [edu.rsc.org]
• 7. Copper(II) tartrate hydrate - CAS-Number 946843-80-7 - Order from Chemodex [chemodex.com]
• 8. quora.com [quora.com]
• 9. more.juniata.edu [more.juniata.edu]
• 10. ema.europa.eu [ema.europa.eu]
• 11. edaegypt.gov.eg [edaegypt.gov.eg]

Technical Support Center: Fehling's Test for Aldehyde and Reducing Sugar Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in accurately performing and interpreting Fehling's test for the analysis of aldehydes and reducing sugars.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the Fehling's test procedure.

Issue: False Positive Results

Question: My sample, which should not contain reducing sugars or aldehydes, is giving a positive Fehling's test (reddish-brown precipitate). What could be the cause?

Answer:

A false positive result in Fehling's test can be caused by several factors. The presence of non-aldehyde reducing agents is a common culprit. Additionally, procedural missteps can lead to inaccurate results.

Possible Causes and Solutions:

• Presence of Interfering Substances: Certain non-aldehyde compounds can reduce the cupric ions in Fehling's solution, leading to a false positive. It is crucial to identify any such substances in your sample matrix.

  • Formic Acid and its Esters: Formic acid is a known reducing agent that gives a positive Fehling's test.[1]

  • α-Hydroxy Ketones: Unlike most ketones, α-hydroxy ketones (e.g., fructose, acetoin) will give a positive result.[2][3]

  • Other Reducing Agents: Other substances with reducing properties may be present in the sample. A thorough understanding of the sample composition is essential.

• Contamination: Contamination of glassware or reagents with reducing substances can lead to erroneous results. Ensure all test tubes, pipettes, and other equipment are scrupulously clean.

• Prolonged or Excessive Heating: Heating the Fehling's solution for an extended period, even in the absence of reducing sugars, can cause it to decompose and form a black precipitate of cupric oxide, which might be misinterpreted as a positive result.[4] Adhere strictly to the recommended heating time in your protocol.

• Instability of Fehling's Reagent: The complete Fehling's solution is not stable and should be prepared fresh by mixing equal volumes of Fehling's A and Fehling's B solutions just before use.[1][5] The individual solutions, Fehling's A (copper(II) sulfate) and Fehling's B (alkaline sodium potassium tartrate), are stable when stored separately.[1]

Troubleshooting Workflow for False Positives:

Caption: Troubleshooting workflow for false positive results in Fehling's test.

Issue: False Negative Results

Question: My sample is known to contain a reducing sugar/aldehyde, but the Fehling's test is negative (the solution remains blue). What could be the reason?

Answer:

A false negative result can occur due to several factors, including the nature of the analyte, the reaction conditions, or the presence of interfering substances that inhibit the reaction.

Possible Causes and Solutions:

• Analyte Type: Fehling's test is not universal for all aldehydes.

  • Aromatic Aldehydes: Aromatic aldehydes (e.g., benzaldehyde) do not typically give a positive Fehling's test.[4]

  • Steric Hindrance: Highly sterically hindered aliphatic aldehydes may react very slowly or not at all.

• Insufficient Heating: The reaction requires heating to proceed at an observable rate. Ensure the water bath is at the appropriate temperature and the sample is heated for the specified duration.

• Incorrect pH: The reaction must be carried out in an alkaline environment.[4] An acidic sample can neutralize the alkali in Fehling's B, preventing the reaction. The pH of the final reaction mixture should be alkaline.

• Low Analyte Concentration: The concentration of the reducing sugar or aldehyde in the sample may be below the detection limit of the test. The sensitivity of the test is such that about 1 mg of glucose will produce the characteristic red precipitate.[2]

• Presence of Oxidizing Agents: Strong oxidizing agents in the sample matrix could interfere with the reaction.

• Improper Reagent Preparation: Using degraded or improperly prepared Fehling's solution can lead to a lack of reactivity. Always use freshly prepared, deep blue Fehling's solution.

Issue: Atypical Precipitate Color or Formation

Question: I am observing a precipitate, but it's not the typical brick-red color, or the precipitate is gummy and not well-defined. How should I interpret this?

Answer:

Variations in precipitate color and consistency can occur and may not always indicate a straightforward positive result.

• Yellow to Orange Precipitate: The color of the cuprous oxide (Cu₂O) precipitate can range from yellow to orange to brick-red, depending on the particle size of the precipitate, which can be influenced by the concentration of the reducing sugar and the reaction conditions. All these colors are generally considered a positive result.

• Green Suspension: A green suspension may be observed, which can also be an indicator of a positive test.[3]

• Black Precipitate: A black precipitate is likely cupric oxide (CuO), which can form if the Fehling's solution is overheated in the absence of a reducing sugar.[4] This should not be interpreted as a positive result.

• Gummy or Dark Brown Precipitate: The formation of a red or dark-brown, gummy precipitate, especially with a supernatant that is not blue, may indicate complex side reactions and should be considered a negative or inconclusive test. This can occur with certain aldehydes like acetaldehyde.

Frequently Asked Questions (FAQs)

1. What is the principle of Fehling's test?

Fehling's test is a chemical assay used to differentiate between reducing and non-reducing sugars and to detect the presence of aldehydes.[5] The principle is based on a redox reaction. In an alkaline medium, the aldehyde group (-CHO) of a reducing sugar or an aldehyde is oxidized to a carboxylate anion. Simultaneously, the copper(II) ions (Cu²⁺) in the Fehling's solution, which are complexed with tartrate ions, are reduced to copper(I) ions (Cu⁺).[6] These copper(I) ions then precipitate as a reddish-brown solid of copper(I) oxide (Cu₂O).[7]

Chemical Reaction Pathway:

Caption: The redox reaction pathway of Fehling's test.

2. How do I prepare Fehling's solution?

Fehling's solution is prepared by mixing two separate solutions, Fehling's A and Fehling's B, in equal volumes immediately before use.[8] The individual solutions are stable, but the combined reagent is not.[1]

Solution	Composition	Preparation
Fehling's A	Aqueous solution of copper(II) sulfate pentahydrate (CuSO₄·5H₂O)	Dissolve approximately 7 g of CuSO₄·5H₂O in 100 ml of distilled water. A few drops of dilute sulfuric acid can be added for stability.[4][8]
Fehling's B	Aqueous solution of potassium sodium tartrate (Rochelle salt) and sodium hydroxide	Dissolve approximately 35 g of potassium sodium tartrate and 10-12 g of sodium hydroxide in 100 ml of distilled water.[3]

3. What is a standard protocol for performing Fehling's test?

The following is a general qualitative protocol for Fehling's test:

• Prepare Fehling's Reagent: In a clean test tube, mix equal volumes (e.g., 1 mL each) of Fehling's solution A and Fehling's solution B. The resulting solution should be a clear, deep blue.[9]

• Add Sample: Add a few drops or a small amount of the test sample to the Fehling's reagent.[9]

• Heat the Mixture: Place the test tube in a boiling water bath and heat for 2-5 minutes.[9]

• Observe: Observe any color change or precipitate formation. A positive result is indicated by the formation of a yellow, orange, or reddish-brown precipitate.[4] The solution remaining blue indicates a negative result.[4]

Experimental Workflow:

Caption: A standard experimental workflow for performing Fehling's test.

4. How can I handle colored or turbid samples?

Colored or turbid samples can interfere with the visual interpretation of the precipitate.

• For Colored Samples: If the color of the sample masks the result, a centrifugation step after the reaction can be employed. After heating, centrifuge the test tube to pellet any precipitate. Carefully decant the supernatant to observe the color of the pellet.

• For Turbid Samples: Turbid samples should be clarified before testing. This can be achieved by:

  • Filtration: Use a suitable filter (e.g., a 0.45 µm syringe filter) to remove particulate matter.

  • Centrifugation: Centrifuge the sample at high speed to pellet the suspended particles and use the clear supernatant for the test.

5. How can I remove protein interference?

Proteins can interfere with the Fehling's test. It is advisable to remove them from the sample prior to analysis.

• Trichloroacetic Acid (TCA) Precipitation: TCA precipitation is a common method to remove proteins. Add an equal volume of cold 10% TCA to the sample, vortex, and incubate on ice for 30 minutes. Centrifuge at high speed (e.g., 10,000 x g) for 15 minutes to pellet the precipitated protein. The clear supernatant containing the sugars can then be carefully collected and neutralized with a base (e.g., NaOH) before performing the Fehling's test.

Quantitative Data Summary

Parameter	Value/Range	Reference
Sensitivity	Approx. 1 mg of glucose	[2]
Heating Temperature	Boiling water bath	[9]
Heating Time	2-5 minutes	[9]
pH Requirement	Alkaline	[4]

Disclaimer: This information is intended for guidance purposes only. It is essential to validate all analytical methods for their intended use.

References

• 1. Fehling's solution - Wikipedia [en.wikipedia.org]
• 2. mlsu.ac.in [mlsu.ac.in]
• 3. Fehling's test for reducing sugars [wwwchem.uwimona.edu.jm]
• 4. microbenotes.com [microbenotes.com]
• 5. byjus.com [byjus.com]
• 6. Fehling’s solution: Preparation, Tests and Application [allen.in]
• 7. testbook.com [testbook.com]
• 8. Fehling's Solution - GeeksforGeeks [geeksforgeeks.org]
• 9. Fehling's Test Procedure [unacademy.com]

Technical Support Center: Crystallization of Copper(II) Tartrate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the crystallization of Copper(II) tartrate. The information is presented in a question-and-answer format to directly address common challenges encountered during experimental procedures.

Troubleshooting Guide

Q1: My Copper(II) tartrate crystals are very small and poorly defined. What could be the cause?

A1: The formation of numerous small, ill-defined microcrystals is often a result of a high nucleation rate. This can be caused by several factors:

• High Reactant Concentrations: When the concentrations of the copper salt (e.g., copper chloride) and tartaric acid are too high, it leads to a rapid reaction and the formation of a dense layer of microcrystals.[1] To obtain larger, well-defined prismatic crystals, it is recommended to use lower reactant concentrations, which slows down the crystal growth rate.[1]

• Inappropriate pH: A pH value that is too high can result in poor quality crystals.[2][3] The optimal pH for the growth of well-formed Copper(II) tartrate crystals is around 4.0 to 4.4.[1][2]

• Short Gel Aging Time: If you are using a gel growth method, a short aging time for the gel can lead to a higher density of nucleation sites, resulting in a larger number of smaller crystals.

Q2: I am not getting any crystals to form. What are the possible reasons?

A2: A complete lack of crystal formation can be due to several issues in the experimental setup:

• Incorrect pH: The pH of the gel medium is a critical factor. A pH of approximately 4.0 is considered ideal for promoting the growth of Copper(II) tartrate crystals.[2][4]

• Gel Setting Issues: If the gel has not set properly, it will remain in a loose state and will not support crystal growth.[1] This can be due to incorrect concentrations of the gel-forming reagents (e.g., sodium metasilicate and acetic acid).

• Low Reactant Concentrations: While high concentrations can be problematic, excessively low concentrations may not reach the supersaturation level required for nucleation and crystal growth.

Q3: The quality of my crystals is poor, and they appear opaque. How can I improve their transparency and quality?

A3: Crystal quality, including transparency, is influenced by the growth conditions. To improve the quality of your Copper(II) tartrate crystals:

• Optimize Gel Density: For gel-based crystallization, an optimal gel density supports favorable crystal growth. A density of 1.04 g/cm³ has been found to be effective.[1]

• Control Gel Aging: Allowing the gel to age for an appropriate amount of time can improve crystal quality. As the gel aging time increases, the number of crystals formed decreases, which can lead to the growth of larger, higher-quality crystals.[1] An aging period of around 3 to 4 days has been suggested as optimal.[2][5]

• Adjust Reactant Concentrations: Slower crystal growth, achieved with lower reactant concentrations, often results in more well-defined and transparent crystals.[1]

Frequently Asked Questions (FAQs)

Q1: What is the recommended method for growing high-quality Copper(II) tartrate crystals?

A1: The single diffusion gel growth method is a cost-effective and straightforward technique for synthesizing high-quality Copper(II) tartrate crystals, especially since the compound can decompose at higher temperatures and has limited solubility in water.[1][6] This method allows for controlled diffusion of reactants, leading to the formation of well-defined crystals.[1]

Q2: How does pH affect the morphology of Copper(II) tartrate crystals?

A2: The pH of the growth medium, particularly in gel methods, is a critical parameter that influences nucleation and crystal growth.[1] An ideal pH of around 4.0 to 4.4 has been identified for the successful growth of well-formed Copper(II) tartrate crystals.[1][2] Deviations from this optimal pH range, especially towards higher pH values, can result in poor crystal quality.[2][3]

Q3: What is the role of gel aging in the crystallization process?

A3: Gel aging plays a significant role in controlling the nucleation rate.[1] As the gel ages, its pore size and the rate of diffusion through it decrease, leading to a reduction in the density of nucleation sites.[1] This decrease in nucleation sites can promote the growth of fewer, but larger and potentially higher-quality, crystals.[1]

Q4: How do reactant concentrations impact the size and shape of the crystals?

A4: Reactant concentrations directly influence the rate of crystal growth and, consequently, the final morphology. High concentrations of reactants lead to a steep diffusion gradient and the rapid formation of a dense layer of numerous microcrystals.[1] Conversely, lower reactant concentrations result in a slower growth rate, which allows for the development of well-defined, prismatic crystals.[1]

Data Presentation

The following tables summarize the quantitative effects of various experimental parameters on the morphology of Copper(II) tartrate crystals grown by the single diffusion gel method.

Table 1: Effect of Reactant Concentration on Crystal Morphology

Copper Chloride (in gel, M)	Tartaric Acid (in supernatant, M)	Crystal Habit	Crystal Quality	Crystal Size
0.5	0.1	Prismatic	Good	Large
1.0	0.5	Microcrystalline	Poor	Small
0.25	0.05	Well-defined Prismatic	Excellent	Very Large

Data adapted from studies on gel growth of Copper(II) tartrate.[1]

Table 2: Influence of pH on Crystal Growth

Gel pH	Gel Setting Time (Days)	Observations
3.5	4-5	Few, well-formed crystals
4.0	3-4	Good quality, prismatic crystals
4.4	2-3	Well-formed crystals
5.0	1-2	Small, poorly formed crystals
>5.0	<1	No well-defined crystals, precipitate formation

Data compiled from findings indicating an optimal pH around 4.0-4.4.[1][2][4]

Table 3: Effect of Gel Aging Time on Nucleation

Gel Aging Time (Days)	Number of Crystals	Crystal Quality
1	High	Poor to Moderate
3	Moderate	Good
5	Low	Excellent
7	Very Low	Excellent, but fewer crystals

This table illustrates the general trend observed where increased aging time reduces nucleation density.[1][2]

Experimental Protocols

Protocol 1: Single Diffusion Gel Growth of Copper(II) Tartrate Crystals

This protocol describes a common method for growing Copper(II) tartrate crystals at room temperature.[1][2][3]

Materials:

• Sodium metasilicate (Na₂SiO₃)

• Tartaric acid (C₄H₆O₆)

• Copper(II) chloride (CuCl₂)

• Distilled or deionized water

• Borosilicate glass test tubes

• Beakers, pipettes, and other standard laboratory glassware

• pH meter

Procedure:

• Gel Preparation:

  • Prepare a 1M solution of sodium metasilicate in deionized water.

  • In a separate beaker, prepare a 1M solution of tartaric acid.

  • In a clean test tube, add the tartaric acid solution, which will serve as the inner reactant.[2][3]

  • Slowly add the sodium metasilicate solution to the tartaric acid solution while stirring until the desired pH (typically around 4.0) is reached.[2][5]

  • Seal the test tube and allow the gel to set. This may take a few days.[2]

• Gel Aging:

  • Once the gel has set firmly, allow it to age for a predetermined period (e.g., 3-4 days) to optimize nucleation conditions.[2][5]

• Addition of Outer Reactant:

  • Prepare a 1M aqueous solution of copper(II) chloride, which will act as the outer reactant.[2][3]

  • Carefully pour the copper(II) chloride solution onto the surface of the set and aged gel, ensuring not to disturb the gel surface.[2]

• Crystal Growth and Observation:

  • Seal the test tube to prevent evaporation and contamination.

  • Allow the setup to stand undisturbed at room temperature.

  • Bluish Copper(II) tartrate crystals should start to appear within a day or so, with growth continuing for several weeks.[2]

Visualizations

Caption: Workflow for Copper(II) tartrate crystallization via the single diffusion gel method.

Caption: Key factors influencing the morphology of Copper(II) tartrate crystals.

References

• 1. physicsjournal.in [physicsjournal.in]
• 2. bjp-bg.com [bjp-bg.com]
• 3. wjarr.com [wjarr.com]
• 4. researchgate.net [researchgate.net]
• 5. wjarr.com [wjarr.com]
• 6. physicsjournal.in [physicsjournal.in]

pH and reactant concentration effects on copper tartrate precipitation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with copper tartrate precipitation.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors influencing copper tartrate precipitation?

The precipitation of copper tartrate is mainly governed by three factors:

• pH of the solution: The solubility of copper tartrate is highly dependent on pH. In acidic conditions (pH 1-4), various soluble copper-tartrate complexes can form.[1] In highly alkaline environments, the formation of the soluble complex [Cu(OH)₂(C₄H₄O₆)]²⁻ is favored, preventing the precipitation of copper hydroxide.[2]

• Concentration of Reactants: High concentrations of copper (II) ions and tartrate ions can lead to supersaturation of the solution, which drives the formation of a precipitate.[3]

• Temperature: Temperature affects the solubility of copper tartrate. Generally, solubility increases with temperature, so precipitation is more likely to occur at lower temperatures.[4]

Q2: At what pH is copper tartrate precipitation most likely to occur?

While the exact pH for maximum precipitation can vary with reactant concentrations, precipitation of copper compounds generally occurs in the neutral to slightly alkaline range. For instance, copper hydroxide precipitation is optimal around pH 8.1.[5] However, the presence of tartrate, a complexing agent, can shift this optimal pH. In acidic solutions (pH 1-4), the formation of various soluble copper-tartrate complexes can reduce precipitation.[1] Conversely, in strongly alkaline solutions (e.g., pH 12), tartrate can form soluble complexes with copper, also inhibiting precipitation.[6]

Q3: How does the ratio of copper to tartrate affect precipitation?

The molar ratio of copper to tartrate is crucial in determining the species present in the solution and thus the extent of precipitation. An excess of tartrate can lead to the formation of soluble copper-tartrate complexes, thereby reducing the amount of free copper (II) ions available to form a precipitate.[7] Job's plot analysis has shown the existence of complexes such as [Cu(TA)] and [Cu(TA)₂]²⁻, indicating that different stoichiometries can exist in solution.[2]

Q4: Can I redissolve copper tartrate precipitate once it has formed?

Yes, it is possible to redissolve copper tartrate precipitate. Adjusting the pH of the solution is an effective method. Decreasing the pH to the acidic range (pH 1-4) or increasing it to a strongly alkaline range (pH > 10) can promote the formation of soluble copper-tartrate complexes, leading to the dissolution of the precipitate.[1][2]

Troubleshooting Guides

Issue 1: No precipitate forms when one is expected.

Possible Cause	Troubleshooting Steps
Incorrect pH	Measure the pH of the solution. Adjust the pH to a range where copper tartrate is less soluble (typically neutral to slightly alkaline). Avoid highly acidic or highly alkaline conditions where soluble complexes form.[1][2]
Low Reactant Concentrations	The concentrations of copper (II) and tartrate ions may be below the solubility product of copper tartrate. Increase the concentration of one or both reactants.
High Temperature	The solubility of copper tartrate may be too high at the current temperature.[4] Try cooling the solution in an ice bath to induce precipitation.
Excess Tartrate	An excess of the tartrate ligand can favor the formation of soluble copper-tartrate complexes.[7] Perform a series of small-scale experiments with varying copper-to-tartrate ratios to find the optimal stoichiometry for precipitation.

Issue 2: Precipitate is not the expected color or morphology.

Possible Cause	Troubleshooting Steps
Incorrect Copper Oxidation State	The typical blue or green color of copper (II) complexes can change if copper is reduced to copper (I). Ensure your reaction conditions are not reducing. Use high-purity starting materials.
Co-precipitation of Impurities	Unwanted ions or byproducts may be precipitating alongside the copper tartrate. Use high-purity reagents and deionized water. Consider purifying the starting materials if necessary.
Rapid Precipitation	Very fast precipitation can lead to the formation of amorphous or poorly crystalline material instead of well-defined crystals. To improve crystallinity, reduce the reactant concentrations, slow down the rate of mixing, or add the precipitating agent at a higher temperature and then cool the solution slowly.

Data Presentation

Table 1: Effect of Tartrate Concentration on Copper Dissolution (Inverse of Precipitation) at High pH

This table summarizes the percentage of copper that remains dissolved (and therefore not precipitated) in a highly alkaline solution (NaOH 3.5 mol dm⁻³) at different tartrate concentrations. The data is adapted from a study on copper extraction from ores.[6]

Tartrate Concentration (mol dm⁻³)	Copper Dissolved (%)
0.43	~45
0.53	~52
0.64	~58
0.74	62

Table 2: General Effect of pH on Copper Precipitation

This table provides a qualitative overview of the expected behavior of copper precipitation in the presence of tartrate at different pH ranges.

pH Range	Expected Behavior	Predominant Species
Acidic (1-4)	Low to no precipitation	Soluble Cu-Tartrate complexes (e.g., [Cu(C₄H₄O₆)])[1]
Neutral (~7)	Precipitation likely to occur	Solid CuC₄H₄O₆
Slightly Alkaline (8-10)	Optimal range for copper hydroxide precipitation, but tartrate complexation competes.[5]	Solid Cu(OH)₂ and CuC₄H₄O₆, soluble complexes
Strongly Alkaline (>11)	Low to no precipitation	Soluble [Cu(OH)₂(C₄H₄O₆)]²⁻ complex[2]

Experimental Protocols

Protocol 1: Preparation of a Saturated Copper (II) Tartrate Solution and Induction of Precipitation

This protocol is adapted from a method to determine the solubility product constant of copper (II) tartrate and can be used to observe precipitation under controlled conditions.[7][8]

Materials:

• 0.100 M Copper (II) sulfate (CuSO₄) solution

• 0.100 M Sodium tartrate (Na₂C₄H₄O₆) solution

• Distilled water

• Volumetric flasks (10 mL)

• Pipettes

• Centrifuge and centrifuge tubes

• pH meter

Procedure:

• To a 10.00 mL volumetric flask, add 4.0 mL of 0.100 M copper (II) sulfate solution and 5.0 mL of 0.100 M sodium tartrate solution.

• Dilute the mixture to the 10.00 mL mark with distilled water and mix thoroughly.

• Allow the solution to stand for at least 15 minutes. A pale blue precipitate of copper (II) tartrate should form.

• To isolate the precipitate, transfer the solution to a centrifuge tube and centrifuge to pellet the solid.

• The supernatant will be a saturated solution of copper (II) tartrate at the resulting pH. The precipitate can be washed and dried for further analysis.

Protocol 2: pH-Controlled Precipitation of Copper Compounds

This protocol provides a general framework for investigating the effect of pH on copper precipitation.

Materials:

• Copper (II) salt solution (e.g., 0.1 M CuSO₄)

• Tartrate solution (e.g., 0.1 M Na₂C₄H₄O₆)

• 0.1 M Sodium hydroxide (NaOH) solution

• 0.1 M Sulfuric acid (H₂SO₄) solution

• Beakers

• Stir plate and stir bar

• pH meter

Procedure:

• In a beaker, mix equal volumes of the copper (II) salt solution and the tartrate solution while stirring.

• Measure the initial pH of the mixture.

• Slowly add 0.1 M NaOH dropwise to increase the pH in increments (e.g., by 0.5 pH units). After each addition, allow the solution to equilibrate and record the pH and any visual observations of precipitation.

• Continue this process until a desired alkaline pH is reached.

• To observe the effect of acidic pH, start with a fresh mixture and slowly add 0.1 M H₂SO₄ dropwise, again recording pH and observations.

• The amount of precipitate at each pH can be quantified by filtering, drying, and weighing the solid.

Mandatory Visualization

Caption: Troubleshooting workflow for copper tartrate precipitation experiments.

References

• 1. osti.gov [osti.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. Precipitation By pH - Water Specialists Environmental Technologies [waterspecialists.biz]
• 6. mdpi.com [mdpi.com]
• 7. more.juniata.edu [more.juniata.edu]
• 8. digitalcommons.imsa.edu [digitalcommons.imsa.edu]

Technical Support Center: Managing the Thermal Decomposition of Copper Tartrate for Material Synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing the thermal decomposition of copper tartrate for the synthesis of copper-based materials. This resource offers troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to address common challenges encountered during the experimental process.

Frequently Asked Questions (FAQs)

Q1: What are the expected decomposition products of copper tartrate under different atmospheric conditions?

A1: The thermal decomposition of copper tartrate is highly sensitive to the atmospheric conditions. In an air or oxygen-rich atmosphere, the primary end product is copper(II) oxide (CuO).[1] Under an inert atmosphere (e.g., nitrogen or argon), the decomposition can yield a mixture of copper(I) oxide (Cu₂O), metallic copper (Cu), and carbonaceous species. The exact composition will depend on the temperature and heating rate.

Q2: At what temperature does copper tartrate begin to decompose?

A2: The decomposition of copper tartrate typically occurs in multiple stages. Hydrated copper tartrate first loses its water of crystallization at temperatures around 85-111°C.[1][2] The anhydrous form then undergoes a more significant decomposition at approximately 232°C, leading to the formation of copper oxides.[1]

Q3: What is the role of the tartrate ligand in the synthesis of copper-based nanomaterials?

A3: The tartrate ligand acts as a template and a fuel during the decomposition process. Its combustion releases energy that facilitates the formation of the final copper-based material. The structure of the tartrate complex influences the morphology and properties of the resulting nanoparticles.

Q4: Can the particle size and morphology of the final product be controlled?

A4: Yes, the particle size and morphology are influenced by several factors, including the heating rate, decomposition temperature, reaction atmosphere, and the presence of any capping agents or surfactants. Slower heating rates and lower decomposition temperatures generally favor the formation of smaller, more uniform nanoparticles.

Q5: What analytical techniques are essential for characterizing the products of copper tartrate decomposition?

A5: Key analytical techniques include:

• Thermogravimetric Analysis (TGA): To determine the decomposition temperatures and mass loss at each stage.[3]

• Differential Scanning Calorimetry (DSC): To identify endothermic and exothermic transitions during decomposition.

• X-ray Diffraction (XRD): To identify the crystalline phases of the final products (e.g., CuO, Cu₂O, Cu).

• Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM): To visualize the morphology and size of the synthesized particles.

• Fourier-Transform Infrared Spectroscopy (FTIR): To identify functional groups present in the precursor and any residual organic species in the product.[1]

Troubleshooting Guides

Issue 1: The final product is a mixture of different copper oxides (CuO, Cu₂O) and/or metallic copper.

Potential Cause	Troubleshooting Step	Expected Outcome
Inconsistent atmosphere	Ensure a continuous and stable flow of the desired gas (air for CuO, inert gas for Cu/Cu₂O) throughout the furnace. Check for any leaks in the system.	A single, pure phase of the desired copper oxide or metallic copper.
Fluctuating temperature	Calibrate the furnace and use a reliable temperature controller. Ensure the sample is placed in a zone with uniform temperature.	Consistent and reproducible product phases.
Heating rate is too fast	Reduce the heating rate to allow for complete reaction at each stage of decomposition. A slower rate provides better control over the final product composition.	Improved phase purity of the synthesized material.

Issue 2: The synthesized nanoparticles are aggregated and have a wide size distribution.

Potential Cause	Troubleshooting Step	Expected Outcome
High concentration of precursor	Decrease the amount of copper tartrate precursor used in the synthesis. Lower concentrations can lead to more controlled nucleation and growth.[4]	Smaller, more monodisperse nanoparticles.
Absence of a capping agent	Introduce a suitable capping agent or surfactant into the precursor mixture to prevent particle agglomeration during synthesis.	Well-dispersed nanoparticles with a narrow size distribution.
Rapid heating rate	Employ a slower heating rate to promote uniform nucleation and controlled particle growth.	Improved control over particle size and reduced aggregation.

Issue 3: The final product contains residual carbon impurities.

Potential Cause	Troubleshooting Step	Expected Outcome
Incomplete combustion of the tartrate ligand	Increase the calcination temperature or duration to ensure complete removal of organic residues.	A final product with high purity and no carbon contamination.
Insufficient oxygen in the atmosphere (for CuO synthesis)	Increase the flow rate of air or oxygen into the furnace to facilitate complete oxidation of the carbonaceous byproducts.	Complete combustion of the tartrate ligand, resulting in a carbon-free product.

Quantitative Data Summary

The following tables summarize key quantitative data obtained from the thermal analysis of copper tartrate.

Table 1: Thermal Decomposition Stages of Copper Tartrate Hydrate in Air

Decomposition Stage	Temperature Range (°C)	Mass Loss (%)	Associated Process	Reference
Dehydration	40 - 111	~20	Loss of water of crystallization	[1][5]
Decomposition	220 - 275	~52	Decomposition of anhydrous tartrate to form CuO	[1][5]

Table 2: Influence of Synthesis Parameters on Copper Oxide Nanoparticle Size

Parameter	Condition	Resulting Particle Size (nm)	Reference
Applied Voltage (Electrochemical Synthesis)	5 V	1.79 ± 0.41	[6]
Applied Voltage (Electrochemical Synthesis)	15 V	Larger than at 5V	[6]
Applied Voltage (Electrochemical Synthesis)	20 V	Larger than at 15V	[6]
Synthesis Temperature (Sonochemical)	Not specified	24.38 - 27.62	[7]

Experimental Protocols

Protocol 1: Synthesis of Copper(II) Oxide (CuO) Nanoparticles

• Precursor Preparation: Accurately weigh 1.0 g of copper tartrate hydrate into a ceramic crucible.

• Furnace Setup: Place the crucible in the center of a tube furnace.

• Atmosphere Control: Purge the furnace with a continuous flow of dry air at a rate of 100 mL/min.

• Thermal Decomposition: Heat the sample from room temperature to 400°C at a heating rate of 10°C/min.

• Calcination: Hold the temperature at 400°C for 2 hours to ensure complete decomposition and removal of any carbonaceous residue.

• Cooling and Collection: Allow the furnace to cool down to room temperature naturally. The resulting black powder is CuO.

Protocol 2: Thermogravimetric Analysis (TGA) of Copper Tartrate

• Sample Preparation: Place 5-10 mg of copper tartrate hydrate into a TGA sample pan.

• Instrument Setup: Place the sample pan in the TGA instrument.

• Atmosphere: Use a controlled atmosphere, typically nitrogen or air, with a flow rate of 50 mL/min.

• Heating Program: Heat the sample from ambient temperature to 800°C at a constant heating rate of 10°C/min.

• Data Analysis: Record the mass loss as a function of temperature to determine the decomposition profile.

Visualizations

Caption: A generalized workflow for the synthesis of materials via thermal decomposition of copper tartrate.

Caption: A logical troubleshooting workflow for common issues in copper tartrate thermal decomposition.

References

• 1. KCG - Portal of Journals [kcgjournal.org]
• 2. researchgate.net [researchgate.net]
• 3. aurigaresearch.com [aurigaresearch.com]
• 4. researchgate.net [researchgate.net]
• 5. services.kfu.edu.sa [services.kfu.edu.sa]
• 6. chalcogen.ro [chalcogen.ro]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Stability of the Copper-Tartrate Complex in Alkaline Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the preparation and stabilization of the copper-tartrate complex in alkaline solutions. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to assist in your laboratory work.

Troubleshooting Guides

This section addresses common issues encountered during experiments involving the copper-tartrate complex in alkaline solutions.

Issue 1: A precipitate forms immediately upon mixing copper sulfate and alkaline tartrate solutions.

• Possible Cause 1: Insufficient Tartrate Concentration.

  • Explanation: Tartrate acts as a chelating agent, keeping copper(II) ions in solution in an alkaline environment. If the tartrate concentration is too low, copper(II) hydroxide, which is insoluble, will precipitate.[1] An excess of the tartrate ion is necessary to ensure all copper(II) ions are complexed.[2]

  • Solution: Increase the molar ratio of tartrate to copper. A common starting point is a tartrate-to-copper ratio of at least 2:1.

• Possible Cause 2: Localized High pH.

  • Explanation: Adding a concentrated alkaline solution to the copper solution can create localized areas of very high pH, causing the precipitation of copper(II) hydroxide before the tartrate has a chance to form a stable complex.

  • Solution: Add the alkaline solution (e.g., NaOH or KOH) slowly and with vigorous stirring to ensure it is well-dispersed.[3] It is often preferable to prepare the alkaline tartrate solution first and then slowly add the copper sulfate solution to it.

Issue 2: The blue copper-tartrate solution becomes cloudy or forms a precipitate over time.

• Possible Cause 1: Instability of the Complex.

  • Explanation: The copper-tartrate complex, especially in strongly alkaline solutions like Fehling's solution, is not thermodynamically stable and will slowly decompose to form copper(I) oxide or copper(II) hydroxide.[1][4][5] This is why Fehling's solutions A (copper sulfate) and B (alkaline tartrate) are stored separately and mixed just before use.[4]

  • Solution: Prepare the copper-tartrate solution fresh for each experiment. If a stock solution is required, it should be stored at a cool temperature and its stability should be monitored. For applications like Fehling's test, always mix the A and B solutions immediately before use.[1]

• Possible Cause 2: Temperature Fluctuations.

  • Explanation: The stability of the copper-tartrate complex can be temperature-dependent. Increased temperatures can accelerate the degradation of the complex.[6] Conversely, if the solution is saturated, a decrease in temperature can lead to the precipitation of copper tartrate itself.

  • Solution: Maintain a constant and controlled temperature for your experiments and for the storage of any stock solutions. Avoid excessive heating unless required by the experimental protocol.

Issue 3: Inconsistent or unexpected results in colorimetric assays (e.g., Fehling's test).

• Possible Cause 1: Degradation of the Reagent.

  • Explanation: As mentioned, the pre-mixed copper-tartrate reagent is unstable. If an older, pre-mixed solution is used, it may have already partially decomposed, leading to weaker or inconsistent results.

  • Solution: Always use freshly prepared Fehling's solution by mixing equal volumes of Fehling's A and Fehling's B.[1]

• Possible Cause 2: Incorrect pH of the reaction mixture.

  • Explanation: The reaction in Fehling's test requires an alkaline environment. If the sample being tested is acidic, it can neutralize the alkali in the Fehling's solution, inhibiting the reaction.[1]

  • Solution: Ensure the final reaction mixture is sufficiently alkaline. If necessary, adjust the pH of the sample before adding it to the Fehling's solution.

• Possible Cause 3: Presence of Interfering Substances.

  • Explanation: Other compounds in your sample may interfere with the reaction. For example, other reducing agents can give a false positive, while substances that complex with copper more strongly than tartrate could inhibit the reaction.

  • Solution: Analyze the composition of your sample for potential interfering substances. If necessary, perform a purification or separation step prior to the assay.

Frequently Asked Questions (FAQs)

Q1: Why is an alkaline pH necessary for the formation of the copper-tartrate complex?

A1: In an alkaline medium, the hydroxyl groups of the tartrate molecule are deprotonated, which enhances its ability to act as a chelating ligand for the copper(II) ion. This chelation is what keeps the copper in solution, preventing the precipitation of insoluble copper(II) hydroxide, which would otherwise readily form at high pH.[7]

Q2: What is the optimal pH range for the stability of the copper-tartrate complex?

A2: While an alkaline pH is required, the optimal range depends on the specific application. For many applications, a pH range of 9 to 12 is effective. However, it's a balance; while higher pH facilitates the deprotonation of tartrate and complex formation, it also increases the driving force for the precipitation of copper(II) hydroxide. Therefore, a sufficient excess of tartrate is crucial at higher pH values.

Q3: How does the ratio of tartrate to copper affect the stability of the complex?

A3: A higher tartrate-to-copper molar ratio generally leads to a more stable solution. An excess of tartrate ions shifts the equilibrium towards the formation of the soluble copper-tartrate complex, in accordance with Le Chatelier's principle. This helps to prevent the precipitation of copper hydroxide.

Q4: Can the copper-tartrate solution be stored? If so, for how long?

A4: The stability of a prepared copper-tartrate solution is limited. For applications requiring high precision, such as quantitative analysis, it is always recommended to prepare the solution fresh.[5] For less sensitive applications, a stock solution may be stable for a few days to a week if stored in a cool, dark place in a tightly sealed container. However, any signs of cloudiness or precipitation indicate degradation, and the solution should be discarded.

Q5: What are the chemical species of the copper-tartrate complex present in an alkaline solution?

A5: In an alkaline solution, several complex species can exist. One of the commonly cited forms is the [Cu(OH)2(C4H4O6)]2− anion.[7][8] The exact speciation can be complex and depends on the pH, the ratio of copper to tartrate, and the overall ionic strength of the solution.

Data Presentation

Table 1: Stability Constants of Copper(II)-Tartrate Complexes

Complex Species	Log Stability Constant (log β)	Temperature (°C)	Ionic Strength (M)	Reference
[Cu(C₄H₄O₆)]	3.03	25	0.3 (NaNO₃)	[9]
Anionic Complex	19.14 (log K_f)	25	Not Specified	[8]

Note: The significant difference in the reported stability constants may be due to the formation of different complex species under varying experimental conditions. The higher value likely corresponds to a more stable, higher-order complex formed in a significant excess of tartrate and/or at a specific alkaline pH.

Table 2: Effect of Tartrate Concentration on Copper Extraction in an Alkaline Medium

Tartrate Concentration (g/L)	Tartrate Concentration (mol/dm³)	Copper Extraction (%)
80	0.43	~45
100	0.53	~52
120	0.64	~58
140	0.74	62

Data adapted from a study on copper extraction from oxidized ore using an alkaline solution of NaOH (3.5 mol/dm³) at pH 12.[8] This demonstrates the enhanced solubility and stability of the copper-tartrate complex with increasing tartrate concentration.

Experimental Protocols

Protocol 1: Preparation of a Stable Alkaline Copper-Tartrate Stock Solution

This protocol describes the preparation of a stable alkaline solution of the copper-tartrate complex, suitable for various applications.

• Preparation of Solution A (Copper Sulfate):

  • Accurately weigh 3.465 g of copper(II) sulfate pentahydrate (CuSO₄·5H₂O).

  • Dissolve it in distilled water in a 100 mL volumetric flask.

  • Make up the volume to 100 mL with distilled water and mix thoroughly.

• Preparation of Solution B (Alkaline Tartrate):

  • Accurately weigh 17.3 g of potassium sodium tartrate tetrahydrate (Rochelle salt) and 5.0 g of sodium hydroxide (NaOH).

  • Carefully dissolve the sodium hydroxide in approximately 50 mL of distilled water in a beaker (Note: this is an exothermic reaction).

  • Once the NaOH solution has cooled, add the potassium sodium tartrate and stir until fully dissolved.

  • Transfer the solution to a 100 mL volumetric flask and make up the volume to 100 mL with distilled water. Mix thoroughly.

• Preparation of the Final Copper-Tartrate Solution:

  • To prepare the final working solution, slowly add a specific volume of Solution A to an equal volume of Solution B while stirring continuously. For example, mix 50 mL of Solution A with 50 mL of Solution B.

  • This final solution should be used fresh.

Protocol 2: Spectrophotometric Analysis of the Copper-Tartrate Complex

This protocol outlines the steps for determining the concentration of the copper-tartrate complex using a spectrophotometer.

• Instrument Setup:

  • Turn on the spectrophotometer and allow it to warm up for at least 15 minutes.

  • Set the wavelength to the maximum absorbance (λ_max) of the copper-tartrate complex, which is typically around 660 nm.[8]

• Preparation of a Blank Solution:

  • Prepare a blank solution containing all the components of your solvent system except for the copper. For example, if your complex is in an alkaline tartrate solution, your blank would be an alkaline tartrate solution of the same concentration.

• Calibration of the Spectrophotometer:

  • Fill a cuvette with the blank solution and place it in the spectrophotometer.

  • Zero the absorbance of the instrument using the blank.

• Measurement of the Sample:

  • Rinse a clean cuvette with a small amount of your copper-tartrate sample solution and then fill the cuvette with the sample.

  • Place the sample cuvette in the spectrophotometer and record the absorbance reading.

• Quantitative Analysis (Optional):

  • To determine the concentration of an unknown sample, you will first need to create a calibration curve.

  • Prepare a series of standard solutions of the copper-tartrate complex with known concentrations.

  • Measure the absorbance of each standard solution as described above.

  • Plot a graph of absorbance versus concentration. This should yield a linear relationship according to the Beer-Lambert law.

  • The concentration of your unknown sample can then be determined by measuring its absorbance and interpolating the concentration from the calibration curve.

Visualizations

Caption: Chemical equilibrium of the copper-tartrate complex in an alkaline solution.

Caption: Troubleshooting flowchart for precipitation issues.

Caption: General experimental workflow for preparing and using the copper-tartrate complex.

References

• 1. Fehling's Test Procedure [unacademy.com]
• 2. cdn.juniata.edu [cdn.juniata.edu]
• 3. 5 Ways to Make Fehling’s Test A More Approachable Topic to Students [labster.com]
• 4. researchgate.net [researchgate.net]
• 5. Combined Equilibria [chemed.chem.purdue.edu]
• 6. Characteristics of the Thermal Degradation of Glucose and Maltose Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. osti.gov [osti.gov]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]

Technical Support Center: Refinement of Single Diffusion Technique for Copper Tartrate Crystal Growth

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to troubleshooting and refining the single diffusion technique for growing high-quality copper tartrate crystals.

Frequently Asked Questions (FAQs)

Q1: What is the single diffusion technique for crystal growth?

The single diffusion technique is a method used to grow crystals of sparingly soluble substances at ambient temperatures.[1] It involves creating a gel medium, typically silica gel, in a test tube. One reactant is incorporated into the gel, and a solution of the second reactant is carefully poured on top. The second reactant then slowly diffuses into the gel, reacting with the first to form the desired crystals.[1][2] This method is cost-effective and avoids the high temperatures that can decompose thermally sensitive compounds like copper tartrate.[3][4]

Q2: Why is a gel medium used for growing copper tartrate crystals?

A gel medium, such as silica gel, is used for several reasons:

• It provides a three-dimensional framework that controls the diffusion of reactants, leading to a slower and more controlled crystal growth process.[1]

• It prevents turbulence and rapid mixing of the reactants, which would lead to rapid precipitation and the formation of small, poorly defined crystals.[1]

• The gel is chemically inert and does not interfere with the crystallization reaction.[1]

• It allows for the growth of crystals of sparingly soluble compounds like copper tartrate at room temperature.[3][4]

Q3: What are the key parameters influencing the quality of copper tartrate crystals grown by this method?

The quality of copper tartrate crystals is influenced by several parameters, including:

• pH of the gel: The pH affects the gelation time and the stability of the gel matrix.[3]

• Gel density (specific gravity): The density of the gel influences the diffusion rate of the reactants.[3]

• Concentration of reactants: The concentrations of the inner reactant (in the gel) and the outer reactant (in the supernatant) affect the nucleation density and the size of the crystals.[1][3]

• Gel aging: The time the gel is allowed to set before adding the supernatant can impact the pore size of the gel and the nucleation rate.[1][3]

• Temperature: Ambient temperature fluctuations can affect the solubility of the reactants and the rate of diffusion.[3]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
No crystal growth or very slow growth	- Incorrect pH of the gel, hindering the reaction. - Gel density is too high, preventing diffusion of the outer reactant. - Low concentration of reactants. - Gel pores have shrunk due to excessive aging.	- Adjust the pH of the gel to an optimal value, typically around 4.0-5.0.[2][5][6] - Prepare a gel with a lower specific gravity, in the range of 1.03 to 1.06 g/cm³.[7] - Increase the concentration of one or both reactants. A common starting concentration is 1 M for both.[1][2] - Reduce the gel aging time. An aging period of a few days is often sufficient.[2]
Formation of many small crystals (high nucleation density)	- High concentration of reactants leading to rapid precipitation. - Gel density is too low, allowing for rapid diffusion. - Insufficient gel aging, resulting in larger pore sizes.	- Decrease the concentration of the reactants to slow down the reaction rate.[3] - Increase the gel density to slow the diffusion of the outer reactant.[3] - Increase the gel aging time to reduce the pore size of the gel matrix.[1][3]
Poor quality or ill-defined crystals	- Unstable gel due to incorrect pH. - High reactant concentrations leading to rapid, uncontrolled growth. - Fluctuations in ambient temperature.	- Optimize the pH of the gel for stability; a pH of around 4.4 has been found to be ideal in some studies.[3] - Use lower concentrations of reactants to promote slower, more orderly crystal growth.[3] - Maintain a stable ambient temperature during the crystal growth period.
Crystals are opaque or have inclusions	- Rapid crystal growth trapping impurities or solvent within the crystal lattice.	- Slow down the crystal growth rate by adjusting the parameters mentioned above (lower reactant concentrations, higher gel density, optimized pH).
Gel cracking or syneresis (water loss)	- Incorrect pH leading to an unstable gel structure. - Prolonged aging of the gel.	- Ensure the pH is within the optimal range for a stable gel. - Avoid excessively long gel aging times.[3]

Experimental Protocols

Preparation of Silica Gel and Single Diffusion Setup

This protocol describes the preparation of the silica gel medium and the setup for the single diffusion crystal growth of copper tartrate.

Materials:

• Sodium metasilicate (Na₂SiO₃·9H₂O)

• Tartaric acid (C₄H₆O₆)

• Copper(II) chloride (CuCl₂·2H₂O)

• Deionized water

• Test tubes (e.g., 25 mm diameter, 150 mm length)

• Beakers, graduated cylinders, and pipettes

• pH meter

• Parafilm or cotton plugs

Procedure:

• Prepare the Reactant Solutions:

  • Prepare a 1 M solution of sodium metasilicate in deionized water.

  • Prepare a 1 M solution of tartaric acid in deionized water.

  • Prepare a 1 M solution of copper(II) chloride in deionized water.

• Prepare the Silica Gel:

  • In a clean test tube, add a specific volume of the 1 M sodium metasilicate solution.

  • Slowly add the 1 M tartaric acid solution to the sodium metasilicate solution while stirring gently to avoid premature gelation.

  • Adjust the amount of tartaric acid to achieve the desired pH of the gel (e.g., between 4.0 and 5.0).[2][5][6]

  • Allow the mixture to stand undisturbed until a firm gel is formed. This may take one to several days.

• Age the Gel:

  • Once the gel has set, seal the test tube with a cotton plug or parafilm and allow it to age for a predetermined period (e.g., 1-4 days).[2]

• Add the Supernatant Solution:

  • After the aging period, carefully pour the 1 M copper(II) chloride solution on top of the gel, minimizing disturbance to the gel surface.

• Incubation:

  • Seal the test tube again and place it in a location with a stable temperature, free from vibrations.

  • Observe the test tube periodically for the formation and growth of crystals. Crystal growth may be visible within a day and can continue for several weeks.[1][2]

Quantitative Data Summary

The following tables summarize the optimal conditions for the growth of copper tartrate crystals as reported in various studies.

Table 1: Optimal Growth Parameters for Copper Tartrate Crystals

Parameter	Optimal Value/Range	Reference(s)
pH of Gel	4.0 - 5.0	[2][5][6]
Specific Gravity of Gel	1.03 - 1.06 g/cm³	[7]
Concentration of Reactants	1 M (typical)	[1][2]
Gel Aging Period	1 - 4 days	[2]

Visualizations

Caption: Experimental workflow for copper tartrate crystal growth.

Caption: Troubleshooting decision tree for common issues.

References

• 1. wjarr.com [wjarr.com]
• 2. bjp-bg.com [bjp-bg.com]
• 3. physicsjournal.in [physicsjournal.in]
• 4. physicsjournal.in [physicsjournal.in]
• 5. wjaets.com [wjaets.com]
• 6. jmaterenvironsci.com [jmaterenvironsci.com]
• 7. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of Copper(II) Tartrate and Copper(II) Citrate Complexes: A Guide for Researchers

For researchers, scientists, and professionals in drug development, understanding the nuanced differences between metal-ligand complexes is paramount for informed application. This guide provides a comparative analysis of Copper(II) tartrate and Copper(II) citrate complexes, focusing on their chemical properties, synthesis, and stability, supported by available experimental data.

This document delves into the synthesis protocols, quantitative data on stability and solubility, and analytical characterization of these two widely utilized copper(II) complexes. While a direct comparative study under identical conditions is not extensively available in the published literature, this guide collates and presents key data to facilitate a comprehensive understanding.

Chemical and Physical Properties: A Comparative Overview

Copper(II) tartrate and Copper(II) citrate are both coordination complexes where the copper(II) ion is chelated by the respective carboxylate ligands, tartaric acid and citric acid. These ligands, being polyhydroxy carboxylic acids, can form stable complexes with copper(II) ions.

Property	Copper(II) Tartrate	Copper(II) Citrate
Appearance	Green to blue odorless powder.[1]	Blue-green solid.[2]
Common Hydration State	Trihydrate	Hemipentahydrate
Water Solubility	Slightly soluble in water; solubility is influenced by pH and temperature.[3]	Slightly soluble in water; more soluble in dilute acids and aqueous ammonia.[2]

Quantitative Data Comparison

Directly comparable quantitative data for both complexes under identical experimental conditions is limited. The following tables summarize available data from various sources, and it is crucial to consider the specified conditions when interpreting these values.

Stability Constants

The stability of a metal complex in solution is a critical parameter for many applications. Potentiometric titration is a common method to determine these constants.

Complex	Log of Stability Constant (log β)	Experimental Conditions
Copper(II) Tartrate (1:2 complex)	5.11	Neutral conditions
Copper(II) Citrate (various species)	Varies significantly with pH and stoichiometry (e.g., binuclear complexes can form).[4]	25 °C, 0.1 M KNO₃ background.[4]

Note: The stability of Copper(II) citrate complexes is complex due to the tribasic nature of citric acid, leading to the formation of various protonated and polynuclear species in solution.

Solubility Product (Ksp)

The solubility product constant (Ksp) provides a measure of a substance's solubility in a given solvent.

Compound	Solubility Product Constant (Ksp)	Experimental Method
Copper(II) Tartrate	Can be determined spectrophotometrically by analyzing a saturated solution.[5][6]	Spectrophotometric analysis of saturated solution.[5][6]
Copper(II) Citrate	Data not readily available in a comparable format.	-

Experimental Protocols

Detailed methodologies are crucial for the reproducible synthesis and analysis of these complexes.

Synthesis of Copper(II) Tartrate Trihydrate

This protocol is based on the gel growth method, which allows for the formation of crystalline products.

Materials:

• Copper(II) chloride (CuCl₂)

• Tartaric acid (C₄H₆O₆)

• Sodium metasilicate (Na₂SiO₃·9H₂O)

• Deionized water

• Test tubes

Procedure:

• Prepare a 1 M solution of sodium metasilicate and a 1 M solution of tartaric acid in deionized water.

• In a test tube, mix the sodium metasilicate and tartaric acid solutions to form a silica gel. The pH of the gel should be adjusted to approximately 4.

• Allow the gel to set for a couple of days.

• Carefully pour a 1 M solution of Copper(II) chloride over the set gel.

• Seal the test tube and allow it to stand at room temperature.

• Crystals of Copper(II) tartrate will grow within the gel over several days to weeks.

• Once the crystal growth is complete, carefully extract the crystals from the gel and wash them with deionized water.

• Dry the crystals in a desiccator.

Synthesis of Copper(II) Citrate Hemipentahydrate

This protocol describes the precipitation method for synthesizing Copper(II) citrate.[3]

Materials:

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Trisodium citrate dihydrate (Na₃C₆H₅O₇·2H₂O)

• Deionized water

• Beakers

• Stirring rod

• Filtration apparatus (e.g., Büchner funnel and flask)

• Filter paper

Procedure:

• Prepare a hot solution of Copper(II) sulfate by dissolving a stoichiometric amount in deionized water with heating.

• Prepare a hot solution of trisodium citrate by dissolving a stoichiometric amount in deionized water with heating.

• Slowly add the hot trisodium citrate solution to the hot Copper(II) sulfate solution while stirring continuously.[2]

• A blue-green precipitate of Copper(II) citrate will form immediately.

• Allow the mixture to cool to room temperature and then cool further in an ice bath to maximize precipitation.

• Collect the precipitate by vacuum filtration using a Büchner funnel and filter paper.

• Wash the precipitate with cold deionized water to remove any soluble impurities.

• Dry the resulting solid in a desiccator or at a low temperature in an oven.

Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the logical flow of the synthesis and analysis processes.

Figure 1: Comparative workflow for the synthesis of Copper(II) tartrate and Copper(II) citrate.

Figure 2: General experimental workflow for the analysis of Copper(II) complexes.

Concluding Remarks

Both Copper(II) tartrate and Copper(II) citrate are valuable complexes with distinct characteristics. The choice between them will largely depend on the specific application, considering factors such as required solubility, pH of the medium, and desired complex stability. While this guide provides a foundational comparison based on available literature, it is recommended that researchers perform direct comparative studies under their specific experimental conditions for the most accurate and relevant data. The provided experimental protocols offer a starting point for the in-house synthesis and characterization of these important copper(II) complexes.

References

• 1. uv visible light absorption spectrum of copper complexes why are copper(I) compounds colourless spectra of hexaaquacopper(II) diaqatetraamminecopper(II) hexaamminecopper(II)complex ions Doc Brown's chemistry revision notes [docbrown.info]
• 2. digitalcommons.imsa.edu [digitalcommons.imsa.edu]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. researchgate.net [researchgate.net]
• 5. more.juniata.edu [more.juniata.edu]
• 6. datapdf.com [datapdf.com]

Unambiguous Structure Confirmation of Copper(II) Tartrate: A Comparative Guide to X-ray Diffraction and Spectroscopic Techniques

For researchers, scientists, and professionals in drug development, the precise determination of a molecule's three-dimensional structure is paramount. This guide provides a comprehensive comparison of X-ray Diffraction (XRD) with alternative analytical methods for the structural confirmation of Copper(II) tartrate, a metal-organic complex of significant interest. Experimental data and detailed protocols are presented to offer a practical resource for selecting the most appropriate analytical strategy.

X-ray Diffraction stands as the gold standard for the direct determination of crystal structures, providing unequivocal evidence of atomic connectivity, bond lengths, and angles. However, complementary techniques such as Fourier-Transform Infrared (FTIR) Spectroscopy, X-ray Photoelectron Spectroscopy (XPS), and Thermogravimetric Analysis (TGA) offer valuable insights into the chemical bonding, elemental composition, and thermal stability of the material, corroborating the crystallographic data.

Comparative Analysis of Analytical Techniques

The selection of an analytical technique for structural characterization depends on the specific information required, the nature of the sample, and the available instrumentation. While XRD provides a complete structural picture, spectroscopic and thermal methods offer crucial supporting evidence.

Technique	Information Obtained	Strengths	Limitations
Single-Crystal X-ray Diffraction (SC-XRD)	Precise 3D atomic arrangement, bond lengths, bond angles, crystal system, space group.	Unambiguous structure determination.	Requires high-quality single crystals of sufficient size.
Powder X-ray Diffraction (PXRD)	Crystal system, unit cell parameters, phase purity, crystallite size.	Applicable to polycrystalline materials; useful for quality control.	Does not provide a complete atomic structure; peak broadening can limit resolution.
Fourier-Transform Infrared (FTIR) Spectroscopy	Presence of functional groups (e.g., carboxylates, hydroxyls), coordination environment of ligands.	Fast, non-destructive, and sensitive to changes in chemical bonding.	Provides indirect structural information; interpretation can be complex.
X-ray Photoelectron Spectroscopy (XPS)	Elemental composition, oxidation state of elements (e.g., Cu(II)).	Surface-sensitive, provides information on chemical environment.	Provides elemental and oxidation state information, not direct structural data.
Thermogravimetric Analysis (TGA)	Thermal stability, presence of solvent molecules (e.g., water of hydration).	Quantitative analysis of thermal decomposition and composition.	Does not provide direct structural information.

Experimental Data Summary

The following table summarizes typical quantitative data obtained from the analysis of a hydrated Copper(II) tartrate complex.

Analytical Technique	Parameter	Typical Value for Copper(II) Tartrate Hydrate
Single-Crystal XRD	Crystal System	Orthorhombic[1][2][3]
Space Group	P2₁2₁2₁[3]
Unit Cell Parameters	a = 8.67 Å, b = 11.77 Å, c = 9.21 Å[1]
Powder XRD	2θ Peaks (Cu Kα)	Major peaks at specific angles corresponding to the crystal structure.
FTIR	Asymmetric COO⁻ Stretch	~1600-1650 cm⁻¹
Symmetric COO⁻ Stretch	~1350-1450 cm⁻¹
O-H Stretch (water)	Broad peak around 3200-3500 cm⁻¹
XPS	Cu 2p₃/₂ Binding Energy	~934-936 eV (indicative of Cu(II))[2]
Cu 2p Satellite Peaks	Present, confirming Cu(II) oxidation state[2]
TGA	Weight Loss (Dehydration)	Corresponds to the loss of water molecules upon heating.
Decomposition Temperature	Onset of decomposition of the tartrate ligand.

Experimental Protocols

Detailed methodologies for each of the key analytical techniques are provided below.

Single-Crystal X-ray Diffraction (SC-XRD)

• Crystal Selection and Mounting: A suitable single crystal of Copper(II) tartrate (typically 0.1-0.3 mm in each dimension) is selected under a microscope. The crystal is mounted on a goniometer head using a cryoprotectant (e.g., paratone-N oil) to prevent solvent loss and crystal degradation during data collection.

• Data Collection: The mounted crystal is placed in a stream of cold nitrogen gas (typically 100 K) on the diffractometer. A preliminary screening is performed to determine the crystal quality and unit cell parameters. A full sphere of diffraction data is then collected by rotating the crystal in the X-ray beam (e.g., Mo Kα or Cu Kα radiation) and recording the diffraction pattern on a detector (e.g., CCD or CMOS).

• Structure Solution and Refinement: The collected diffraction data is processed to yield a set of structure factors. The crystal structure is solved using direct methods or Patterson methods and then refined against the experimental data using least-squares methods. This process yields the final atomic coordinates, bond lengths, and angles.

Powder X-ray Diffraction (PXRD)

• Sample Preparation: A finely ground powder of the Copper(II) tartrate sample is packed into a sample holder. The surface of the powder should be flat and level with the holder.

• Data Collection: The sample holder is placed in the powder diffractometer. The instrument is configured to scan over a specific range of 2θ angles (e.g., 5-70°) using a monochromatic X-ray source (typically Cu Kα). The detector records the intensity of the diffracted X-rays at each 2θ angle.

• Data Analysis: The resulting diffractogram (a plot of intensity vs. 2θ) is analyzed to identify the positions and intensities of the diffraction peaks. These peaks can be compared to a database (e.g., the Powder Diffraction File) to confirm the phase of the material. The unit cell parameters can also be refined from the peak positions.

Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation: A small amount of the Copper(II) tartrate powder is mixed with dry potassium bromide (KBr) and pressed into a thin, transparent pellet. Alternatively, the spectrum can be recorded using an Attenuated Total Reflectance (ATR) accessory.

• Data Collection: The sample is placed in the FTIR spectrometer, and an infrared spectrum is recorded, typically in the range of 4000-400 cm⁻¹. A background spectrum of the empty sample compartment or the KBr pellet is also recorded and subtracted from the sample spectrum.

• Data Analysis: The positions and shapes of the absorption bands in the spectrum are analyzed to identify the functional groups present in the molecule. For Copper(II) tartrate, the characteristic stretching vibrations of the carboxylate groups and any coordinated or lattice water are of particular interest.

X-ray Photoelectron Spectroscopy (XPS)

• Sample Preparation: A small amount of the Copper(II) tartrate powder is mounted on a sample holder using double-sided adhesive tape. The sample is then introduced into the ultra-high vacuum chamber of the XPS instrument.

• Data Collection: The sample is irradiated with a monochromatic X-ray source (e.g., Al Kα). The kinetic energies of the emitted photoelectrons are measured by an electron energy analyzer. Survey scans are first performed to identify all the elements present on the surface. High-resolution scans of the specific elemental regions (e.g., Cu 2p, O 1s, C 1s) are then acquired.

• Data Analysis: The binding energies of the core-level electrons are determined from the high-resolution spectra. The binding energy of the Cu 2p peak, along with the presence and intensity of its satellite peaks, is used to confirm the +2 oxidation state of the copper ions.

Thermogravimetric Analysis (TGA)

• Sample Preparation: A small, accurately weighed amount of the Copper(II) tartrate sample (typically 5-10 mg) is placed in a tared TGA pan (e.g., alumina or platinum).

• Data Collection: The pan is placed in the TGA furnace. The sample is heated at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen or air). The weight of the sample is continuously monitored as a function of temperature.

• Data Analysis: The resulting TGA curve (a plot of weight vs. temperature) is analyzed to determine the temperatures at which weight loss occurs. For a hydrated salt like Copper(II) tartrate, the initial weight loss corresponds to the removal of water molecules, which can be quantified. Subsequent weight loss at higher temperatures corresponds to the decomposition of the tartrate ligand.

Visualizing the Workflow

The following diagrams illustrate the logical workflow for the primary and confirmatory analysis of Copper(II) tartrate.

Caption: Workflow for the structural determination of Copper(II) tartrate using X-ray diffraction.

Caption: Workflow illustrating the use of complementary spectroscopic and thermal analysis techniques.

References

• 1. X-ray Photoelectron Spectroscopy (XPS) Reference Pages: Advanced Analysis of Copper X-ray Photoelectron Spectra [xpsfitting.com]
• 2. researchgate.net [researchgate.net]
• 3. IR Infrared Absorption Bands of Carboxylate - 911Metallurgist [911metallurgist.com]

UV-Vis spectroscopic comparison of Cu-citrate and Cu-tartrate

A comparative analysis of the UV-Vis spectroscopic properties of copper(II)-citrate and copper(II)-tartrate complexes reveals distinct characteristics influenced by their respective ligands. This guide provides a detailed comparison, including experimental data and protocols, to assist researchers, scientists, and drug development professionals in understanding the spectrophotometric behavior of these two important copper complexes.

The key difference lies in the specific wavelength of maximum absorbance (λmax) and the influence of pH on the spectral properties. The citrate complex, in particular, exhibits a significant pH-dependent blue shift in its λmax.[1][2][3][4]

Comparative Spectroscopic Data

The UV-Vis absorption characteristics of Cu-citrate and Cu-tartrate complexes are summarized below. The λmax for Cu-citrate is highly sensitive to the pH of the solution, a factor that is critical during experimental design.

Complex	Wavelength of Maximum Absorbance (λmax)	Molar Absorptivity (ε)	Conditions / Remarks
Cu-citrate	~820 nm	Data not consistently reported	At acidic pH (e.g., 2.29)[1][4]
~760 nm	Data not consistently reported	At pH approaching and above 5.15[1][2][4]
Cu-tartrate	~675 nm	Data not consistently reported	In aqueous solution[5]

Note: Molar absorptivity values for these specific complexes are not consistently reported in the reviewed literature.

Discussion of Spectroscopic Differences

The UV-Vis spectra of both Cu-citrate and Cu-tartrate complexes are characterized by a broad absorption band in the visible region, which is attributed to d-d electronic transitions of the copper(II) ion.[3] The position of this band is sensitive to the coordination environment provided by the ligand.

For the Cu-citrate complex , the observed blue shift from approximately 820 nm to 760 nm as the pH increases from acidic to neutral is indicative of a change in the coordination sphere of the copper ion.[1][2][4] This shift is associated with the deprotonation of the citrate ligand and the formation of different complex species, including the dinuclear complex [Cu₂cit₂H₋₂]⁴⁻ at a pH greater than 5.[2][6]

The Cu-tartrate complex , a key component of Fehling's solution, also forms a stable complex with copper(II) ions, preventing the precipitation of copper(II) hydroxide in alkaline solutions.[7] Its UV-Vis spectrum shows a characteristic absorption maximum at around 675 nm.[5][8] The difference in λmax between the tartrate and citrate complexes reflects the different ligand field strengths and coordination geometries imposed by the tartrate and citrate anions.

Experimental Protocols

A generalized methodology for the UV-Vis spectroscopic analysis of Cu-citrate and Cu-tartrate complexes is provided below.

Objective:

To determine and compare the wavelength of maximum absorbance (λmax) of aqueous Cu-citrate and Cu-tartrate complexes.

Materials:

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Trisodium citrate or Citric Acid

• Sodium potassium tartrate (Rochelle's salt)

• Deionized water

• pH meter

• Dual-beam UV-Vis spectrophotometer

• Quartz or glass cuvettes (1 cm path length)

Procedure:

1. Solution Preparation:

• Copper(II) Stock Solution: Prepare a stock solution of known concentration (e.g., 0.1 M) by dissolving a precise mass of CuSO₄·5H₂O in deionized water.

• Ligand Solutions: Prepare stock solutions of the ligands (e.g., 0.1 M trisodium citrate and 0.1 M sodium potassium tartrate) in deionized water.

• Complex Formation (Cu-citrate):

  • Prepare a series of solutions by mixing the copper(II) stock solution and the citrate solution in a specific molar ratio (e.g., 1:1 or 1:2).[4]

  • Adjust the pH of each solution to desired values (e.g., ranging from pH 3 to 7) using dilute acid or base. Accurately measure and record the final pH.[2]

• Complex Formation (Cu-tartrate):

  • Prepare a solution by mixing the copper(II) stock solution and the tartrate solution in a specific molar ratio.

2. Data Acquisition:

• Set the UV-Vis spectrophotometer to scan a wavelength range, typically from 400 nm to 900 nm.[2]

• Use a reference cuvette containing the solvent (deionized water at the same pH as the sample) to zero the instrument.[2]

• Place the sample cuvette containing the copper complex solution into the spectrophotometer.

• Record the absorbance spectrum.

3. Data Analysis:

• From the recorded spectrum, identify the wavelength at which the maximum absorbance occurs (λmax).[2]

• For the Cu-citrate samples, plot the λmax as a function of pH to visualize the spectral shift.

Experimental Workflow Diagram

Caption: Experimental workflow for the .

References

• 1. semanticscholar.org [semanticscholar.org]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. setpublisher.com [setpublisher.com]
• 5. more.juniata.edu [more.juniata.edu]
• 6. researchgate.net [researchgate.net]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. researchgate.net [researchgate.net]

Copper Salts in Antimicrobial Applications: A Comparative Analysis of Copper Tartrate and Other Copper Compounds

For Researchers, Scientists, and Drug Development Professionals

The escalating threat of antimicrobial resistance has spurred a renewed interest in metal-based compounds as potential alternatives to conventional antibiotics. Among these, copper has long been recognized for its potent biocidal properties. This guide provides a comparative overview of the antimicrobial activity of copper tartrate against other common copper salts, such as copper sulfate, copper chloride, and copper oxide. The information presented herein is based on available experimental data from various scientific studies.

General Mechanism of Antimicrobial Action of Copper

Copper's antimicrobial efficacy stems from a multi-pronged attack on microbial cells, making the development of resistance more challenging for microorganisms. The primary mechanisms include:

• Cell Membrane Damage: Copper ions can interact with the microbial cell membrane, altering its integrity and causing leakage of essential cellular components.

• Generation of Reactive Oxygen Species (ROS): Copper ions can catalyze the formation of highly reactive oxygen species, such as hydroxyl radicals, through Fenton-like reactions. These ROS can induce oxidative stress, leading to damage of lipids, proteins, and nucleic acids.

• Protein Denaturation and Enzyme Inactivation: Copper ions can bind to sulfhydryl groups in amino acids, leading to the denaturation of critical enzymes and proteins, thereby disrupting essential metabolic pathways.

• DNA Degradation: The interaction of copper with microbial DNA, often mediated by ROS, can lead to strand cleavage and degradation of genetic material.

Data Presentation: Antimicrobial Efficacy of Copper Salts

Direct comparative studies on the antimicrobial activity of copper tartrate versus a wide array of other copper salts under identical experimental conditions are limited in publicly available literature. Therefore, the following tables summarize quantitative data from various independent studies. It is crucial to interpret this data with caution, as variations in experimental protocols (e.g., microbial strains, culture media, incubation conditions, and specific formulation of the copper salt) can significantly influence the results. This data is intended for informational purposes and does not represent a direct, equivalent comparison.

Minimum Inhibitory Concentration (MIC)

The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.

Copper Salt/Complex	Microorganism	MIC (µg/mL)	Source(s)
Copper Hydroxide Adipate Tartrate (CHAT)	Escherichia coli	~12.5-50	[1]
Staphylococcus aureus	~12.5-50	[1]
Copper Sulfate	Escherichia coli	1560	[2]
Staphylococcus aureus	625	[3]
Multidrug-Resistant Nosocomial Pathogens	100 - 800	[4]
Copper Chloride	Escherichia coli	Similar efficacy to CHAT	[1]
Copper(I) Oxide (Cu₂O) Nanoparticles	Saccharomyces cerevisiae	IC₅₀: 3.73	[5]
Copper Oxide (CuO) Nanoparticles	Streptococcus mutans	20	[6]
Candida albicans	20	[6]

Note: IC₅₀ (half-maximal inhibitory concentration) is the concentration of a substance that inhibits a biological process by 50%. While related to MIC, it is not a direct equivalent.

Zone of Inhibition

The zone of inhibition is a clear area around an antimicrobial agent on an agar plate where microbial growth is inhibited. The diameter of this zone is indicative of the antimicrobial's efficacy.

Copper Salt/Complex	Microorganism	Concentration	Zone of Inhibition (mm)	Source(s)
Copper(I) Oxide (Cu₂O) Nanoparticles	Escherichia coli	Not specified	26	[5]
Candida albicans	Not specified	23	[5]
Copper Oxide (CuO) Nanoparticles	Staphylococcus aureus	25 µL/mL	10	[7]
Staphylococcus aureus	125 µL/mL	19	[7]

Experimental Protocols

The following are generalized protocols for determining the antimicrobial efficacy of copper compounds. Specific parameters may vary between studies.

Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This method determines the lowest concentration of a substance that inhibits the visible growth of a microorganism in a liquid medium.

Materials:

• Test copper salt (e.g., copper tartrate, copper sulfate)

• Sterile Mueller-Hinton Broth (MHB) or other suitable growth medium

• Microbial culture in logarithmic growth phase

• Sterile 96-well microtiter plates

• Spectrophotometer

Procedure:

• Preparation of Copper Salt Solutions: A stock solution of the copper salt is prepared and serially diluted in MHB in the wells of a 96-well plate to achieve a range of concentrations.

• Inoculum Preparation: The microbial culture is adjusted to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

• Inoculation: Each well is inoculated with the standardized microbial suspension.

• Incubation: The plate is incubated at an appropriate temperature (e.g., 37°C for bacteria) for 18-24 hours.

• Reading Results: The MIC is determined as the lowest concentration of the copper salt in which no visible turbidity (microbial growth) is observed. This can be assessed visually or by measuring the optical density using a spectrophotometer.[8]

Zone of Inhibition by Agar Disc Diffusion

This method assesses the ability of an antimicrobial agent to inhibit microbial growth on an agar surface.

Materials:

• Test copper salt

• Sterile filter paper discs

• Mueller-Hinton Agar (MHA) plates

• Microbial culture in logarithmic growth phase

• Sterile swabs

Procedure:

• Inoculum Preparation: A standardized microbial suspension (e.g., 0.5 McFarland standard) is prepared.

• Plate Inoculation: A sterile swab is dipped into the inoculum and streaked evenly across the entire surface of an MHA plate.

• Disc Application: Sterile filter paper discs are impregnated with a known concentration of the copper salt solution and placed onto the inoculated agar surface.

• Incubation: The plates are incubated under appropriate conditions (e.g., 37°C for 18-24 hours).

• Measurement: The diameter of the clear zone of growth inhibition around each disc is measured in millimeters.[9][10]

Visualizations

Signaling Pathway: General Mechanism of Copper's Antimicrobial Action

References

• 1. copper chloride hydroxide: Topics by Science.gov [science.gov]
• 2. mdpi.com [mdpi.com]
• 3. nelsonlabs.com [nelsonlabs.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mdpi.com [mdpi.com]
• 7. applications.emro.who.int [applications.emro.who.int]
• 8. benchchem.com [benchchem.com]
• 9. microbe-investigations.com [microbe-investigations.com]
• 10. microchemlab.com [microchemlab.com]

A Comparative Guide to Spectrophotometric Methods for Copper(II) Determination

The accurate quantification of Copper(II) ions is critical across various scientific disciplines, including environmental monitoring, pharmaceutical analysis, and clinical diagnostics. Spectrophotometry offers a suite of accessible, rapid, and cost-effective methods for this purpose. These techniques rely on the formation of a colored complex between Cu(II) ions and a specific chromogenic reagent, where the intensity of the color, measured as absorbance, is directly proportional to the copper concentration.

This guide provides a comparative overview of several common spectrophotometric methods for Cu(II) determination. It outlines their key performance characteristics, details experimental protocols, and offers a visual workflow to aid researchers, scientists, and drug development professionals in selecting and implementing the most suitable method for their application.

Performance Comparison of Common Chromogenic Reagents

The choice of chromogenic reagent is paramount as it dictates the method's sensitivity, selectivity, and the specific experimental conditions required. The table below summarizes the quantitative performance data for several widely used reagents.

Reagent	λmax (nm)	Linear Range (µg/mL)	Molar Absorptivity (ε) (L·mol⁻¹·cm⁻¹)	Optimal pH	Key Interferences
Neocuproine	457[1]	1.0 - 10.0[2][3]	~8,000[1]	3 - 9[1]	Chromium, Tin, Cyanide, Sulfide[1]
Bathocuproine	484[4]	Up to 5.0[4]	Not specified	4 - 5[4]	EDTA, Cyanide, Al, Cd, Ca, Cr, Fe, Mg[4][5]
Cuprizone	605[6]	1.0 - 10.0[2][3]	Highest of the three (Neocuproine, Bathocuproine, Cuprizone)[2][7]	Ammoniacal	Not specified
Dithizone	540[8]	0.5 - 10.0[8]	Not specified	Not specified	Not specified
PAN	550[9][10]	0.1 - 4.0[9]	2.05 x 10⁴[9]	2.4 - 2.5[9]	Many ions do not interfere[9]
THSA	485[11]	0.032 - 1.905[11][12]	4.03 x 10⁴[11][12]	3.5 - 4.0[11][12]	Many common ions do not interfere[11][12]

Abbreviations: λmax (Wavelength of Maximum Absorbance), PAN (1-(2-pyridylazo)-2-naphthal), THSA (2,3,4,6'-tetrahydroxy-3'-sulfoazobenzene)

Experimental Workflow and Protocols

The successful application of any spectrophotometric method hinges on a carefully executed experimental procedure. This includes proper sample preparation, optimization of reaction conditions, and accurate measurement.

Caption: General workflow for spectrophotometric copper determination.

Detailed Methodologies

Below are detailed protocols for three common methods, which should be adapted and validated for specific sample matrices and instrumentation.

1. Neocuproine Method

This method is highly specific for copper and is widely used for various sample types, including water and biological materials.

• Principle: Cupric ions (Cu²⁺) are first reduced to cuprous ions (Cu⁺) using hydroxylamine hydrochloride.[1] The cuprous ions then react with neocuproine (2,9-dimethyl-1,10-phenanthroline) in a pH range of 3 to 9 to form a stable yellow-orange complex.[1] This complex is extracted into an organic solvent, and its absorbance is measured at approximately 457 nm.[1]

• Reagents:

  • Hydroxylamine Hydrochloride Solution (10% w/v)

  • Sodium Citrate Solution (30% w/v): To complex other metal ions.[1]

  • Ammonium Hydroxide

  • Neocuproine Solution (0.1% w/v in methanol)

  • Chloroform

• Procedure:

  • To an appropriate volume of the sample, add 5 mL of hydroxylamine hydrochloride solution and 10 mL of sodium citrate solution. Mix well.

  • Adjust the pH to between 4 and 6 using ammonium hydroxide.[1]

  • Add 10 mL of the neocuproine solution and mix.

  • Add 10 mL of chloroform and shake vigorously for 1 minute to extract the copper complex.

  • Allow the layers to separate. Collect the organic (bottom) layer.

  • Measure the absorbance of the chloroform layer at 457 nm against a reagent blank.[1]

  • Prepare a calibration curve using standard copper solutions treated with the same procedure.

2. Bathocuproine Method

This method is noted for its high sensitivity and is particularly suitable for determining low concentrations of copper in potable water.[4]

• Principle: Cupric ions are reduced to cuprous ions with hydroxylamine hydrochloride. The cuprous ions then form a water-soluble, orange-colored chelate with bathocuproine disulfonate.[4] The color forms over a wide pH range (3.5 to 11.0), but the recommended range is 4 to 5.[4] The absorbance is measured at approximately 484 nm.[4]

• Reagents:

  • Hydroxylamine Hydrochloride Solution (10% w/v)

  • Buffer Solution (pH 4.3)

  • Bathocuproine Disulfonate Solution

• Procedure:

  • To a 50 mL sample, add 5 mL of hydroxylamine hydrochloride solution and 5 mL of the buffer solution. Mix thoroughly.

  • Add 2 mL of the bathocuproine disulfonate solution and mix.

  • Allow the color to develop for at least 5 minutes.

  • Measure the absorbance at 484 nm against a reagent blank.[4]

  • Construct a calibration curve using a series of copper standards.

3. Dithizone Method

Dithizone is a versatile reagent used for the determination of several metal ions, including copper.

• Principle: Dithizone (diphenylthiocarbazone) forms an intensely colored complex with Copper(II) ions that can be extracted into an organic solvent like chloroform or carbon tetrachloride.[8] The method's selectivity can be enhanced by controlling the pH and using masking agents.

• Reagents:

  • Dithizone Solution (in chloroform or carbon tetrachloride)

  • Ammonium Hydroxide Solution

  • Acid Solution (e.g., HCl or H₂SO₄)

• Procedure:

  • Take a known volume of the sample and adjust the pH to be acidic (pH 1-2).

  • Transfer the solution to a separatory funnel.

  • Add a small volume of the dithizone solution and shake for 2-3 minutes. The organic layer will change color in the presence of copper.

  • Collect the organic layer. Repeat the extraction with fresh dithizone solution until the organic layer remains green (the color of unreacted dithizone).

  • Combine all the organic extracts.

  • Measure the absorbance at the wavelength of maximum absorbance for the copper-dithizone complex (e.g., 540 nm) against a solvent blank.[8]

  • Prepare a calibration curve by extracting standards of known copper concentration.

The selection of a spectrophotometric method for copper determination should be based on the specific requirements of the analysis, including the expected concentration range, the sample matrix, potential interferences, and available instrumentation. The Neocuproine and Bathocuproine methods are highly specific and sensitive, making them suitable for regulatory and research applications.[1][4] The Dithizone method is also effective but may require more careful control of experimental conditions to avoid interferences.[13] For all methods, proper validation, including assessment of linearity, accuracy, precision, and limits of detection and quantification, is essential to ensure reliable and accurate results.[8][14]

References

• 1. NEMI Method Summary - 3500-Cu B [nemi.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. NEMI Method Summary - 3500-Cu C [nemi.gov]
• 5. chemetrics.b-cdn.net [chemetrics.b-cdn.net]
• 6. mt.com [mt.com]
• 7. Comparison of Spectrophotometric Methods for the Determination of Copper in Sugar Cane Spirit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. sci-arch.org [sci-arch.org]
• 9. researchgate.net [researchgate.net]
• 10. ijsrm.net [ijsrm.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. scitepress.org [scitepress.org]

Comparing the catalytic efficiency of different copper carboxylates

An Objective Comparison of Copper Carboxylate Catalysts for Organic Synthesis

For researchers, scientists, and drug development professionals, the selection of an optimal catalyst is paramount to achieving high efficiency, selectivity, and yield in organic synthesis. Copper carboxylates have emerged as a versatile and cost-effective class of catalysts for a wide array of chemical transformations, including C-H functionalization, cross-coupling, and oxidation reactions.[1][2] This guide provides a comparative analysis of the catalytic efficiency of various copper carboxylates, supported by experimental data and detailed protocols to aid in catalyst selection and experimental design.

Catalytic Efficiency in C-H Functionalization

Direct C-H functionalization is a powerful strategy in organic synthesis, enabling the construction of complex molecules from simple precursors with high atom economy.[1][3] Copper carboxylates are frequently employed as catalysts in these transformations. The choice of the carboxylate ligand can significantly influence the reaction's outcome.

Case Study: Acetoxylation of Toluene

A study on the C-H functionalization of toluene highlights the differential reactivity of various copper(II) carboxylate salts. The investigation compared the yields of tolyl and benzyl carboxylates when using copper(II) acetate (Cu(OAc)₂), copper(II) pivalate (Cu(OPiv)₂), and copper(II) hexanoate (Cu(OHex)₂).

Table 1: Comparison of Copper(II) Carboxylates in Toluene Acetoxylation [4]

Catalyst	Temperature (°C)	Time (h)	Product	Yield (%)
Cu(OAc)₂	150	20	Tolyl Acetate	45 ± 2
Cu(OPiv)₂	150	20	Tolyl Pivalate	70 ± 3
Cu(OHex)₂	150	20	Tolyl Hexanoate	65 ± 4
Cu(OAc)₂	180	20	Tolyl Acetate	70 ± 3

Yields are relative to the limiting reagent (CuX₂). Data sourced from mechanistic studies on Cu(II) carboxylate arene C-H functionalization.[4]

The data indicates that under identical conditions (150 °C), copper(II) pivalate and hexanoate afford significantly higher yields than copper(II) acetate, suggesting that the steric and electronic properties of the carboxylate ligand play a crucial role in the catalytic cycle.

Catalytic Efficiency in Decarboxylative Eliminations

Decarboxylative coupling reactions represent another area where copper catalysts are pivotal, utilizing readily available carboxylic acids as starting materials.[5][6] A comparative study on the decarboxylative elimination of hydrocinnamic acids to form styrenes reveals performance differences between copper(I) and copper(II) acetates.

Table 2: Catalyst Performance in Decarboxylative Elimination [7]

Catalyst (20 mol %)	Oxidant (2.0 equiv)	Product	Yield (%)
Cu(OAc)₂	TEMPO	4-nitrostyrene	13
CuOAc	TEMPO	4-nitrostyrene	12
Cu(OAc)₂	MnO₂	4-nitrostyrene	65
CuOAc	MnO₂	4-nitrostyrene	82

Reaction conditions: 4-nitrohydrocinnamic acid (0.1 mmol), catalyst, bpy (20 mol %), oxidant, and LiOAc (2.0 equiv) in DMA (1 mL) at 110 °C for 24 h. Yields determined by ¹H NMR spectroscopy.[7]

In this system, while the initial choice between Cu(OAc)₂ and CuOAc with TEMPO as the oxidant showed little difference, a dramatic increase in yield was observed when switching the oxidant to MnO₂.[7] Notably, CuOAc outperformed Cu(OAc)₂ under these optimized conditions, highlighting the importance of the copper oxidation state and the synergy between the catalyst and the oxidant.[7]

Experimental Protocols

Detailed and reproducible experimental protocols are critical for validating and building upon published research.

Protocol 1: General Procedure for Toluene Acetoxylation[4]

• To a pressure vessel, add the specified copper(II) carboxylate (e.g., Cu(OAc)₂, 0.540 mmol).

• Add toluene (10 mL, 94.1 mmol).

• Seal the vessel and pressurize with nitrogen gas to 75 psig.

• Heat the reaction mixture to the desired temperature (e.g., 150 °C or 180 °C) and stir for 20 hours.

• After cooling to room temperature, carefully vent the vessel.

• The reaction mixture is then analyzed by gas chromatography or other appropriate methods to determine the product yield.

Protocol 2: General Procedure for Decarboxylative Elimination[7]

• To a reaction tube, add 4-nitrohydrocinnamic acid (0.1 mmol), the copper catalyst (CuOAc or Cu(OAc)₂, 0.02 mmol), 2,2′-bipyridine (0.02 mmol), lithium acetate (0.2 mmol), and manganese(IV) oxide (0.2 mmol).

• Add dimethylacetamide (DMA, 1 mL) as the solvent.

• Seal the tube and heat the mixture at 120 °C for 24 hours.

• After cooling, an internal standard (e.g., 1,3,5-trimethoxybenzene) is added.

• The yield is determined by ¹H NMR spectroscopy.

Mechanistic Pathways and Workflows

Visualizing the complex processes involved in catalysis can provide deeper insights into reaction mechanisms and experimental designs.

Caption: Generalized catalytic cycle for Cu(II)-catalyzed C-H activation.

This diagram illustrates a plausible Cu(II)/Cu(III) catalytic cycle for C-H activation. The cycle begins with the reaction of the Cu(II) carboxylate with the arene substrate to form a high-valent Cu(III) intermediate.[4] This intermediate then undergoes reductive elimination to yield the functionalized product and a Cu(I) species, which is subsequently re-oxidized to the active Cu(II) catalyst to complete the cycle.

Caption: Standard experimental workflow for catalyst performance screening.

This workflow provides a systematic approach for comparing the efficiency of different catalysts. Adhering to a standardized procedure for reagent preparation, reaction setup, monitoring, and analysis is crucial for obtaining reliable and comparable quantitative data.

References

• 1. researchgate.net [researchgate.net]
• 2. Progress and prospects in copper-catalyzed C–H functionalization - RSC Advances (RSC Publishing) DOI:10.1039/D0RA06518H [pubs.rsc.org]
• 3. Copper Catalyzed C-H Activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cu(II) carboxylate arene C─H functionalization: Tuning for nonradical pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchrepository.wvu.edu [researchrepository.wvu.edu]
• 6. [PDF] Mechanism of silver- and copper-catalyzed decarboxylation reactions of aryl carboxylic acids. | Semantic Scholar [semanticscholar.org]
• 7. pubs.acs.org [pubs.acs.org]

Verifying the Cu²⁺ State in Tartrate Complexes: A Comparative Guide to Spectroscopic and Electrochemical Techniques

For researchers and professionals in drug development and materials science, unequivocally confirming the +2 oxidation state of copper within a tartrate complex is crucial for understanding its chemical behavior, reactivity, and biological interactions. While X-ray Photoelectron Spectroscopy (XPS) is a powerful surface-sensitive technique for this purpose, a comprehensive evaluation of its performance against other established analytical methods provides a clearer picture of the optimal experimental approach. This guide objectively compares XPS with Electron Paramagnetic Resonance (EPR) Spectroscopy, UV-Visible (UV-Vis) Spectroscopy, and Cyclic Voltammetry (CV), providing supporting data and detailed experimental protocols.

X-ray Photoelectron Spectroscopy (XPS): Probing the Core Levels

XPS provides direct information about the elemental composition and oxidation states of elements within the top few nanometers of a sample surface. For copper, the analysis of the Cu 2p core level spectrum is particularly insightful. The presence of the Cu²⁺ ion, with its d⁹ electronic configuration, gives rise to characteristic "shake-up" satellite peaks at higher binding energies relative to the main Cu 2p peaks.[1][2] These satellites are a definitive fingerprint of the paramagnetic Cu²⁺ state and are absent in the spectra of diamagnetic Cu⁺ (d¹⁰) and metallic Cu⁰ species.[1][3]

The primary Cu 2p region shows two main peaks, Cu 2p₃/₂ and Cu 2p₁/₂, due to spin-orbit coupling. For Cu²⁺ in an oxide or complex environment, the Cu 2p₃/₂ peak typically appears at a binding energy of around 933-935 eV.[4][5][6] The presence of strong satellite peaks approximately 9-10 eV above the main Cu 2p₃/₂ peak confirms the Cu²⁺ state.[5]

Experimental Protocol for XPS Analysis

Sample Preparation:

• The copper tartrate complex, in solid powder form, is mounted onto a sample holder using double-sided, non-conductive adhesive tape.[7]

• To minimize potential X-ray induced reduction of Cu²⁺ to Cu⁺, the sample is cooled to between 140-150 K in the analysis chamber.[7]

• The analysis is performed under ultra-high vacuum (UHV) conditions (typically <10⁻⁸ mbar) to prevent surface contamination.

Data Acquisition:

• A monochromatic Al Kα X-ray source is used for irradiation.

• A survey scan is first acquired to identify all elements present on the surface.

• High-resolution spectra of the Cu 2p region are then acquired with a pass energy of ~20 eV to obtain detailed chemical state information.[7]

• Charge referencing is performed by setting the adventitious carbon C 1s peak to 285.0 eV.[8]

Data Analysis:

• The high-resolution Cu 2p spectrum is processed using appropriate software (e.g., CasaXPS).

• The background is subtracted using a Shirley or Tougaard background model.

• The peaks are curve-fitted to identify the contributions from Cu 2p₃/₂ and Cu 2p₁/₂ and their corresponding satellite structures. The presence and intensity of the shake-up satellites are used to confirm and quantify the Cu²⁺ state.[1]

Caption: Experimental workflow for XPS analysis of a copper tartrate complex.

Alternative Verification Methods

While XPS is highly effective, other techniques can provide complementary information about the electronic structure, coordination environment, and electrochemical properties of the Cu²⁺ center in the tartrate complex.

Electron Paramagnetic Resonance (EPR) Spectroscopy

EPR is a highly sensitive technique specifically for detecting species with unpaired electrons. Since Cu²⁺ has a d⁹ electronic configuration with one unpaired electron, it is EPR-active, whereas Cu⁺ (d¹⁰) is EPR-silent.[9] This makes EPR an excellent tool for unambiguously confirming the presence of Cu²⁺. The EPR spectrum provides detailed information about the electronic environment of the copper ion through the g-values and hyperfine coupling constants (A).[10]

Experimental Protocol for EPR Spectroscopy:

Sample Preparation:

• For solid-state analysis, single crystals of the copper tartrate complex are ground into a fine powder.[11] The powder is then packed into a quartz EPR tube.

• To prevent atmospheric contamination or condensation, the tube is flushed with helium gas before analysis.[12]

• The sample is typically frozen by slowly lowering the EPR tube into liquid nitrogen to ensure a uniform glass or polycrystalline sample and to prevent tube cracking.[12]

Data Acquisition:

• The EPR spectrum is recorded using an X-band (~9.5 GHz) EPR spectrometer.

• Measurements are often performed at low temperatures (e.g., 77 K, liquid nitrogen) to reduce relaxation effects and improve signal resolution.[4]

• The magnetic field is swept while the microwave frequency is held constant.

Data Analysis:

• The resulting spectrum, typically presented as the first derivative of the absorption, is analyzed.

• The g-values (g∥ and g⊥ for an axial system) and hyperfine coupling constants (A∥ and A⊥) are extracted from the spectrum. These parameters are characteristic of the geometry and ligand coordination of the Cu²⁺ center.[10]

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy probes the electronic transitions within a molecule or complex. Copper(II) complexes are often colored due to d-d electronic transitions, which are typically weak and appear in the visible region of the spectrum (~600-900 nm). The position (λmax) and intensity (molar absorptivity, ε) of these absorption bands are sensitive to the ligand field around the Cu²⁺ ion. While Cu⁺ complexes can also show charge-transfer bands, the characteristic broad, low-intensity d-d bands are indicative of a Cu²⁺ center.[5]

Experimental Protocol for UV-Vis Spectroscopy:

Sample Preparation:

• A stock solution of the copper tartrate complex is prepared by dissolving a known mass of the compound in a suitable solvent (e.g., deionized water) to a precise volume.

• A series of dilutions may be prepared to ensure the absorbance falls within the linear range of the instrument (typically 0.1 - 1.0).

Data Acquisition:

• A UV-Vis spectrophotometer is used. The instrument is first blanked with the solvent used to prepare the complex solution.

• The absorbance spectrum of the copper tartrate solution is recorded over a relevant wavelength range (e.g., 300-1100 nm).

Data Analysis:

• The wavelength of maximum absorbance (λmax) is identified. For many aqueous Cu²⁺ complexes, a broad peak is observed around 800 nm.[13]

• According to the Beer-Lambert law, the absorbance at λmax is directly proportional to the concentration of the Cu²⁺ complex.

Cyclic Voltammetry (CV)

CV is an electrochemical technique that probes the redox behavior of a species. It can be used to determine the reduction and oxidation potentials of the Cu²⁺/Cu⁺ redox couple. The presence of a reversible or quasi-reversible wave corresponding to this one-electron transfer process confirms the ability of the copper center to exist in the +2 and +1 oxidation states. The potential at which this occurs is highly dependent on the coordinating ligands.

Experimental Protocol for Cyclic Voltammetry:

Sample Preparation:

• A solution of the copper tartrate complex is prepared in a suitable solvent containing a supporting electrolyte (e.g., 0.1 M KCl or Bu₄NBF₄) to ensure conductivity.[14][15]

• The solution is deaerated by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20 minutes to remove dissolved oxygen, which can interfere with the measurement.

Data Acquisition:

• A three-electrode system is used, consisting of a working electrode (e.g., glassy carbon), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire).[14][16]

• The potential of the working electrode is scanned linearly with time between defined vertex potentials.

• The resulting current is measured as a function of the applied potential.

Data Analysis:

• The resulting voltammogram is a plot of current versus potential.

• The peak potentials for the reduction (Epc) and oxidation (Epa) of the Cu²⁺/Cu⁺ couple are identified.

• The formal reduction potential (E¹/²) is calculated as the average of Epc and Epa. This value is characteristic of the complex's stability and electronic environment.[17]

Caption: Logical workflow for alternative methods to verify the Cu²⁺ state.

Performance Comparison

The choice of analytical technique depends on the specific information required, sample availability, and instrumentation access. The following table summarizes the key quantitative parameters and performance characteristics of each method for the analysis of a Cu²⁺ tartrate complex.

Parameter	X-ray Photoelectron Spectroscopy (XPS)	Electron Paramagnetic Resonance (EPR)	UV-Visible (UV-Vis) Spectroscopy	Cyclic Voltammetry (CV)
Primary Confirmation	Presence of Cu 2p shake-up satellite peaks.	Detection of an EPR signal.	Observation of a weak d-d transition band.	Presence of a Cu²⁺/Cu⁺ redox couple.
Quantitative Data	Binding Energies (eV)	g-values and Hyperfine Coupling (A)	Wavelength of Max Absorbance (λmax, nm)	Formal Reduction Potential (E¹/², V vs. NHE)
Typical Value for Cu²⁺-Tartrate	Cu 2p₃/₂: ~934 eV; Satellite: ~943 eV (Typical for Cu²⁺ complexes)[2][5]	g⊥ = 2.1607 (at 77K, Q-band)[4]	~805 nm (in aqueous solution)[13]	Calculated Ered decreases with temperature (~0.2 V at 25°C)[18]
Key Advantage	Directly confirms oxidation state on the material's surface.	Highly specific to paramagnetic species like Cu²⁺; provides detailed electronic structure information.	Simple, rapid, and widely available for solution-state analysis.	Provides information on the redox stability of the complex.
Key Limitation	Surface sensitive (~10 nm); potential for X-ray induced reduction.[2]	Requires a frozen solution or solid sample; insensitive to diamagnetic species.	d-d transitions are often broad and weak; can be obscured by other absorbing species.	Requires a suitable solvent and supporting electrolyte; interpretation can be complex.
Sample State	Solid / Thin Film	Solid / Frozen Solution	Solution	Solution

Conclusion

X-ray Photoelectron Spectroscopy offers the most direct and unambiguous evidence for the Cu²⁺ state in a solid copper tartrate complex through the observation of its characteristic shake-up satellite peaks. However, for a comprehensive characterization, complementary techniques are invaluable. EPR spectroscopy provides definitive confirmation of the paramagnetic Cu²⁺ center and offers deeper insight into its electronic structure and coordination geometry. UV-Vis spectroscopy serves as a rapid and straightforward method for monitoring the complex in solution, while Cyclic Voltammetry is essential for understanding its electrochemical stability and redox behavior. By integrating the data from these methods, researchers can achieve a thorough and confident verification of the Cu²⁺ state in tartrate and other similar complexes.

References

• 1. iosrjournals.org [iosrjournals.org]
• 2. Copper | Periodic Table | Thermo Fisher Scientific - JP [thermofisher.com]
• 3. researchgate.net [researchgate.net]
• 4. iosrjournals.org [iosrjournals.org]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. surfacesciencewestern.com [surfacesciencewestern.com]
• 8. rsc.org [rsc.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. EPR of Cu2+ Complexes – Electron Paramagnetic Resonance | ETH Zurich [epr.ethz.ch]
• 11. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 12. acif.ucr.edu [acif.ucr.edu]
• 13. cetjournal.it [cetjournal.it]
• 14. pubs.acs.org [pubs.acs.org]
• 15. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 16. mdpi.com [mdpi.com]
• 17. Tuning the copper(II)/copper(I) redox potential for more robust copper-catalyzed C—N bond forming reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

A Comparative Guide to the Structural Elucidation of Copper(II) Tartrate Hydrate: Experimental vs. Computational Approaches

For researchers, scientists, and drug development professionals, a precise understanding of the three-dimensional structure of metal-organic complexes like Copper(II) tartrate hydrate is fundamental. This guide provides a comparative overview of experimental techniques and computational Density Functional Theory (DFT) studies for determining the structure of this complex, offering insights into their respective strengths and methodologies.

This guide summarizes key experimental findings for various forms of Copper(II) tartrate hydrate and presents a comprehensive protocol for complementary DFT calculations. By comparing experimental data with the capabilities of computational modeling, researchers can gain a more holistic understanding of the structural and electronic properties of this important coordination complex.

Experimental Characterization of Copper(II) Tartrate Hydrate

Several hydrated forms of Copper(II) tartrate have been synthesized and characterized using a variety of experimental techniques. The primary methods for solid-state structural elucidation are X-ray diffraction, Fourier-transform infrared (FTIR) spectroscopy, and UV-Visible (UV-Vis) spectroscopy.

X-ray Diffraction (XRD) Analysis

Single-crystal and powder XRD are the most definitive methods for determining the precise atomic arrangement in crystalline solids. Studies have identified different crystal systems and coordination environments for Copper(II) tartrate hydrate, depending on the degree of hydration and synthesis conditions.

One notable structure is a two-dimensional coordination polymer with the formula {[Cu₂(C₄H₄O₆)₂(H₂O)₂]·4H₂O}∞. In this structure, each Copper(II) ion is in a distorted octahedral geometry, coordinating with oxygen atoms from the tartrate ligands and water molecules[1]. Another reported crystalline form is [Cu(C₄H₄O₆)₂(H₂O)₂], which also features a distorted octahedral coordination around the copper center[1]. XRD analysis of other copper tartrate crystals has indicated an orthorhombic crystal system[2][3][4].

Table 1: Comparison of Experimental Crystal Structure Data for Copper(II) Tartrate Hydrates

Compound Formula	Crystal System	Space Group	Key Bond Lengths (Å)	Reference
{[Cu₂(C₄H₄O₆)₂(H₂O)₂]·4H₂O}∞	Monoclinic	P2₁	Cu-O: 1.9327(7) - 2.4651(8)	[1]
[Cu(C₄H₄O₆)₂(H₂O)₂]	-	-	Cu-O: 1.988(2) - 2.408(2)	[1]
Copper Levo-tartrate	Orthorhombic	-	a=8.3700(7), b=12.8490(10), c=8.7586(6)	[2]
Copper Dextro-tartrate	Orthorhombic	-	a=8.3650(14), b=12.8350(13), c=8.7580(9)	[2]

Spectroscopic Analysis

FTIR and UV-Vis spectroscopy provide valuable information about the functional groups and electronic environment of the copper ion in the complex.

FTIR Spectroscopy: The infrared spectrum of Copper(II) tartrate hydrate reveals characteristic vibrational modes. The coordination of the tartrate ligand to the copper ion is confirmed by shifts in the stretching frequencies of the carboxylate (COO⁻) and hydroxyl (-OH) groups compared to free tartaric acid.

UV-Visible Spectroscopy: The UV-Vis spectrum of Copper(II) tartrate complexes in solution typically exhibits a broad absorption band in the visible region. This band is attributed to d-d electronic transitions of the Cu(II) ion, and its position and intensity are sensitive to the coordination geometry and ligand field strength. For instance, a maximum absorbance peak around 810 nm has been reported for Cu²⁺ solutions, which is indicative of the presence of the hydrated copper ion complex.

Table 2: Key Spectroscopic Data for Copper(II) Tartrate Hydrate

Spectroscopic Technique	Key Findings	Wavenumber (cm⁻¹)/Wavelength (nm)	Reference
FTIR	-OH stretching	3450.9, 3409.8	[5]
C=O stretching	1612.1	[5]
M-O binding	745.5	[5]
UV-Vis	d-d transition	~810 nm

Computational DFT Studies of Copper(II) Tartrate Hydrate

A typical DFT study would involve geometry optimization, frequency calculations, and electronic structure analysis. Time-dependent DFT (TD-DFT) can be used to simulate UV-Vis spectra.

Proposed DFT Protocol

A reliable DFT protocol for studying the structure of Copper(II) tartrate hydrate would involve the following steps:

• Model Building: The initial atomic coordinates would be taken from the experimental single-crystal XRD data (e.g., from a Crystallographic Information File - CIF).

• Functional and Basis Set Selection: The choice of functional and basis set is critical for obtaining accurate results for transition metal complexes.

  • Functionals: Hybrid functionals such as B3LYP are widely used for copper complexes and often provide a good balance between accuracy and computational cost. Other functionals like PBE0 or M06 could also be considered for comparison.

  • Basis Sets: A double-zeta basis set with polarization functions, such as 6-31G(d), is a common starting point for the light atoms (C, H, O). For the copper atom, a basis set that includes effective core potentials, such as LANL2DZ, is often employed to account for relativistic effects. For higher accuracy, triple-zeta basis sets like 6-311+G(d,p) can be used.

• Geometry Optimization: The geometry of the complex is optimized to find the minimum energy structure. This allows for the calculation of theoretical bond lengths and angles.

• Frequency Calculations: Vibrational frequencies are calculated from the optimized geometry. This allows for the theoretical prediction of the FTIR and Raman spectra and aids in the assignment of experimental vibrational bands.

• Electronic Structure Analysis: Analysis of the molecular orbitals (HOMO, LUMO) and charge distribution provides insights into the nature of the metal-ligand bonding.

• TD-DFT Calculations: Time-dependent DFT calculations can be performed on the optimized structure to simulate the electronic absorption spectrum (UV-Vis) and help in the assignment of the observed electronic transitions.

Table 3: Recommended DFT Functionals and Basis Sets for Copper(II) Complexes

Functional	Basis Set for Cu	Basis Set for C, H, O	Key Properties
B3LYP	LANL2DZ	6-31G(d)	Good for geometry and general properties.
PBE0	def2-SVP	def2-SVP	Often provides improved electronic properties.
M06	6-311+G(d,p)	6-311+G(d,p)	Good for systems with non-covalent interactions.

Experimental and Computational Workflows

The determination of the structure of a metal-organic complex like Copper(II) tartrate hydrate typically follows a synergistic workflow combining experimental synthesis and characterization with computational modeling.

Experimental Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. bjp-bg.com [bjp-bg.com]
• 4. wjarr.com [wjarr.com]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to the Cross-Validation of Analytical Results: Evaluating Copper Tartrate as a Potential Standard

For Researchers, Scientists, and Drug Development Professionals

The cross-validation of analytical methods is a cornerstone of robust and reliable data in scientific research and drug development. This process ensures that an analytical procedure yields consistent and accurate results across different laboratories, analysts, or instruments. A critical component of this validation is the use of a stable and well-characterized standard. This guide explores the potential of copper tartrate as an analytical standard for spectrophotometric methods and provides a comparative analysis against established standards.

While copper tartrate is not a conventional standard, this document outlines a proof-of-concept for its use, detailing its theoretical advantages and comparing its properties to widely accepted standards like potassium dichromate and holmium oxide.

Data Presentation: A Comparative Analysis of Analytical Standards

The suitability of a substance as an analytical standard is determined by several key characteristics. The following tables compare the known properties of copper tartrate with those of potassium dichromate and holmium oxide, two standards certified by the National Institute of Standards and Technology (NIST) for spectrophotometer validation.[1][2][3]

Table 1: General Properties of Potential and Established Analytical Standards

Property	Copper Tartrate	Potassium Dichromate	Holmium Oxide (in glass)
Chemical Formula	C₄H₄CuO₆	K₂Cr₂O₇	Ho₂O₃
Molecular Weight	211.62 g/mol [4][5]	294.185 g/mol	377.86 g/mol
Appearance	Blue-green crystalline powder[4][6]	Orange-red crystals	Pale yellow solid (in glass)
Primary Use as Standard	Proposed for visible spectrophotometry	Photometric accuracy and linearity in UV-Vis[3][7][8]	Wavelength accuracy in UV-Vis[1][9][10]
Traceability to NIST	No	Yes (SRM 935a)[7][11]	Yes (SRM 2034)[9]

Table 2: Performance Characteristics for Spectrophotometric Analysis

Parameter	Copper Tartrate (Theoretical)	Potassium Dichromate Solution	Holmium Oxide Glass
Wavelength Range	Visible (approx. 600-800 nm)	UV-Vis (235 nm - 430 nm)[7][8]	UV-Vis (240 nm - 640 nm)[12][13]
Key Spectral Features	Broad absorbance peak	Sharp absorbance peaks and troughs at specific wavelengths[7][8]	Multiple sharp, well-defined absorbance peaks[1][10]
Stability	Stable under normal conditions, but solution stability may vary	Stable in acidic solution[3]	Highly stable over long periods[1][10]
Purity	Available in high purity	High purity available (NIST SRM 935a)[7]	Consistent spectral properties between batches[1]

Experimental Protocols

Detailed and standardized experimental protocols are essential for the successful cross-validation of analytical methods. Below are the proposed methodologies for utilizing copper tartrate as a standard in a spectrophotometric cross-validation study, alongside a standard protocol for comparison using potassium dichromate.

Protocol 1: Preparation and Use of a Copper Tartrate Standard Solution

Objective: To prepare a copper tartrate standard solution and use it to calibrate and cross-validate a UV-Vis spectrophotometer for absorbance accuracy in the visible range.

Materials:

• Copper(II) tartrate hydrate (analytical grade)

• Deionized water

• Volumetric flasks (100 mL, 50 mL, 25 mL, 10 mL)

• Analytical balance

• UV-Vis spectrophotometer

Procedure:

• Preparation of Stock Solution (e.g., 1000 ppm Cu²⁺):

  • Accurately weigh 0.268 g of copper(II) tartrate hydrate.

  • Dissolve the weighed solid in a small amount of deionized water in a beaker.

  • Quantitatively transfer the solution to a 100 mL volumetric flask.

  • Dilute to the mark with deionized water and mix thoroughly.

• Preparation of Working Standards:

  • Prepare a series of working standards (e.g., 100, 200, 300, 400, 500 ppm Cu²⁺) by serial dilution of the stock solution using volumetric flasks.

• Spectrophotometric Analysis:

  • Set the spectrophotometer to scan the visible range (e.g., 400-800 nm) to determine the wavelength of maximum absorbance (λmax) for the copper tartrate solution.

  • Set the spectrophotometer to the determined λmax.

  • Use deionized water as a blank to zero the instrument.

  • Measure the absorbance of each working standard.

  • Plot a calibration curve of absorbance versus concentration.

• Cross-Validation:

  • Provide a blind sample of a copper tartrate working standard to a second analyst or laboratory.

  • The second party will perform the spectrophotometric analysis using the same protocol.

  • Compare the results to assess the method's reproducibility.

Protocol 2: Cross-Validation using a Potassium Dichromate Standard

Objective: To verify the photometric accuracy of a UV-Vis spectrophotometer using a certified potassium dichromate standard.

Materials:

• NIST-traceable potassium dichromate standard solution (e.g., 60 mg/L in 0.001 M perchloric acid)

• 0.001 M perchloric acid (for blank)

• UV-Vis spectrophotometer

Procedure:

• Instrument Setup:

  • Set the spectrophotometer to the certified wavelengths for the potassium dichromate standard (e.g., 235 nm, 257 nm, 313 nm, 350 nm).[7][8]

  • Set the spectral bandwidth as specified by the standard's certificate of analysis (typically ≤ 2 nm).[7]

• Measurement:

  • Use the 0.001 M perchloric acid solution as a blank to zero the instrument at each wavelength.

  • Measure the absorbance of the potassium dichromate standard at each specified wavelength.

• Data Analysis:

  • Compare the measured absorbance values to the certified values provided with the standard.

  • The results should fall within the uncertainty limits stated on the certificate of analysis.

• Cross-Laboratory Comparison:

  • The same potassium dichromate standard can be sent to a collaborating laboratory for measurement on their instrument.

  • A comparison of the results will validate the photometric accuracy across different instruments.

Visualizing the Workflow and Relationships

Graphical representations of workflows and logical comparisons can clarify complex processes. The following diagrams were created using the DOT language to illustrate the cross-validation process.

Caption: Workflow for cross-validation of a spectrophotometric method between two laboratories.

Caption: Logical comparison of copper tartrate with established analytical standards.

References

• 1. Holmium Oxide Glass Wavelength Standards - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Spectrophotometry | NIST [nist.gov]
• 3. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 4. Cupric tartrate | C4H4CuO6 | CID 13155 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Copper tartrate | C4H4CuO6 | CID 2734041 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Cupric tartrate | 815-82-7 [chemicalbook.com]
• 7. Potassium Dichromate (235-430 nm) [starna.com]
• 8. Potassium dichromate liquid filter [hellma.com]
• 9. spiedigitallibrary.org [spiedigitallibrary.org]
• 10. ccat.co.nz [ccat.co.nz]
• 11. NIST Traceable UV/Vis Reference Materials [starnacells.com]
• 12. Spectrophotometry Holmium Oxide Solution UV and Visible Wavelength Standard 240 nm to 640 nm, Reagecon 100 mL | Buy Online | Reagecon | Fisher Scientific [fishersci.fi]
• 13. reagecon.com [reagecon.com]

Safety & Regulatory Compliance

Proper Disposal of Copper(II) Tartrate Hydrate: A Step-by-Step Guide for Laboratory Professionals

Ensuring laboratory safety and environmental responsibility is paramount when handling chemical waste. This guide provides detailed procedures for the proper disposal of copper(II) tartrate hydrate, designed for researchers, scientists, and drug development professionals.

Copper(II) tartrate hydrate, a green crystalline powder, is an irritant to the eyes, skin, and respiratory tract.[1] Chronic exposure may lead to liver and kidney damage.[1] Furthermore, this compound is highly toxic to aquatic life, necessitating strict adherence to disposal protocols to prevent environmental contamination.

Immediate Safety and Handling Precautions

Before beginning any disposal process, it is crucial to be equipped with the appropriate personal protective equipment (PPE). This includes chemical splash goggles, protective gloves, and a lab coat. Ensure adequate ventilation in the work area to minimize the risk of inhalation.[1] An eyewash station and safety shower should be readily accessible.

In the event of a spill, immediately sweep or vacuum the material into a suitable, labeled disposal container.[1] Avoid generating dust.

Step-by-Step Disposal Protocol

The disposal of copper(II) tartrate hydrate must comply with all local, state, and federal regulations.[2][3] It is imperative to consult your institution's environmental health and safety (EHS) office for specific guidelines. The following is a general, recommended procedure for laboratory-scale waste.

1. Waste Identification and Segregation:

• All waste containing copper(II) tartrate hydrate, including contaminated labware (e.g., filter paper, gloves), must be treated as hazardous waste.
• Do not mix copper(II) tartrate hydrate waste with other chemical waste streams unless explicitly permitted by your EHS office.

2. Waste Collection and Labeling:

• Collect all solid copper(II) tartrate hydrate waste in a designated, leak-proof, and sealable container.
• The container must be clearly labeled with "Hazardous Waste," the chemical name "Copper(II) Tartrate Hydrate," and any other information required by your institution.

3. Aqueous Waste Treatment (if applicable):

• Aqueous solutions containing copper(II) tartrate should never be disposed of down the drain.[4][5]
• For dilute aqueous solutions, a common practice for copper compounds is precipitation. This should only be performed by trained personnel in a controlled laboratory setting.
• Adjust the pH of the solution to a neutral or slightly basic level (pH 7-8) using a suitable base like sodium carbonate.
• This will precipitate the copper as copper(II) carbonate or hydroxide, which are less soluble.
• Allow the precipitate to settle, then decant the supernatant. The remaining solid precipitate should be disposed of as solid hazardous waste.
• The supernatant must be tested for residual copper content to ensure it meets local discharge limits before it can be disposed of as non-hazardous aqueous waste. Consult your EHS office for acceptable limits.

4. Final Disposal:

• Store the sealed hazardous waste container in a designated, secure area away from incompatible materials, such as strong oxidizing agents.[1]
• Arrange for pickup and disposal by a certified hazardous waste management company, following your institution's established procedures.

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of copper(II) tartrate hydrate waste.

Disposal workflow for copper(II) tartrate hydrate.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. scienceinteractive.com [scienceinteractive.com]
• 4. fishersci.com [fishersci.com]
• 5. cpachem.com [cpachem.com]

Essential Safety and Operational Guide for Handling Copper(II) Tartrate Hydrate

This guide provides immediate, essential safety and logistical information for researchers, scientists, and drug development professionals handling Copper(II) tartrate hydrate. The following procedures are based on established safety protocols for copper compounds and aim to ensure safe laboratory practices.

Hazard Identification and Immediate Precautions

Copper(II) tartrate hydrate is a green crystalline powder that can cause irritation to the eyes, skin, and respiratory tract.[1] Ingestion or inhalation may be harmful.[1] Chronic exposure may lead to liver and kidney damage.[1]

Emergency Overview:

• Eye Contact: Causes irritation.[1]

• Skin Contact: Causes irritation and may be harmful if absorbed through the skin.[1]

• Inhalation: Causes respiratory tract irritation.[1]

• Ingestion: May cause irritation of the digestive tract.[1]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is critical when handling Copper(II) tartrate hydrate. The following PPE is mandatory:

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical splash goggles or a face shield.[2]	Protects against splashes and dust particles.
Hand Protection	Chemical-resistant gloves (e.g., nitrile or neoprene).[2][3]	Prevents skin contact and absorption.
Body Protection	A standard or flame-retardant lab coat.[2][3]	Protects against spills and contamination of personal clothing.
Respiratory Protection	A NIOSH-approved respirator with an appropriate particulate filter (N95 or higher).[3][4]	Required when there is a risk of generating dust or aerosols, especially outside of a chemical fume hood.
Foot Protection	Closed-toe shoes.[2]	Mandatory for all laboratory work to protect against spills and falling objects.

Occupational Exposure Limits

Specific occupational exposure limits for Copper(II) tartrate hydrate have not been established. Therefore, the exposure limits for general copper dusts and mists should be used as a conservative reference.[3]

Organization	Exposure Limit (Time-Weighted Average)
OSHA (PEL)	1 mg/m³ (for copper dusts and mists)
ACGIH (TLV)	1 mg/m³ (for copper dusts and mists), 0.2 mg/m³ (for fume)[4]
NIOSH (REL)	1 mg/m³ (for copper dusts and mists), 0.1 mg/m³ (for fume) (10-hour TWA)[4]

Standard Operating Procedure for Handling

This protocol outlines the step-by-step process for safely handling Copper(II) tartrate hydrate in a laboratory setting.

Experimental Protocol:

• Preparation and Area Inspection:

  • Ensure that a certified chemical fume hood is available and functioning correctly.

  • Verify that an emergency eyewash station and safety shower are accessible and unobstructed.[1]

  • Don all required PPE as specified in the table above.

• Weighing and Transfer:

  • Perform all manipulations of solid Copper(II) tartrate hydrate, including weighing and transfer, within a chemical fume hood to minimize dust generation and inhalation.[2]

  • Use a spatula or other appropriate tool to handle the solid. Avoid scooping with weighing paper, which can create dust.

  • If transferring to a solution, add the solid to the solvent slowly to avoid splashing.

• Dissolution and Use:

  • When dissolving, use a compatible container and stir gently to avoid aerosol formation.

  • Keep the container covered as much as possible during the process.

• Post-Handling:

  • Thoroughly wash hands and any exposed skin with soap and water after handling.[1][5]

  • Clean all contaminated surfaces and equipment.

  • Remove and properly store or dispose of PPE. Contaminated disposable PPE should be treated as hazardous waste.

Emergency Procedures

Emergency Situation	First Aid Measures
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[1]
Skin Contact	Remove contaminated clothing and shoes. Flush skin with plenty of water for at least 15 minutes. Seek medical aid if irritation develops or persists.[1]
Inhalation	Move the individual to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[1][6]
Ingestion	Do NOT induce vomiting unless directed by medical personnel. Wash mouth out with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1]
Spill	Evacuate the area. For solid spills, carefully sweep or vacuum up the material, avoiding dust generation, and place it in a sealed, labeled container for hazardous waste disposal.[1] For liquid spills, absorb with an inert material (e.g., sand or vermiculite) and collect the solid waste for disposal.[7] Prevent the material from entering drains or waterways.[7]

Disposal Plan

Copper(II) tartrate hydrate and any materials contaminated with it are classified as hazardous waste and must be disposed of accordingly. Direct disposal into the sanitary sewer system is prohibited.[7]

Disposal Protocol:

• Waste Segregation:

  • Collect all solid and liquid waste containing Copper(II) tartrate hydrate in a designated, leak-proof, and clearly labeled hazardous waste container.[8]

  • Do not mix with other waste streams unless permitted by your institution's Environmental Health and Safety (EHS) department.[8]

• Container Labeling:

  • The waste container must be labeled with "Hazardous Waste," the full chemical name "Copper(II) tartrate hydrate," and the approximate concentration or quantity.[8]

• Storage:

  • Store the sealed waste container in a designated satellite accumulation area within the laboratory.[7]

• Collection:

  • Arrange for collection by your institution's EHS department or a licensed hazardous waste disposal contractor.[7]

Handling and Disposal Workflow

The following diagram illustrates the logical workflow for the safe handling and disposal of Copper(II) tartrate hydrate.

Caption: Workflow for Safe Handling of Copper(II) Tartrate Hydrate.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. nj.gov [nj.gov]
• 5. nj.gov [nj.gov]
• 6. targetmol.com [targetmol.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]